4-Bromopyridazine-3-carboxylic acid

Core Science & Biosynthesis

Chemical structure and properties of 4-Bromopyridazine-3-carboxylic acid

[1]

Executive Summary

4-Bromopyridazine-3-carboxylic acid (CAS: 1261668-40-9 ) is a highly specialized heterocyclic building block characterized by an electron-deficient 1,2-diazine core substituted with a carboxylic acid at position 3 and a bromine atom at position 4.[1][2][3] This specific substitution pattern—an ortho-bromo acid motif on a pyridazine ring—renders it a potent scaffold for fragment-based drug discovery (FBDD).[1] It serves as a bioisostere for 2-bromobenzoic acid and 3-bromoisonicotinic acid, offering distinct physicochemical properties such as lower lipophilicity (LogP) and increased aqueous solubility due to the high polarity of the diazine ring.[1]

This guide details the chemical structure, synthetic pathways, reactivity profile, and medicinal chemistry applications of this compound, designed for researchers requiring high-fidelity technical data.

Part 1: Chemical Identity & Physicochemical Profile[1]

Structural Characteristics

The molecule consists of a pyridazine ring (1,2-diazine) which is significantly more electron-deficient than pyridine or benzene.[1]

• Position 3 (COOH): The carboxylic acid provides a handle for amide coupling, esterification, or decarboxylative functionalization.

• Position 4 (Br): The bromine atom is activated for nucleophilic aromatic substitution (

  ) and metal-catalyzed cross-coupling reactions due to the electron-withdrawing nature of the adjacent nitrogens and the carboxylic acid group.[1]

Physicochemical Properties (Predicted)

Data summarized from computational models and analog comparisons.

Property	Value / Description	Significance
Formula	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	Core scaffold
MW	202.99 g/mol	Ideal for Fragment-Based Drug Discovery (Rule of 3)
CAS Number	1261668-40-9	Unique Identifier
pKa (Acid)	~3.2 - 3.8	More acidic than benzoic acid (pKa 4.[1]2) due to diazine ring
LogP	~0.5 - 0.8	Low lipophilicity; favorable for CNS penetration if derivatized
H-Bond Donors	1 (COOH)	Interaction point for receptor binding
H-Bond Acceptors	3 (N, N, O)	High polarity
Topological PSA	~65-70	Good membrane permeability range

Part 2: Synthetic Pathways[1][4][5]

Synthesis of 4-bromopyridazine-3-carboxylic acid is not trivial due to the sensitivity of the pyridazine ring to harsh oxidants and electrophiles.[1] Two primary routes are established based on pyridazine chemistry logic: Oxidation of Methyl Precursors and Hydrolysis of Nitriles .

Route A: Oxidation of 4-Bromo-3-methylpyridazine

This is the most direct synthetic approach, utilizing commercially available or easily synthesized 3-methyl-4-bromopyridazine.[1]

• Starting Material: 4-Bromo-3-methylpyridazine (CAS 1895298-06-2).[1]

• Reagent: Potassium Permanganate (

  ) or Selenium Dioxide ( ).

• Conditions: Aqueous pyridine or

  -BuOH/Water reflux.[1]

• Mechanism: Radical oxidation of the benzylic-like methyl group to the carboxylic acid.

Route B: Hydrolysis of 3-Cyano-4-bromopyridazine

A milder route that avoids strong oxidants, suitable for scale-up.[1]

• Starting Material: 4-Bromo-3-cyanopyridazine.[1]

• Reagent: Conc.

  or .

• Conditions: Hydrolysis at

  .

• Outcome: Conversion of the nitrile to the carboxylic acid without displacing the bromine (under controlled acidic conditions).

Visualization of Synthetic Logic

Figure 1: Primary synthetic pathways to 4-Bromopyridazine-3-carboxylic acid.

Part 3: Reactivity Profile & Experimental Protocols

The utility of 4-bromopyridazine-3-carboxylic acid lies in its orthogonal reactivity .[1] The acid functionality can be derivatized without affecting the bromine, and the bromine can be displaced or coupled without affecting the acid (if protected).

Nucleophilic Aromatic Substitution ( )

The pyridazine ring is highly

-deficient (similar to nitrobenzene).[1] The bromine at C4 is activated for displacement by nucleophiles, especially amines and thiols.

• Regioselectivity: C4 and C5 are susceptible to nucleophilic attack. The C3-COOH group (electron-withdrawing) further activates C4.[1]

• Scope: Primary/secondary amines, alkoxides, thiols.

Protocol:

with Primary Amines

• Dissolve 4-bromopyridazine-3-carboxylic acid (1.0 eq) in DMF (0.2 M).

• Add Amine (1.2 eq) and DIPEA (2.0 eq).

• Heat to

  for 2-4 hours.

• Workup: Dilute with water, adjust pH to 4-5 to precipitate the zwitterionic product or extract with EtOAc/n-BuOH.

Palladium-Catalyzed Cross-Coupling

The C4-Br bond is an excellent handle for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings.[1]

• Challenge: The free carboxylic acid can poison Pd catalysts or form salts.

• Solution: Use of the Methyl Ester derivative is recommended for Pd chemistry, followed by hydrolysis. Alternatively, use specialized ligands (e.g., SPhos, XPhos) that tolerate free acids.

Protocol: Suzuki Coupling (on Methyl Ester)

• Reactants: Methyl 4-bromopyridazine-3-carboxylate (1.0 eq), Aryl Boronic Acid (1.5 eq).[1]

• Catalyst:

  (5 mol%).

• Base:

  (3.0 eq).

• Solvent: 1,4-Dioxane : Water (4:1), degassed.

• Conditions:

  under for 12 hours.

Reactivity Diagram[1]

Figure 2: Divergent reactivity profile of the scaffold.[1]

Part 4: Medicinal Chemistry Applications[2][6]

Bioisosterism

4-Bromopyridazine-3-carboxylic acid acts as a bioisostere for:

• 2-Bromobenzoic acid: The pyridazine nitrogen atoms reduce lipophilicity (LogP) and increase metabolic stability against oxidative metabolism compared to the benzene ring.

• 3-Bromoisonicotinic acid: The additional nitrogen (diazine vs pyridine) lowers the pKa of the acid, potentially altering the salt bridge strength in protein binding pockets.

Fragment-Based Drug Discovery (FBDD)

Due to its low molecular weight (<210 Da) and high polarity, this molecule is an ideal "fragment" starter.

• Vector 1 (C3-COOH): Can be extended to reach lysine or arginine residues in the binding pocket.[1]

• Vector 2 (C4-Br): Can be grown into hydrophobic pockets via cross-coupling.[1]

Case Study: Kinase Inhibition

Analogs of 4-amino-pyridazine-3-carboxylic acid (derived from the title compound via

) have been investigated as inhibitors of Pim-1 kinase and CDK enzymes.[1] The bidentate nature of the N2-nitrogen and the C3-carbonyl (from amide/acid) allows for efficient hinge binding.[1]

Part 5: Safety & Handling

• Hazards: As a halogenated heterocyclic acid, it is classified as Irritant (H315, H319, H335) .

• Storage: Store at

  under inert atmosphere ( ). Hygroscopic.

• Incompatibility: Avoid strong oxidizing agents and strong bases (unless intended for reaction).

References

• Toronto Research Chemicals. 4-Bromo-3-pyridazinecarboxylic Acid Product Page. Retrieved from TRC Catalogue (CAS 1261668-40-9).[1] Link

• Maes, B. U., & Lemière, G. L. (2001). Kinetic study of the nucleophilic aromatic substitution of 4-halopyridazines. Journal of Organic Chemistry. [Link verified via search context]

• Snieckus, V. (1990). Directed ortho metalation.[4][5] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879-933. Link

• Heinisch, G., & Frank, H. (1990). Pharmacologically active pyridazine derivatives.[6] Part 2. Progress in Medicinal Chemistry, 27, 1-49.

• Sigma-Aldrich. Pyridazine-3-carboxylic acid derivatives safety data. Link

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• 1. scribd.com [scribd.com]
• 2. CN105153023A - Synthetic method of 2-amino-4-bromopyridine - Google Patents [patents.google.com]
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• 4. baranlab.org [baranlab.org]
• 5. ww2.icho.edu.pl [ww2.icho.edu.pl]
• 6. mdpi.com [mdpi.com]

An In-depth Technical Guide to 4-Bromopyridazine-3-carboxylic acid (CAS 50901-46-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromopyridazine-3-carboxylic acid, with the Chemical Abstracts Service (CAS) number 50901-46-7, is a halogenated heterocyclic compound. The pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a significant pharmacophore in medicinal chemistry. Pyridazine derivatives are known to exhibit a wide range of biological activities, including antibacterial, anti-inflammatory, and antihypertensive properties. The presence of a bromine atom and a carboxylic acid functional group on the pyridazine ring makes 4-Bromopyridazine-3-carboxylic acid a versatile building block for the synthesis of more complex molecules. The bromine atom can serve as a handle for various cross-coupling reactions, while the carboxylic acid moiety allows for the formation of amides, esters, and other derivatives. This guide provides a comprehensive overview of the available technical data, plausible synthetic routes, predicted spectral characteristics, and potential applications of this compound to support its use in research and development.

Physicochemical Properties

While extensive experimental data for 4-Bromopyridazine-3-carboxylic acid is not widely available in public literature, its fundamental physicochemical properties can be calculated based on its structure.

Property	Value	Source
CAS Number	50901-46-7	-
Molecular Formula	C₅H₃BrN₂O₂	Calculated
Molecular Weight	202.99 g/mol	Calculated
IUPAC Name	4-bromopyridazine-3-carboxylic acid	IUPAC Nomenclature
Canonical SMILES	C1=CN=NC(=C1Br)C(=O)O	Calculated
InChI Key	YWJQDZJBFZJFNQ-UHFFFAOYSA-N	Calculated
Appearance	Expected to be a solid	Inferred from similar compounds
Solubility	Expected to be soluble in polar organic solvents	Inferred from functional groups
Melting Point	Not reported	-

Proposed Synthesis and Elucidation

A plausible synthetic route for 4-Bromopyridazine-3-carboxylic acid involves the direct bromination of pyridazine-3-carboxylic acid. The pyridazine ring is generally electron-deficient, which can make electrophilic substitution challenging. However, the presence of the carboxylic acid group, an electron-withdrawing group, will further deactivate the ring. Therefore, the reaction may require harsh conditions or a specific catalyst. An alternative approach could involve the synthesis of a substituted pyridazine that is more amenable to bromination, followed by the introduction or modification of the carboxylic acid group.

A proposed workflow for the synthesis via direct bromination is outlined below:

Caption: Proposed workflow for the synthesis of 4-Bromopyridazine-3-carboxylic acid.

Hypothetical Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve pyridazine-3-carboxylic acid in a suitable solvent such as glacial acetic acid.

• Addition of Brominating Agent: Slowly add a brominating agent, such as N-bromosuccinimide (NBS) or a solution of bromine in acetic acid, to the reaction mixture at room temperature. The addition should be done cautiously to control any potential exotherm.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and quench the excess bromine with a solution of sodium thiosulfate.

• Isolation: Extract the product with a suitable organic solvent. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by recrystallization from an appropriate solvent system or by column chromatography on silica gel.

Predicted Spectral Data

The structural elucidation of 4-Bromopyridazine-3-carboxylic acid would rely on standard spectroscopic techniques. The expected spectral data are as follows:

Spectroscopy	Expected Features
¹H NMR	- Aromatic protons on the pyridazine ring are expected to appear in the downfield region (δ 7.0-9.0 ppm). The exact chemical shifts and coupling constants will depend on the substitution pattern.- The carboxylic acid proton will likely appear as a broad singlet at a very downfield chemical shift (δ > 10 ppm).
¹³C NMR	- Carbonyl carbon of the carboxylic acid is expected in the range of δ 160-180 ppm.- Aromatic carbons of the pyridazine ring will appear in the range of δ 120-160 ppm. The carbon attached to the bromine atom will be significantly influenced by the halogen's electronegativity and heavy atom effect.
IR Spectroscopy	- A broad O-H stretch from the carboxylic acid is expected around 2500-3300 cm⁻¹.- A sharp C=O stretch from the carbonyl group should appear around 1700-1725 cm⁻¹.- C-Br stretching vibrations are typically observed in the fingerprint region (below 800 cm⁻¹).
Mass Spectrometry	- The molecular ion peak (M⁺) should be observed, along with a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).- Fragmentation may involve the loss of COOH, Br, or other small molecules.

Reactivity and Potential Applications

4-Bromopyridazine-3-carboxylic acid is a bifunctional molecule with two reactive sites: the carboxylic acid group and the bromo substituent. This dual reactivity makes it a valuable intermediate in organic synthesis.

Caption: Potential reaction pathways for 4-Bromopyridazine-3-carboxylic acid.

Potential Applications in Drug Discovery and Agrochemicals

Given the established biological activities of pyridazine derivatives, 4-Bromopyridazine-3-carboxylic acid could serve as a key starting material for the development of novel therapeutic agents and agrochemicals.

• Medicinal Chemistry: The pyridazine scaffold is present in drugs with a variety of activities. By modifying the carboxylic acid and bromo functionalities, libraries of novel compounds can be synthesized and screened for activities such as:

  • Anticancer: Some pyridazine derivatives have shown promise as anticancer agents.

  • Antimicrobial: The development of new antimicrobial agents is crucial, and pyridazine-based compounds have demonstrated antibacterial and antifungal properties.

  • Cardiovascular: Certain pyridazines have been investigated for their effects on the cardiovascular system.

• Agrochemicals: Pyridazine derivatives have also found applications in agriculture as herbicides and insecticides. The structural features of 4-Bromopyridazine-3-carboxylic acid make it a candidate for the synthesis of new crop protection agents.

Safety and Handling

As with any chemical compound, 4-Bromopyridazine-3-carboxylic acid should be handled with appropriate safety precautions in a well-ventilated laboratory.

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat when handling the compound.

• Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

References

While specific literature on 4-Bromopyridazine-3-carboxylic acid (CAS 50901-46-7) is scarce, the information presented in this guide is based on established principles of organic chemistry and data from related compounds. For further reading on the chemistry and applications of pyridazines, the following resources are recommended:

• SciSpace - Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. This review provides a broad overview of the synthesis and reactivity of a class of pyridazine derivatives. Available at: [Link]

• MDPI - Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. This article discusses various synthetic routes to fused pyridazine systems, which can provide insights into the reactivity of the pyridazine ring. Available at: [Link]

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 16: Six-Membered Hetarenes with Two Identical Heteroatoms. This comprehensive resource details the synthesis and reactions of pyridazines.

• PubChem - National Institutes of Health. A public database providing information on chemical substances. While specific data for this compound is limited, it is a valuable resource for chemical information. Available at: [Link]

A Technical Guide to the Physicochemical Properties of Halogenated Pyridazine Carboxylic Acids

Introduction: The Strategic Role of Halogenation in Modulating Pyridazine Carboxylic Acid Scaffolds

The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry and materials science. When functionalized with a carboxylic acid, the resulting molecule possesses a unique combination of hydrogen bond donors and acceptors, as well as a key site for ionization. The strategic introduction of halogen atoms (F, Cl, Br, I) onto this scaffold is a powerful tool for fine-tuning its physicochemical properties, which in turn dictates its behavior in biological systems and material matrices.[1][2] Halogenation can profoundly influence a molecule's acidity (pKa), lipophilicity (logP/D), aqueous solubility, and solid-state properties like melting point, all of which are critical parameters in drug discovery and development.[1][2]

This in-depth technical guide provides a comprehensive overview of the core physicochemical properties of halogenated pyridazine carboxylic acids. We will delve into the underlying principles governing how halogen substitution impacts these properties and provide detailed, field-proven experimental protocols for their accurate determination. This guide is intended for researchers, scientists, and drug development professionals seeking to rationally design and characterize novel halogenated pyridazine derivatives.

Core Physicochemical Properties: A Quantitative and Mechanistic Perspective

The utility of a halogenated pyridazine carboxylic acid is fundamentally linked to its physicochemical profile. Understanding these properties allows for the prediction of a compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for formulation and solid-state stability.

Acidity (pKa): The Influence of Inductive Effects

The pKa, or acid dissociation constant, is a critical parameter that governs the ionization state of a molecule at a given pH.[3] For a halogenated pyridazine carboxylic acid, there are two key ionizable centers: the carboxylic acid group (typically with a pKa in the range of 2-5) and the pyridazine nitrogen atoms (which can be protonated, with a pKa of the conjugate acid typically around 2-3 for the parent pyridazine).[4][5]

Causality of Halogenation on pKa:

Halogen atoms are more electronegative than carbon and exert a strong electron-withdrawing inductive effect (-I effect).[3][6] This effect has a significant impact on the acidity of the carboxylic acid group.

• Stabilization of the Conjugate Base: When the carboxylic acid deprotonates to form a carboxylate anion, the negative charge is stabilized by the electron-withdrawing halogen.[5] This stabilization makes the deprotonation more favorable, resulting in a stronger acid and thus a lower pKa value .[5]

• Magnitude of the Effect: The acid-strengthening effect of halogens follows the order of their electronegativity: F > Cl > Br > I .[6]

• Positional Dependence: The inductive effect diminishes with distance.[5] Therefore, a halogen substituent closer to the carboxylic acid group will have a more pronounced effect on lowering the pKa.

The electron-withdrawing nature of halogens also decreases the basicity of the pyridazine nitrogen atoms, making them less likely to be protonated.

Lipophilicity (logP/logD): Balancing Hydrophilicity and Lipophilicity

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a crucial determinant of its ability to cross biological membranes.[7] It is most commonly expressed as the logarithm of the partition coefficient (logP) between octanol and water.[7] For ionizable molecules like carboxylic acids, the distribution coefficient (logD) at a specific pH (typically physiological pH 7.4) is a more relevant parameter as it considers all ionic species.[7][8]

Causality of Halogenation on Lipophilicity:

Halogenation generally increases the lipophilicity of a molecule, leading to a higher logP value.[1]

• Hydrophobicity of Halogens: Halogen atoms are more lipophilic than hydrogen atoms. Replacing a hydrogen atom with a halogen increases the overall nonpolar surface area of the molecule.

• Impact on logP/logD: The introduction of a halogen atom will almost invariably increase the logP. For a carboxylic acid, which will be predominantly ionized at pH 7.4, the logD will be lower than the logP. However, the trend of increasing lipophilicity with halogenation still holds. For instance, the calculated logP for 6-chloropyridazine-3-carboxylic acid is approximately 0.7, while for 6-bromo-3-pyridazinecarboxylic acid, it is around 0.94.[9][10]

Aqueous Solubility: A Complex Interplay of Forces

Aqueous solubility is a critical property for drug administration and bioavailability.[11] It is influenced by a delicate balance between the energy required to break the crystal lattice of the solid and the energy released upon hydration of the molecule.

Causality of Halogenation on Solubility:

The effect of halogenation on solubility is complex and not always straightforward to predict.

• Increased Lipophilicity: The increase in lipophilicity upon halogenation generally leads to a decrease in aqueous solubility .[1]

• Crystal Packing and Melting Point: Halogen atoms, particularly chlorine, bromine, and iodine, can participate in intermolecular interactions known as halogen bonds .[11][12][13][14] These interactions can lead to more stable crystal lattices, resulting in higher melting points and, consequently, lower solubility. A higher melting point indicates a more stable crystal lattice that requires more energy to break apart, which can negatively impact solubility.

• Polarity vs. Lipophilicity Trade-off: While halogens increase lipophilicity, they also introduce a polar C-X bond. In some cases, particularly with fluorine, this can lead to subtle changes in hydration that might not drastically decrease solubility. However, the dominant effect is typically a reduction in solubility. For example, 6-chloropyridine-3-carboxylic acid is noted as being soluble in deionized water, though quantitative data is often compound-specific.[15]

Melting Point: A Reflection of Crystal Lattice Stability

The melting point of a solid is the temperature at which it transitions to a liquid.[16] For crystalline organic compounds, a sharp melting point range is indicative of high purity.[16][13]

Causality of Halogenation on Melting Point:

The melting point is highly dependent on the efficiency of crystal packing and the strength of intermolecular forces.

• Molecular Weight and van der Waals Forces: As we move down the halogen group (F to I), the atomic size and mass increase. This leads to stronger van der Waals forces between molecules, which generally contributes to a higher melting point .

• Halogen Bonding: As mentioned, Cl, Br, and I are effective halogen bond donors.[12][13][14] The formation of these non-covalent interactions can significantly enhance the stability of the crystal lattice, leading to a higher melting point. The strength of these interactions generally increases in the order Cl < Br < I.[12][14]

• Dipole-Dipole Interactions: The polar C-X bond can also contribute to dipole-dipole interactions within the crystal, influencing the melting point.

Comparative Physicochemical Data

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Predicted/Approx.)	logP (Calculated)
Pyridazine-3-carboxylic acid	124.10	200-209	~3.0 - 3.5	0.1 - 0.32[17]
4-Chloropyridazine-3-carboxylic acid	158.55	No data available	<3.0	No data available
6-Chloropyridazine-3-carboxylic acid	158.54	No data available	<3.0	0.7[10]
6-Bromopyridazine-3-carboxylic acid	202.99	No data available	<3.0	0.94[9]
4-Bromopyridine-3-carboxylic acid	202.01	118-134	No data available	No data available
6-Bromopyridine-3-carboxylic acid	202.01	179-188	No data available	No data available
6-Chloropyridine-3-carboxylic acid	157.55	190 (dec.)[15]	No data available	No data available

pKa values are estimated based on the known electron-withdrawing effects of halogens on carboxylic acids.

Experimental Protocols for Physicochemical Property Determination

Accurate and reproducible experimental data is the cornerstone of compound characterization. The following section details robust, step-by-step protocols for determining the key physicochemical properties discussed.

Protocol 1: Determination of Acidity (pKa) by High-Performance Liquid Chromatography (HPLC)

This method is particularly advantageous for compounds with poor aqueous solubility, as it requires minimal amounts of the test substance.[14]

Rationale: The retention time of an ionizable compound on a reverse-phase HPLC column is dependent on its ionization state. By measuring the retention time at various mobile phase pH values, a sigmoidal curve can be generated from which the pKa can be determined.

Step-by-Step Methodology:

• Preparation of Buffers: Prepare a series of aqueous buffers with known pH values spanning a range of at least 2 pH units above and below the estimated pKa of the compound.

• Mobile Phase Preparation: For each pH point, prepare the mobile phase by mixing the aqueous buffer with an appropriate organic modifier (e.g., acetonitrile or methanol) in a fixed ratio.

• Sample Preparation: Dissolve a small amount of the halogenated pyridazine carboxylic acid in a suitable solvent (e.g., methanol or DMSO) to create a stock solution.

• HPLC Analysis:

  • Equilibrate a C18 reverse-phase column with the mobile phase at the first pH value.

  • Inject the sample solution.

  • Record the retention time of the analyte.

  • Repeat the analysis for each mobile phase pH.

• Data Analysis:

  • Plot the retention time (or capacity factor, k') as a function of the mobile phase pH.

  • Fit the data to a sigmoidal curve.

  • The pKa is the pH at the inflection point of the curve.

Diagram: HPLC-based pKa Determination Workflow

Caption: Workflow for pKa determination using HPLC.

Protocol 2: Determination of Lipophilicity (logD) by the Shake-Flask Method

The shake-flask method is the "gold standard" for logP and logD determination due to its directness and accuracy.[7]

Rationale: This method directly measures the equilibrium distribution of a compound between two immiscible liquid phases, typically n-octanol and an aqueous buffer (for logD).

Step-by-Step Methodology:

• Solvent Saturation: Pre-saturate n-octanol with the aqueous buffer (e.g., phosphate-buffered saline at pH 7.4) and vice-versa by mixing them vigorously and allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of the test compound in the pre-saturated aqueous buffer.

• Partitioning:

  • In a suitable vessel, combine a known volume of the pre-saturated n-octanol with a known volume of the compound's aqueous solution.

  • Agitate the mixture at a constant temperature until equilibrium is reached (typically for several hours).

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Measurement: Carefully remove an aliquot from both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or LC-MS).

• Calculation: Calculate the logD using the following formula:

  • logD = log10 ( [Concentration in octanol] / [Concentration in aqueous phase] )

Diagram: Shake-Flask logD Determination Workflow

Sources

• 1. Pyridazine-4-carboxylic acid(1-{(rac) 3-[5-chloro-3-fluoro-2-(5-methyl-[1,2,4]oxadiazol-3-yl)-phenyl]-6,7-dihydro-5H-[1]pyrindin-7-ylcarbamoyl}-cyclopropyl)-amide | C26H21ClFN7O3 | CID 60142963 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - Chemical Science (RSC Publishing) DOI:10.1039/D5SC07348K [pubs.rsc.org]
• 3. Rationalize the rather large difference in pKa values for the two... | Study Prep in Pearson+ [pearson.com]
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Physicochemical Profiling and Acidity Dynamics of 4-Bromopyridazine-3-carboxylic Acid: A Technical Guide

Executive Summary

In contemporary drug discovery, functionalized diazines are highly prized for their ability to modulate physicochemical properties and engage in unique binding interactions. 4-Bromopyridazine-3-carboxylic acid (CAS: 1261668-40-9) is a specialized heterocyclic building block frequently utilized in the synthesis of kinase inhibitors and covalent modifiers[1].

Understanding the precise ionization state (pKa) of this molecule is critical. The proximity of the strong electron-withdrawing diazine ring, the carboxylic acid, and the heavy halogen (bromine) creates a highly polarized electronic environment. This guide provides an in-depth analysis of the structural determinants governing its acidity, establishes empirical protocols for pKa determination, and explores the implications of its ionization profile on drug design.

Structural and Electronic Determinants of Acidity

The acidity of 4-Bromopyridazine-3-carboxylic acid is governed by a complex interplay of inductive (-I), resonance (-R), and steric (ortho) effects. To understand its pKa, we must evaluate its two primary ionizable centers: the carboxylic acid group and the pyridazine nitrogens.

The Carboxylic Acid (pKa₁: ~1.5 – 2.2)

Typical aromatic carboxylic acids (e.g., benzoic acid) exhibit a pKa of ~4.2. However, the pKa of 4-Bromopyridazine-3-carboxylic acid is severely depressed due to two synergistic factors:

• Diazine Electron Withdrawal: The 1,2-diazine core is inherently electron-deficient. The adjacent nitrogen atoms exert a strong inductive pull, stabilizing the carboxylate anion formed upon deprotonation[2]. For reference, the parent pyridazine-3-carboxylic acid has a highly acidic profile[3].

• The Ortho-Halogen Effect: The bromine atom at the C4 position exerts a potent inductive (-I) effect. Because inductive effects operate through

  -bonds and decay with distance, the ortho-relationship of the bromine to the C3-COOH maximizes the stabilization of the negative charge on the conjugate base.

The Pyridazinium Nitrogen (pKa₂: < 1.0)

The unsubstituted pyridazine ring has a conjugate acid pKa of 2.33[2]. However, the introduction of electron-withdrawing substituents drastically reduces the basicity of the ring nitrogens. The base pKa of 4-bromopyridazine alone is predicted to be ~1.58[4]. The addition of the C3-COOH group further depletes electron density from the ring, pushing the pKa of the pyridazinium nitrogen well below 1.0. Consequently, protonation of the ring nitrogen only occurs in extremely acidic, non-physiological environments (pH < 0.5).

Caption: Thermodynamic deprotonation pathways and micro-equilibria of 4-Bromopyridazine-3-carboxylic acid.

Quantitative Physicochemical Profile

The following table synthesizes the structural and predicted physicochemical properties of 4-Bromopyridazine-3-carboxylic acid based on structural analogs and computational models[3][5].

Property	Value / Description	Impact on Drug Design
CAS Number	1261668-40-9	Standard identifier for procurement[5].
Molecular Weight	202.99 g/mol	Highly efficient fragment for Fragment-Based Drug Discovery (FBDD).
Formula	C₅H₃BrN₂O₂	Contains heavy halogen; useful for X-ray crystallography phasing.
pKa₁ (COOH)	~1.5 – 2.2 (Predicted)	Exists >99.9% as an anion at physiological pH (7.4).
pKa₂ (NH⁺)	< 1.0 (Predicted)	Ring nitrogens will not act as proton acceptors at physiological pH.
LogD (pH 7.4)	< 0	Highly hydrophilic at physiological pH due to complete ionization.

Methodologies for Empirical pKa Determination

Expert Insight: Standard potentiometric titration is not recommended for 4-Bromopyridazine-3-carboxylic acid. Because the expected pKa of the carboxylic acid is near 2.0, the buffering capacity of the water itself (autoionization) at low pH will mask the inflection point of the compound.

Instead, a self-validating UV-Metric Titration must be employed. This method leverages the fact that the deprotonation of the C3-COOH alters the electron density of the adjacent pyridazine chromophore, resulting in a measurable bathochromic or hypsochromic shift in the UV spectrum.

Protocol: UV-Metric Titration via Diode-Array Spectrophotometry

Reagents & Equipment:

• Diode-array UV-Vis spectrophotometer (capable of 200–400 nm scans).

• Standardized aqueous buffers ranging from pH 0.5 to 5.0 (e.g., HCl/KCl for pH < 2.0; Formate for pH 3.0-4.0).

• Constant ionic strength adjuster (0.15 M KCl) to mimic physiological osmolarity.

Step-by-Step Workflow:

• Stock Preparation: Dissolve 4-Bromopyridazine-3-carboxylic acid in a minimal volume of DMSO (ensure final assay concentration of DMSO is < 1% to prevent cosolvent-induced pKa shifts).

• Buffer Equilibration: Prepare 15-20 vials containing buffers spanning pH 0.5 to 5.0 in increments of 0.2 pH units. Maintain all solutions at exactly 25.0 ± 0.1 °C using a Peltier thermostat.

• Sample Dispensing: Spike the stock solution into each buffer vial to achieve a final compound concentration of ~50 µM (ensure absorbance max is between 0.5 and 1.0 AU).

• Spectral Acquisition: Record the UV-Vis spectrum from 200 nm to 400 nm for each pH point.

• Data Validation (Isosbestic Points): Overlay the spectra. The presence of a sharp, distinct isosbestic point validates that a simple two-state equilibrium (Neutral

  Anion) is occurring without degradation or precipitation.

• Target Factor Analysis (TFA): Plot the absorbance at the wavelength of maximum variance (

  ) against pH. Use non-linear regression to fit the data to the Henderson-Hasselbalch equation to extract the exact macroscopic pKa.

Caption: Step-by-step workflow for UV-metric pKa determination of low-pKa heterocycles.

Implications in Drug Design and Formulation

The extreme acidity of 4-Bromopyridazine-3-carboxylic acid dictates its behavior in biological systems:

• Permeability and ADME: With a pKa near 2.0, this compound will exist almost exclusively in its anionic form in the blood (pH 7.4) and the intestines (pH 6.5). This permanent negative charge severely restricts passive transcellular diffusion across lipid bilayers. If used as a drug scaffold, it will likely require active transport mechanisms (e.g., OAT transporters) or prodrug strategies (e.g., esterification) to achieve oral bioavailability.

• Target Engagement (Pharmacodynamics): The carboxylate anion serves as an exceptionally strong hydrogen bond acceptor and can form robust salt bridges with basic amino acid residues (Arginine, Lysine) within target active sites. Furthermore, the C4-bromine atom is uniquely positioned to engage in halogen bonding —a highly directional interaction where the electron-deficient "

  -hole" of the bromine interacts with a Lewis base in the protein pocket. The strong electron-withdrawing effect of the adjacent diazine and carboxylate groups enhances the positive electrostatic potential of this -hole, strengthening the halogen bond[4].

References

• Ambeed. "1261668-40-9 | 4-Bromopyridazine-3-carboxylic acid". Ambeed Chemical Catalog. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFnCQC2ThOwPi_c4sAgwAnAm4l5fu3j8re5nE80h6R06dt62JDcAnNdK4HIKICNQSDoJS7pctHLI3Nu2teI8qYSVPi5KnkldXiRRWmVpSawg71AbSW2k5UAkEJHt7RsuAc5cp-Yi7_n9j0oWOo=]
• Bide Pharmatech. "CAS:1261668-40-9, 4-Bromopyridazine-3-carboxylic acid". Bidepharm. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFtjs55tbRBX07GZIWoQCZe_XTuZwwzyfqiZR0Mg88__KMHYo_y96frL0xGsEDf2ZsolYcZmWgAHgoYgtxUFnMmZUuu0Yxxmur7YjlEPpHX4wh8gcU8I4Tj1rsaSWOBL4SErdjt-WybpYiK8PNWf5A=]
• Fast, W., et al. (2021). "Discovery of 4,4′-Dipyridylsulfide Analogs as 'Switchable Electrophiles' for Covalent Inhibition". ACS Chemical Biology, 16(2). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSJ9-J-LEb3NW6EDJea9oV7UWINzzvtqnuQiB9IRGKSYxMCHLJQrTVHiO1zlnc_plkYsc_wlu-17dJ6hbMYr-aoUzqoERnADhS-Q9MudsXsu6YsV1JzsFF3DZ2IA0xPtWSj8p66nDafl6oUfwuc0Jyj29PK9nnw-GHaoqO4NkklfTxJgFZ44j4RPyxWb8tYRWMLQ6WQNhKELGIUFhX2xEAQ4av-mvdg_d6dXesUp9PVbuboTTwanH9logsJ5DBRQQUuc-1dOPc4wPg6A==]
• Houben-Weyl. "Product Class 8: Pyridazines". Thieme Connect. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFaNXjLa42rACzFHn5jvrfW_j93ItgRGeurp6ohPcXJ3qGRlXsqIuVAZH9jtI5Xm6arBMaXnivEphuVfPjkA6aLr9EqpWd32CUTSD8hR6R58Zdb2F5SqmNQVKAetGrkCfueoncCs4lxtq0i5ZTJvZhUVXxogwtHfEYSD1mfcrH0wAlhK4rGV_95]
• National Center for Biotechnology Information. "Pyridazine-3-carboxylic acid | C5H4N2O2 | CID 269369". PubChem. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7NlD8-yDxgqdgyN2ZrBvvBrRZcKx9HA2Ltyrtomm3d2leG-mqvKNfzmupo-igZMI4PJmh1eBJa0rg1QDfbnwUNj7LQqkIvS46jiNS5HrnwFQl6JnQ1ye9VeWcRCw-bI0hSN9HSlYdBhRF-OlTxv-2kqlZdVTP6rMvRpJuTRHnnrQ=]

Sources

• 1. 1261668-40-9|4-Bromopyridazine-3-carboxylic acid| Ambeed [ambeed.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Pyridazine-3-carboxylic acid | C5H4N2O2 | CID 269369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CAS:1261668-40-9, 4-Bromopyridazine-3-carboxylic acid-毕得医药 [bidepharm.com]

Solubility of 4-Bromopyridazine-3-carboxylic acid in organic solvents

Solubility Profiling of 4-Bromopyridazine-3-carboxylic acid: A Technical Guide

Executive Summary This technical guide provides a comprehensive solubility profile and process development framework for 4-Bromopyridazine-3-carboxylic acid (CAS 1261668-40-9) . As a critical halogenated heteroaromatic intermediate, its solubility behavior is governed by the interplay between the hydrophilic carboxylic acid moiety, the electron-deficient pyridazine ring, and the lipophilic bromine substituent.

Due to the proprietary nature of specific equilibrium data for this intermediate in open literature, this guide synthesizes predictive physicochemical profiling based on structural analogs (Pyridazine-3-carboxylic acid) with a validated experimental protocol for generating precise solubility curves. This approach enables researchers to design robust purification and crystallization processes.

Part 1: Physicochemical Profile & Solubility Prediction

Understanding the molecular architecture is the first step in predicting solvent interaction.

Structural Analysis

• Scaffold: Pyridazine (1,2-diazine) ring. The adjacent nitrogen atoms create a high dipole moment and electron deficiency, making the ring susceptible to nucleophilic attack but resistant to electrophilic substitution.

• Functional Groups:

  • C3-Carboxylic Acid (-COOH): Acts as a strong Hydrogen Bond Donor (HBD) and Acceptor (HBA). It drives solubility in protic solvents and facilitates dimerization in non-polars.

  • C4-Bromine (-Br): Introduces lipophilicity and increases molecular weight, generally reducing water solubility compared to the non-halogenated parent.

Predicted Solubility Landscape

Based on the empirical data of the parent scaffold (Pyridazine-3-carboxylic acid, CAS 2164-61-6) and the contribution of the bromine substituent, the following solubility profile is established:

Solvent Class	Representative Solvents	Predicted Solubility Behavior	Mechanism	Application
Polar Protic	Water, Methanol, Ethanol	Moderate to High	H-bonding with -COOH and ring Nitrogens.	Recrystallization (Cooling crystallization)
Polar Aprotic	DMSO, DMF, NMP	Very High	Dipole-dipole interactions; disruption of acid dimers.	Reaction Medium (Nucleophilic substitution)
Polar Aprotic (Volatile)	Acetone, Acetonitrile, THF	Low to Moderate	Weaker solvation of the zwitterionic/polar acid form.	Slurry Wash / Trituration
Non-Polar	Hexane, Heptane, Toluene	Insoluble	Lack of H-bonding; high lattice energy barrier.	Anti-Solvent Precipitation

Technical Insight: The parent compound, Pyridazine-3-carboxylic acid, is highly soluble in water (

at 298K) but significantly less soluble in acetonitrile. The addition of the 4-Bromo group increases the LogP (estimated from -0.7 to ~0.5), which will decrease water solubility and increase solubility in alcohols and esters relative to the parent.

Part 2: Experimental Methodologies

To generate the precise mole-fraction solubility data required for process design, the following Static Equilibrium Method is recommended. This protocol minimizes degradation risks associated with thermally unstable halo-heterocycles.

Standardized Solubility Screening Protocol

Equipment:

• Thermostatted shaker bath (Control

  0.05 K).

• HPLC with UV/Vis detector (Detection

  nm).

• 0.45

  m PTFE Syringe Filters (Pre-heated).

Workflow:

• Saturation: Add excess 4-Bromopyridazine-3-carboxylic acid solid to 10 mL of the target solvent in a sealed glass vial.

• Equilibration: Agitate at the set temperature (e.g., 298.15 K) for 24-48 hours. Note: Check for polymorphic transitions using XRPD on the solid residue.

• Sampling: Stop agitation and allow settling for 2 hours. Withdraw the supernatant using a pre-heated syringe/filter assembly to prevent precipitation during transfer.

• Quantification: Dilute the aliquot with the mobile phase and analyze via HPLC.

• Replication: Repeat at 5 K intervals (e.g., 288K to 323K).

Figure 1: Standardized Static Equilibrium Solubility Workflow.

Part 3: Thermodynamic Modeling & Data Analysis

Once experimental data (

) is obtained, it must be correlated to thermodynamic models to allow for interpolation and process simulation.

Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility of pharmaceutical intermediates in pure solvents.

• : Mole fraction solubility.
• : Absolute temperature (K).
• : Empirical parameters derived from regression analysis.

Interpretation:

• Parameter B reflects the enthalpy of solution. A negative B value indicates an endothermic process (solubility increases with T), which is expected for this compound.

• Parameter C accounts for the temperature dependence of the heat capacity.

Van't Hoff Analysis

To determine the thermodynamic driving forces:

• (Endothermic): Indicates that heating the solvent significantly boosts solubility, validating cooling crystallization as a viable purification method.
• : Gibbs free energy of solution. Positive values indicate the dissolution is non-spontaneous and requires thermal energy (heating) to proceed efficiently.

Figure 2: Thermodynamic Modeling Logic for Process Selection.

Part 4: Purification & Process Applications

Based on the solubility differential, the following purification strategies are recommended for 4-Bromopyridazine-3-carboxylic acid.

Recrystallization Strategy

• Primary Solvent: Water or Ethanol/Water (90:10) .

  • Rationale: High solubility at reflux (

    C) and low solubility at ambient temperature ( C) maximizes yield. The protic nature stabilizes the carboxylic acid.

• Anti-Solvent: Heptane or MTBE .

  • Rationale: If the compound is too soluble in ethanol, adding a non-polar anti-solvent induces controlled nucleation.

Acid-Base Swing (pH Adjustment)

Since the compound contains a carboxylic acid (pKa ~3-4) and a basic pyridazine nitrogen (pKa ~2), solubility is highly pH-dependent.

• Dissolution: Dissolve crude solid in dilute NaOH (pH 10-12)

  Forms the soluble sodium carboxylate salt.

• Filtration: Filter off non-acidic impurities (e.g., brominated byproducts).

• Precipitation: Slowly acidify with HCl to pH 2-3

  The neutral/zwitterionic acid precipitates out.

References

• Solubility of Pyridazine-3-carboxylic acid: Wang, J., et al. "Solubility of nicotinic acid and its structural isomers in various solvents." Journal of Chemical & Engineering Data, 2014.

• Synthesis & Isolation: "Industrial preparation method of 4-bromopyridazine." Patent CN102924386B. (Describes isolation of the core bromo-pyridazine ring using non-polar solvents).

• Thermodynamic Modeling: Apelblat, A., & Manzurola, E. "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, 1999.

• Compound Data: "4-Bromopyridazine-3-carboxylic acid (CAS 1261668-40-9)."[1][2][3][4] Toronto Research Chemicals (TRC). (Verifies compound existence and solid state).

Sources

• 1. CAS#:294637-48-2 | (4S,5R)-ethyl 3-benzoyl-5-(4-nitrophenyl)-2-oxooxazolidine-4-carboxylate | Chemsrc [chemsrc.com]
• 2. 1256826-30-8|Methyl 5-bromopyridazine-3-carboxylate|BLD Pharm [bldpharm.com]
• 3. 1261668-40-9|4-Bromopyridazine-3-carboxylic acid| Ambeed [ambeed.com]
• 4. Buy Online CAS Number 1261668-40-9 - TRC - 4-Bromo-3-pyridazinecarboxylic Acid | LGC Standards [lgcstandards.com]

The Reactivity Profile of 4-Bromo Substituted Pyridazines: A Technical Guide for Medicinal Chemistry and Drug Development

Introduction: The Pyridazine Scaffold in Drug Design

The 1,2-diazine (pyridazine) scaffold is a privileged structure in medicinal chemistry, offering unique physicochemical properties such as increased water solubility, favorable dipole moments, and the ability to act as both a hydrogen bond acceptor and a structural isostere for phenyl or pyridine rings. Among its halogenated derivatives, 4-bromo substituted pyridazines stand out as highly versatile electrophilic building blocks.

Their reactivity is governed by the strong electron-withdrawing nature of the adjacent nitrogen atoms, which significantly lowers the energy of the lowest unoccupied molecular orbital (LUMO). This guide explores the causal mechanisms behind the reactivity of 4-bromopyridazines, focusing on nucleophilic aromatic substitution (SNAr), palladium-catalyzed cross-coupling, and their emerging role as covalent warheads [1].

Mechanistic Foundations of 4-Bromopyridazine Reactivity

The reactivity of the 4-bromo position in pyridazines is distinctively higher than that of the 3- or 6-positions when subjected to specific nucleophiles or catalytic cycles. The two adjacent nitrogen atoms exert a strong inductive and resonance electron-withdrawing effect, polarizing the C-Br bond.

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient nature of the pyridazine ring facilitates the formation of a stabilized Meisenheimer complex upon nucleophilic attack at the C4 position.

• Quaternization-Enhanced Electrophilicity: As demonstrated in recent covalent inhibitor designs, quaternization (e.g., N-methylation) or enzymatic protonation of the pyridazine nitrogen introduces a positive charge that exponentially enhances the electrophilic reactivity of the warhead. This "switchable electrophile" strategy allows 4-bromopyridazines to selectively undergo SNAr reactions with active-site cysteine residues (e.g., in DDAH or HDAC8 enzymes) while remaining stable in physiological environments [2, 4].

• Palladium-Catalyzed Cross-Coupling: The oxidative addition of Pd(0) into the C4-Br bond is highly favored due to the weakened bond dissociation energy compared to C-Cl analogs.

Core reactivity pathways of the 4-bromopyridazine scaffold in medicinal chemistry.

Regioselectivity and Desymmetrization

A critical challenge in working with pyridazine-3,6-diones and their brominated derivatives is regioselectivity. For instance, the desymmetrization of 4-bromopyridazine-3,6-diones via N-alkyl substitution yields isomeric intermediates that allow regioselective control of chemical variation at different positions of the pyridazine backbone. Because the resulting regioisomers often possess nearly identical retention factors (Rf), specialized trituration or selective crystallization techniques are causally required over standard column chromatography to isolate pure isomers for downstream coupling [1].

Experimental Workflows and Self-Validating Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality & Design: 4-Bromopyridazine hydrobromide is often preferred over the free base due to its superior bench stability and ease of handling in large-scale synthesis. The use of a biphasic solvent system (e.g., THF/water or Toluene/Ethanol/Water) combined with a carbonate base ensures the solubility of both the boronic acid and the inorganic base, driving the critical transmetalation step [3].

Step-by-Step Methodology:

• Reagent Preparation: In a pressure vessel or round-bottom flask, combine 4-bromopyridazine hydrobromide (1.0 equiv) and the desired aryl/heteroaryl boronic acid (1.5–2.0 equiv).

• Solvent & Base Addition: Add a degassed mixture of THF (or 1,4-dioxane) and 2M aqueous

  or (2.0 equiv).

  • Self-Validation Check: Degassing via argon sparging or freeze-pump-thaw is critical; oxygen contamination will cause homocoupling of the boronic acid, clearly visible as a distinct high-Rf spot on TLC.

• Catalyst Introduction: Add

  (5-10 mol%) under a strict argon atmosphere.

• Thermal Coupling: Seal the vessel and heat to 80–110 °C for 4 to 16 hours.

  • Self-Validation Check: Monitor the disappearance of the 4-bromopyridazine starting material via LC-MS. The reaction is complete when the mass peak of the starting material is entirely replaced by the product mass +1 (

    ).

• Workup: Dilute the mixture with dichloromethane (DCM), wash with saturated aqueous

  and brine. Dry the organic layer over anhydrous , filter, and concentrate under reduced pressure.

• Purification: Purify via normal-phase flash chromatography (DCM:MeOH gradient) or reverse-phase HPLC depending on the polarity of the cross-coupled product.

Step-by-step experimental workflow for the Suzuki-Miyaura cross-coupling.

Protocol B: Covalent Modification of Target Cysteines (SNAr)

Causality & Design: Unsubstituted 4-bromopyridazines exhibit moderate thiol reactivity. To deploy them as covalent warheads, the electrophilicity must be tuned. Quaternization (e.g., N-methylation) drastically lowers the activation energy for the SNAr reaction, allowing rapid and selective S-pyridinylation of the target cysteine with the release of a bromide leaving group[2, 4].

Step-by-Step Methodology:

• Warhead Activation: Synthesize the N-methyl-4-bromopyridazinium salt by treating 4-bromopyridazine with methyl iodide (MeI) in a polar aprotic solvent (e.g., acetonitrile) at room temperature.

• Enzyme Incubation: Incubate the purified target enzyme (e.g., 10 µM) with varying concentrations of the quaternized 4-bromopyridazine inhibitor in a physiological buffer (pH 7.4).

• Kinetic Tracking: Monitor the time- and concentration-dependent inactivation of the enzyme.

  • Self-Validation Check: The covalent nature of the inhibition is validated if the reaction exhibits pseudo-first-order kinetics and the enzymatic activity cannot be restored via rapid dilution or dialysis.

• Mass Spectrometry Validation: Digest the inhibited enzyme with trypsin and analyze via LC-MS/MS to pinpoint the exact cysteine residue modified by the pyridazinium adduct.

Quantitative Data: Reactivity and Biological Impact

To illustrate the impact of structural tuning on 4-bromopyridazine derivatives, the following table summarizes comparative data regarding their reactivity and biological efficacy based on literature findings.

Compound Class / Modification	Primary Reaction Pathway	Relative Reactivity / Efficacy	Causality / Mechanism
4-Bromopyridazine (Free Base)	Cross-Coupling / SNAr	Baseline	Standard oxidative addition; moderate Meisenheimer complex stability.
4-Bromopyridazine Hydrobromide	Cross-Coupling / SNAr	Baseline (High Stability)	Salt formulation prevents degradation, ensuring precise stoichiometric control.
N-Methyl-4-bromopyridazinium	Covalent Thiol SNAr	High ( significantly increased)	Quaternization withdraws electron density, drastically lowering the LUMO [2].
5,6-Disubstituted Pyridazin-3(2H)-ones	Tubulin Polymerization Inhibition	Varies (IC50 in µM to nM range)	Conformationally constrained analogs prevent cis-trans isomerization seen in Combretastatin A-4 [1].

Conclusion

The 4-bromopyridazine scaffold is a highly tunable, electrophilic hub. By understanding the causal relationship between its electronic structure and its reactivity—whether exploiting the weakened C-Br bond for palladium catalysis or leveraging nitrogen quaternization for targeted covalent inhibition—medicinal chemists can predictably engineer novel therapeutics and complex molecular architectures.

References

• Synthesis and Antiproliferative Effects of 5,6-Disubstituted Pyridazin-3(2H)-ones Designed as Conformationally Constrained Combretastatin A-4 Analogues. Anti-Cancer Agents in Medicinal Chemistry / PubMed Central.[Link]

• Electrophilic MiniFrags Revealed Unprecedented Binding Sites for Covalent HDAC8 Inhibitors. Journal of Medicinal Chemistry / ACS Publications.[Link]

• WO2010071741A1 - Triazole derivatives for treatment of alzheimer's disease.

• Discovery of 4,4′-Dipyridylsulfide Analogs as “Switchable Electrophiles” for Covalent Inhibition. ResearchGate.[Link]

Electronic Properties and Coordination Dynamics of Pyridazine-3-Carboxylic Acid Derivatives: A Technical Guide

Executive Summary

Pyridazine-3-carboxylic acid (pdz-3-COOH) and its derivatives represent a privileged class of bifunctional scaffolds in both medicinal chemistry and materials science 1. Characterized by a highly electron-deficient 1,2-diazine ring and an electron-withdrawing carboxylic acid moiety, these molecules exhibit unique electronic properties. As an application scientist, understanding the causality behind their electronic behavior is critical for leveraging them in nucleophilic aromatic substitution, transition metal coordination, and photophysical tuning 2.

Core Electronic Architecture and DFT Profiling

The pyridazine nucleus is inherently electron-deficient due to the high electronegativity of the adjacent nitrogen atoms at positions 1 and 2. This structural feature significantly lowers the energies of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), making the ring highly susceptible to nucleophilic attack but resistant to electrophilic substitution [[3]]().

• Molecular Electrostatic Potential (MESP): The MESP of pdz-3-COOH reveals a strong concentration of negative electron density around the N1-N2 heteroatoms and the carboxylate oxygen atoms. This dual-density distribution dictates its behavior as a potent N,O-bidentate ligand for transition metals 4.

• Frontier Molecular Orbitals (FMOs): Density Functional Theory (DFT) calculations demonstrate that upon metal coordination (e.g., with Re(I) or Ru(II)), the LUMO remains primarily localized on the highly conjugated pyridazine ligand. Conversely, the HOMO is heavily localized on the metal center (e.g., Re

  orbitals). This spatial separation is the fundamental driver for Metal-to-Ligand Charge Transfer (MLCT) transitions 5.

Photophysical and Spectroscopic Signatures

The electronic transitions of pdz-3-COOH derivatives are highly sensitive to their environment and coordination state.

• UV-Vis Absorption: The free ligand typically exhibits a strong intraligand (IL) ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  transition in the UV region (~300 nm). Upon coordination to transition metals like Re(I), a new, lower-energy absorption band emerges around 410 nm, which is unambiguously assigned to a MLCT .

• Luminescence: Re(I) tricarbonyl complexes of pyridazine derivatives exhibit large Stokes shifts with emission maxima ranging from 570 to 636 nm. The emission originates from a Triplet MLCT (

  MLCT) state, accessed via highly efficient intersystem crossing (ISC) facilitated by the heavy-atom effect of the metal center 5.

• NMR Spectroscopy: Coordination induces significant changes in the magnetic environment. In Ru(II) complexes, the aromatic protons of the pyridazine ring experience an upfield shift (e.g., 7.93, 8.51, 9.54 ppm) due to metal back-bonding. Simultaneously, the

  C signal for the carboxylate group shifts downfield (+5.0 ppm, reaching ~170.24 ppm), confirming deprotonation and O-coordination 6.

Quantitative Data Summaries

Table 1: Electronic and Photophysical Properties of Pyridazine-3-Carboxylic Acid Complexes | Compound / Complex | Absorption

(nm) | Emission (nm) | Oxidation (V) | Reduction (V) | | :--- | :--- | :--- | :--- | :--- | | Free pdz-3-COOH | ~300 (IL ) | N/A | N/A | N/A | | Re(I)-pdz Complex | 410 (MLCT) | 570 - 636 | +0.94 to +1.04 | -1.64 to -1.90 |

Table 2: NMR Spectroscopic Shifts upon Ru(II) Coordination

Nucleus	Free pdz-3-COOH	Ru(II)-pdz Complex	Shift Direction

|

H (Aromatic) | Downfield | 7.93, 8.51, 9.54 ppm | Upfield | | C (Carboxylate) | ~165.2 ppm | 170.24 ppm | Downfield (+5.0 ppm) |

Visualizing the Logical Workflows

To understand the causality of the electronic transitions and the experimental synthesis, the following Graphviz diagrams map the self-validating systems.

Caption: Photophysical Excitation-Emission Pathway in Re(I)-Pyridazine Complexes.

Caption: Experimental Workflow for Synthesis and Validation of Pyridazine Metal Complexes.

Experimental Methodologies: Synthesis and Characterization

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each experimental choice.

Protocol 1: Synthesis of N,O-Bidentate

• Precursor Dissolution: Dissolve the dimeric arene-ruthenium precursor

  in a 1:1 methanol-water mixture.

• Ligand Activation: Add pdz-3-COOH in a 1:2 molar ratio (metal:ligand). Immediately add 2 equivalents of sodium bicarbonate (

  ).

  • Causality: pdz-3-COOH is a relatively strong organic acid.

    acts as a proton scavenger, shifting the equilibrium entirely to the anionic carboxylate form. This deprotonation is mandatory to facilitate stable N,O-bidentate chelation and prevent the formation of uncoordinated aggregates 4.

• Reflux: Heat the mixture at 65 °C under continuous stirring for 4 hours.

• Validation Checkpoint: Isolate the product and run a

  H NMR spectrum. The complete disappearance of the broad -COOH proton peak (~12-13 ppm) and the upfield shift of the pyridazine aromatic protons confirm successful coordination 6.

Protocol 2: Photophysical Profiling of Re(I)-Pyridazine Complexes

• Sample Preparation: Dissolve the synthesized Re(I)-pyridazine complex in spectroscopic-grade dichloromethane (DCM) to achieve a concentration of ~10

  M.

• Deoxygenation: Transfer the solution to a quartz cuvette and purge with Argon gas for 15 minutes.

  • Causality: The emission of these complexes originates from a

    MLCT state. Molecular oxygen ( ), which has a triplet ground state, rapidly quenches MLCT states via energy transfer. Argon purging prevents this artificial depression of the quantum yield and ensures accurate lifetime measurements 5.

• UV-Vis Absorption: Scan the sample from 250 nm to 600 nm. Ensure the presence of the IL band at ~300 nm and the MLCT band at ~410 nm.

• Steady-State Emission: Excite the sample at 400 nm and record the emission spectrum from 450 to 750 nm.

• Validation Checkpoint: A large Stokes shift (>150 nm) yielding an unstructured emission band centered between 570-636 nm validates the triplet-nature (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  MLCT) of the excited state .

References

• MDPI. "Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity". [Link]

• ACS Omega. "Electronic and Photophysical Properties of ReI(CO)3Br Complexes Modulated by Pyrazolyl–Pyridazine Ligands". [Link]

• PMC. "Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity". [Link]

• ACS Omega. "Electronic and Photophysical Properties of ReI(CO)3Br Complexes Modulated by Pyrazolyl–Pyridazine Ligands". [Link]

• PMC. "ZIKV Inhibitors Based on Pyrazolo[3,4-d]pyridazine-7-one Core: Rational Design, In Vitro Evaluation, and Theoretical Studies".[Link]

Sources

• 1. CAS 2164-61-6: 3-CARBOXYPYRIDAZINE | CymitQuimica [cymitquimica.com]
• 2. Methyl 6-(piperazin-1-yl)pyridazine-3-carboxylate [benchchem.com]
• 3. ZIKV Inhibitors Based on Pyrazolo[3,4-d]pyridazine-7-one Core: Rational Design, In Vitro Evaluation, and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Bromopyridazine-3-carboxylic acid: A Key Heterocyclic Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromopyridazine-3-carboxylic acid (CAS No. 1261668-40-9), a pivotal heterocyclic building block in contemporary medicinal chemistry and drug development. This document elucidates the molecule's core chemical and physical properties, explores its synthetic pathways, and discusses its current and potential applications as a scaffold in the design of novel therapeutic agents. Furthermore, this guide outlines essential safety and handling protocols to ensure its responsible use in a laboratory setting. The information presented herein is intended to empower researchers and scientists with the critical knowledge required to effectively harness the synthetic utility of this versatile compound.

Introduction

The pyridazine moiety, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to participate in various non-covalent interactions have led to its incorporation into a wide array of biologically active molecules. The strategic functionalization of the pyridazine ring allows for the fine-tuning of a compound's pharmacological profile. 4-Bromopyridazine-3-carboxylic acid has emerged as a particularly valuable synthetic intermediate due to the presence of two key functional groups: a bromine atom, which serves as a versatile handle for cross-coupling reactions, and a carboxylic acid group, which can be readily converted into a variety of other functionalities or act as a key pharmacophoric element.

Molecular and Physicochemical Properties

A thorough understanding of the fundamental properties of 4-Bromopyridazine-3-carboxylic acid is essential for its effective application in synthetic chemistry and drug design.

Chemical Identity and Structure

Property	Value
IUPAC Name	4-Bromopyridazine-3-carboxylic acid
CAS Number	1261668-40-9
Molecular Formula	C₅H₃BrN₂O₂
Molecular Weight	203.00 g/mol
Canonical SMILES	C1=CN=NC(=C1Br)C(=O)O
InChI Key	Not available

Physicochemical Data (Predicted)

Due to the limited availability of experimentally determined data, the following physicochemical properties are based on computational predictions and data from structurally similar compounds. Researchers should independently verify these properties for their specific applications.

Property	Predicted Value
Melting Point	>200 °C (decomposes)
Boiling Point	Not available
Solubility	Sparingly soluble in water; soluble in polar organic solvents such as DMSO and DMF.
pKa	~3.5-4.5 (for the carboxylic acid)
LogP	~1.5

Synthesis of 4-Bromopyridazine-3-carboxylic acid

The synthesis of 4-Bromopyridazine-3-carboxylic acid can be approached through several synthetic strategies, often involving the construction and subsequent functionalization of the pyridazine ring. A plausible synthetic route is outlined below.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of 4-Bromopyridazine-3-carboxylic acid suggests a precursor such as a 3,4-disubstituted pyridazine. This, in turn, could be derived from the condensation of a 1,2-dicarbonyl compound with hydrazine, followed by selective bromination and oxidation or functional group manipulation.

Illustrative Synthetic Workflow

The following diagram illustrates a potential synthetic pathway for 4-Bromopyridazine-3-carboxylic acid. This workflow is a conceptual representation, and specific reaction conditions would require optimization.

Caption: A conceptual workflow for the synthesis of 4-Bromopyridazine-3-carboxylic acid.

Experimental Protocol Considerations

• Step 1: Pyridazine Ring Formation: The initial step typically involves the condensation of a suitable 1,2-dicarbonyl compound (e.g., a derivative of maleic anhydride or a related diketone) with hydrazine or a hydrazine derivative. The choice of starting materials will dictate the initial substitution pattern of the pyridazine ring.

• Step 2: Bromination: Selective bromination at the 4-position of the pyridazine ring is a critical step. This can often be achieved using N-bromosuccinimide (NBS) in the presence of a radical initiator or under acidic conditions, depending on the reactivity of the pyridazine intermediate.

• Step 3: Carboxylic Acid Formation: The carboxylic acid moiety can be introduced through various methods. If the starting material contains a suitable precursor group (e.g., a methyl or hydroxymethyl group), it can be oxidized to the carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide. Alternatively, a cyano group can be hydrolyzed under acidic or basic conditions.

Applications in Drug Discovery and Medicinal Chemistry

The structural features of 4-Bromopyridazine-3-carboxylic acid make it a highly attractive building block for the synthesis of libraries of compounds for high-throughput screening and lead optimization in drug discovery programs. Pyridazine-containing compounds have demonstrated a wide range of pharmacological activities, including but not limited to:

• Anticancer Agents: The pyridazine scaffold has been incorporated into inhibitors of various kinases and other enzymes implicated in cancer progression.

• Antimicrobial Agents: Pyridazine derivatives have shown promise as antibacterial and antifungal agents.

• Cardiovascular Drugs: The pyridazine core is present in several marketed drugs for cardiovascular conditions.

• Central Nervous System (CNS) Agents: The ability of the pyridazine ring to modulate interactions with CNS targets has led to its use in the development of novel therapeutics for neurological and psychiatric disorders.

The bromine atom on 4-Bromopyridazine-3-carboxylic acid serves as a key point for diversification through transition metal-catalyzed cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig amination reactions. This allows for the facile introduction of a wide variety of aryl, heteroaryl, and alkyl groups at this position. The carboxylic acid group can be readily converted to amides, esters, and other functional groups, providing another avenue for structural modification and the exploration of structure-activity relationships (SAR).

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-Bromopyridazine-3-carboxylic acid. While a specific material safety data sheet (MSDS) for this compound may not be readily available, general guidelines for handling brominated heterocyclic carboxylic acids should be followed.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile or neoprene).

• Skin and Body Protection: A lab coat should be worn at all times. In cases of potential significant exposure, additional protective clothing may be necessary.

Handling and Storage

• Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

First Aid Measures

• In case of skin contact: Immediately wash with soap and plenty of water.

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Conclusion

4-Bromopyridazine-3-carboxylic acid is a valuable and versatile building block for the synthesis of complex organic molecules with potential therapeutic applications. Its strategic combination of a reactive bromine atom and a modifiable carboxylic acid group on a biologically relevant pyridazine scaffold provides medicinal chemists with a powerful tool for the design and synthesis of novel drug candidates. A thorough understanding of its chemical properties, synthetic accessibility, and appropriate handling procedures is paramount to unlocking its full potential in the advancement of pharmaceutical research.

References

At the time of this writing, specific literature citations for the synthesis and detailed applications of 4-Bromopyridazine-3-carboxylic acid (CAS 1261668-40-9) are limited. The principles and methodologies described are based on established organic chemistry and the known reactivity of related pyridazine derivatives. Researchers are encouraged to consult chemical supplier databases and scientific search engines for the most current information.

The Evolution and Application of Bromopyridazine Building Blocks in Medicinal Chemistry

Executive Summary

For decades, medicinal chemistry relied heavily on ubiquitous phenyl and simple pyridine rings. However, the demand for novel chemical space with improved physicochemical properties has driven the adoption of highly polar, electron-deficient heterocycles. Among these, bromopyridazines (such as 3-bromopyridazine and 3,6-dibromopyridazine) have emerged as highly versatile and indispensable building blocks. This whitepaper provides an in-depth technical analysis of the history, physicochemical rationale, and synthetic methodologies surrounding bromopyridazine scaffolds, offering drug development professionals a comprehensive guide to deploying these molecules in modern drug discovery.

Historical Context: The Emergence of Halogenated Diazines

Historically, the pyridazine (1,2-diazine) core was neglected in early drug discovery due to synthetic intractability. Early syntheses relied on the condensation of 1,4-dicarbonyl compounds with hydrazine, which often yielded highly stable but unreactive pyridazinones. The paradigm shifted with the discovery of direct halogenation techniques (e.g., using POBr₃) that converted these inert precursors into bromopyridazines .

The Causality of Halogen Selection: Why did bromine become the halogen of choice for these building blocks?

• Chloropyridazines often exhibit bond dissociation energies that are too high for mild oxidative addition by Palladium(0) catalysts, requiring harsh conditions that degrade sensitive functional groups.

• Iodopyridazines are highly reactive but prone to premature dehalogenation and are sterically hindered, complicating multi-step syntheses.

• Bromopyridazines offer the optimal "Goldilocks" reactivity profile. The C–Br bond is sufficiently labile to undergo transition-metal-catalyzed cross-coupling at moderate temperatures, yet electron-withdrawing enough to activate the adjacent positions for Nucleophilic Aromatic Substitution (SNAr) .

Physicochemical Rationale: Why Bromopyridazines?

The substitution of a bromobenzene or bromopyridine with a bromopyridazine is not merely a structural tweak; it is a strategic physicochemical upgrade driven by the unique electronic properties of the 1,2-diazine system.

• High Dipole Moment &

  Stacking: The adjacent nitrogen atoms in pyridazine generate a massive dipole moment (~4.2 D, compared to pyridine's ~2.2 D). This strong polarity subtends powerful multipolar and stacking interactions within target protein binding pockets, significantly enhancing target affinity.

• Robust Dual Hydrogen-Bonding: The vicinal nitrogen atoms act as a bidentate hydrogen-bond acceptor system. This is particularly advantageous when targeting kinase hinge regions or enzymes requiring simultaneous dual H-bond interactions.

• Metabolic Stability & Safety: The electron-deficient nature of the pyridazine ring makes it highly resistant to cytochrome P450-mediated oxidative metabolism. Furthermore, replacing a lipophilic phenyl ring with a polar pyridazine drastically reduces the molecule's lipophilicity (LogP), which is a proven strategy to mitigate hERG potassium channel blockade and cardiotoxicity risks .

Mechanistic Pathways: Divergent Synthetic Strategies

The true value of a building block like 3,6-dibromopyridazine lies in its synthetic divergence. Because the ring is highly electron-deficient, it is primed for both SNAr and transition-metal catalysis. The two identical bromine atoms can be differentiated sequentially. Once the first substitution occurs (especially with an electron-donating group like an amine or an alkoxy group), the ring becomes electronically deactivated, preventing over-reaction and allowing for orthogonal functionalization at the second bromine site.

Divergent synthetic workflows utilizing 3,6-dibromopyridazine for drug scaffold generation.

Self-Validating Experimental Methodologies

To ensure reproducibility and high yields, the following protocol details the controlled mono-arylation of 3,6-dibromopyridazine. This methodology is designed as a self-validating system, where each reagent choice is grounded in mechanistic causality .

Protocol: Microwave-Assisted Suzuki-Miyaura Mono-Coupling of 3,6-Dibromopyridazine

Objective: Synthesize a mono-arylated 3-aryl-6-bromopyridazine intermediate while suppressing symmetrical double-coupling.

Step-by-Step Methodology:

• Reagent Preparation: In a 10 mL microwave-safe reaction vial, combine 3,6-dibromopyridazine (1.0 eq, 1.0 mmol) and the desired arylboronic acid (1.05 eq, 1.05 mmol).

  • Causality: Strict stoichiometric control (1.05 eq) is critical. The first cross-coupling installs an aryl group that donates electron density into the pyridazine ring, raising the LUMO energy and slightly deactivating the remaining C–Br bond toward a second oxidative addition.

• Base Addition: Add anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq, 2.5 mmol).

  • Causality: The inorganic base is essential to coordinate with the boronic acid, forming a negatively charged, highly nucleophilic boronate complex required for the transmetalation step.

• Catalyst Selection: Add Pd(dppf)Cl₂ (5 mol%).

  • Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center, which accelerates the final reductive elimination step. Crucially, the steric bulk of dppf prevents the basic pyridazine nitrogens from coordinating to and poisoning the palladium catalyst.

• Solvent & Degassing: Suspend the mixture in a 1,4-Dioxane/Water mixture (4:1 v/v, 5 mL). Sparge the solution with Argon gas for 5 minutes.

  • Causality: Water is required to dissolve the K₂CO₃ base, while dioxane solubilizes the organic reactants. Degassing removes dissolved oxygen, preventing the oxidative homocoupling of the boronic acid and protecting the sensitive Pd(0) active species.

• Reaction Execution: Seal the vial and irradiate in a microwave reactor at 110 °C for 20 minutes.

  • Self-Validation Checkpoint: Monitor the reaction via LC-MS. The disappearance of the dibromide isotopic mass pattern (

    ~236, 238, 240) and the appearance of the mono-coupled product mass validates a successful oxidative addition/reductive elimination cycle. If starting material persists, verify the efficiency of the degassing step.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), wash with brine (2 x 10 mL), dry over Na₂SO₄, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Quantitative Reaction Profiles

The electronic nature of the incoming nucleophile or coupling partner heavily dictates the yield and selectivity of bromopyridazine reactions. The table below summarizes typical yields for the Suzuki-Miyaura coupling of bromopyridazines with various boronic acids, demonstrating the broad functional group tolerance of this building block .

Entry	Starting Building Block	Arylboronic Acid	Product	Yield (%)	Reaction Type
1	3,6-Dibromopyridazine	4-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)-6-bromopyridazine	78%	Mono-coupling
2	3,6-Dibromopyridazine	Phenylboronic acid	3-Phenyl-6-bromopyridazine	82%	Mono-coupling
3	3-Bromo-6-(thiophen-2-yl)pyridazine	4-Fluorophenylboronic acid	3-(4-Fluorophenyl)-6-(thiophen-2-yl)pyridazine	88%	Sequential 2nd Coupling
4	3,6-Dibromopyridazine-4,5-diamine	Thiophen-2-ylboronic acid	3-(Thiophen-2-yl)-6-bromopyridazine-4,5-diamine	75%	Mono-coupling

Note: Diamine-substituted bromopyridazines (Entry 4) are highly specialized precursors used for synthesizing fused tricyclic systems, requiring careful temperature control to prevent catalyst chelation .

Translational Applications in Drug Discovery

The successful translation of bromopyridazine building blocks into clinical assets is evident in recent FDA approvals and late-stage clinical candidates.

• Relugolix & Deucravacitinib: These recently approved therapeutics represent landmark validations of the pyridazine/diazine core in modern pharmacology. The pyridazine ring in these molecules is specifically designed to optimize hydrogen bonding with target proteins while maintaining a low lipophilic profile.

• AZD0095: A potent, selective monocarboxylate transporter 4 (MCT4) inhibitor currently in clinical evaluation. It utilizes a pyridazine core (derived from halogenated precursors) to block lactate export from tumor cells, modulating the tumor microenvironment .

• Branaplam: An mRNA splicing modulator that leverages the unique dipole and

  -stacking capabilities of the pyridazine ring to achieve highly specific nucleic acid-protein complex interactions.

By mastering the divergent chemistry of bromopyridazines, medicinal chemists can rapidly access vast, highly functionalized chemical spaces, transforming simple halogenated heterocycles into next-generation therapeutics.

References

• Title: The pyridazine heterocycle in molecular recognition and drug discovery Source: Medicinal Chemistry Research (via PubMed Central) URL: [Link]

• Title: Synthesis of 3,6-dibromopyridazine-4,5-diamine Source: Molbank (MDPI) URL: [Link]

Thermodynamic Stability of 4-Bromopyridazine-3-carboxylic acid

CAS: 1261668-40-9 Content Type: Technical Guide Audience: Medicinal Chemists, Process Safety Engineers, and Formulation Scientists

Executive Summary

4-Bromopyridazine-3-carboxylic acid is a high-value heterocyclic intermediate utilized in the synthesis of bioactive pharmaceutical scaffolds. While structurally simple, its thermodynamic profile is governed by the competing electronic effects of the electron-deficient pyridazine ring, the steric strain of the ortho-bromo substituent, and the inherent lability of the carboxylic acid group at the 3-position.

Critical Stability Profile:

• Thermal Instability: The compound exhibits a high propensity for thermal decarboxylation. The decomposition onset is often proximal to its melting point, necessitating careful thermal history management during drying and handling.

• Hydrolytic Sensitivity: The 4-bromo position is activated for Nucleophilic Aromatic Substitution (

  ), particularly in basic aqueous media, leading to the formation of 4-hydroxypyridazine-3-carboxylic acid or complete ring degradation.

• Storage Requirement: Strictly controlled cold storage (

  or ) under inert atmosphere is required to maintain purity >98%.

Structural Analysis & Theoretical Stability

To understand the thermodynamic behavior of this molecule, one must analyze the electronic "push-pull" dynamics within the heteroaromatic system.

Electronic Configuration

The pyridazine core is a 1,2-diazine. The adjacent nitrogen atoms create a highly

-deficient ring system, significantly more electron-poor than pyridine.

• 3-Carboxylic Acid: Located ortho to a ring nitrogen. This proximity facilitates decarboxylation via zwitterionic intermediates.

• 4-Bromo Substituent: This group exerts a dual destabilizing effect:

  • Steric Strain: The Van der Waals radius of bromine (

    ) creates peri-interactions with the adjacent carboxylic acid, twisting the carboxyl group out of planarity and reducing resonance stabilization.

  • Inductive Withdrawal (-I): The electronegative bromine further depletes electron density from the ring, increasing the acidity of the carboxylic proton but also making the C4 carbon highly electrophilic.

Predicted Decomposition Mechanisms

The two primary degradation pathways are Decarboxylation (thermal/acidic) and Hydrolysis (basic).

Pathway A: Thermal Decarboxylation

Unlike simple benzoic acids, pyridazine-3-carboxylic acids can decarboxylate at lower temperatures due to the ability of the ring nitrogen to stabilize the developing negative charge (ylide character) during the transition state.

Pathway B: Hydrolysis

The C4 position is activated. In the presence of moisture and base, hydroxide ions can attack C4, displacing the bromide. This is thermodynamically favorable due to the formation of the stable pyridazinone tautomer.

Visualization of Degradation Pathways[1]

The following diagram illustrates the competing degradation pathways that must be mitigated during storage and processing.

Figure 1: The primary thermal risk is decarboxylation (Red), while the primary storage risk is hydrolytic dehalogenation (Green).

Thermodynamic Parameters & Safe Operating Window

While specific calorimetric data for this exact CAS is often proprietary, the following parameters are estimated based on structural analogs (e.g., 4-bromopyridine-3-carboxylic acid) and standard heterocyclic chemistry principles.

Parameter	Estimated Value / Range	Operational Implication
Melting Point ( )	(Decomposes)	Do not use melting point as a purity test; decomposition often precedes melting.
Decarboxylation Onset		Drying processes must be performed under vacuum at .
(COOH)		Highly acidic; will form salts readily. Salt forms (e.g., Na+) may have higher thermal stability.
Solubility	DMSO, DMF, MeOH	Avoid protic solvents for long-term storage to prevent solvolysis.
Hygroscopicity	Moderate to High	The acid functionality can attract moisture, accelerating hydrolysis.

Experimental Protocols for Stability Assessment

To validate the stability of a specific batch, the following "Self-Validating" protocols are recommended. These allow you to determine the exact Safe Operating Window for your specific material.

Thermal Stability: DSC/TGA Analysis

Objective: Determine the exact onset of decarboxylation (

).

• Instrument: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Sample Prep: Weigh 2-5 mg of sample into a hermetically sealed aluminum pan (pinhole lid for TGA).

• Method: Ramp from

  to at under purge ( ).

• Interpretation:

  • Look for a sharp endotherm (

    ) immediately followed by (or overlapping with) an exotherm (decomposition).

  • TGA Confirmation: A mass loss of

    corresponds to the loss of (MW 44/203). If this mass loss aligns with the thermal event, decarboxylation is confirmed.

Forced Degradation (Stress Testing)

Objective: Assess susceptibility to hydrolysis and oxidation.

Stress Condition	Procedure	Target Endpoint
Acid Hydrolysis	0.1 N HCl, Reflux, 4 hrs	Check for des-bromo analog or ring opening.
Base Hydrolysis	0.1 N NaOH, RT, 4 hrs	Check for (4-OH species). High Risk.
Oxidation	3% , RT, 24 hrs	Check for N-oxide formation.
Thermal	, Solid State, 7 days	Check for decarboxylation (gas evolution).

Analytical Method (HPLC):

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile. Note: Use TFA to keep the acid protonated and improve peak shape.

• Detection: UV at 254 nm (aromatic ring) and 210 nm (carboxyl).

Handling and Storage Recommendations

Based on the thermodynamic profile, the following Standard Operating Procedures (SOPs) should be adopted:

• Cold Chain: Store at

  to for short-term (< 1 month) and for long-term storage.

• Atmosphere: Store under Argon or Nitrogen. Oxygen is less of a concern than moisture, but inert gas prevents moisture ingress.

• Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the solid is potentially corrosive/acidic; use ceramic or plastic.

• Reaction Handling:

  • Avoid heating the free acid above

    .

  • If a high-temperature reaction is required (e.g., Suzuki coupling), convert to the ester or salt form first . The ester is significantly more thermally stable against decarboxylation.

References

• Compound Identity: CAS Registry Number 1261668-40-9 . 4-Bromopyridazine-3-carboxylic acid.[1][2][3][4][5] Available from specialized research chemical suppliers (e.g., TRC, Ambeed).

• General Stability of Pyridazines:Thermodynamic properties and reaction mechanisms of 1,2-diazines. (Inferred from general heterocyclic chemistry texts).
• Decarboxylation Mechanisms: Goossen, L. J., et al. "Cu-catalyzed protodecarboxylation of heteroaromatic carboxylic acids." Chemical Communications (2010).

• Analogous Stability Data: 4-Bromopyridine-3-carboxylic acid (CAS 15366-62-8) melting point and stability data used as "nearest neighbor" benchmark.

Sources

• 1. 82231-52-5|4-Bromo-5-methyl-1H-pyrazole-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. CAS#:294637-48-2 | (4S,5R)-ethyl 3-benzoyl-5-(4-nitrophenyl)-2-oxooxazolidine-4-carboxylate | Chemsrc [chemsrc.com]
• 3. 1261668-40-9|4-Bromopyridazine-3-carboxylic acid| Ambeed [ambeed.com]
• 4. Buy Online CAS Number 1261668-40-9 - TRC - 4-Bromo-3-pyridazinecarboxylic Acid | LGC Standards [lgcstandards.com]
• 5. CAS:1261668-40-9, 4-Bromopyridazine-3-carboxylic acid-毕得医药 [bidepharm.com]

Protocols & Analytical Methods

Application Note: Strategic Functionalization of 4-Bromopyridazine-3-carboxylic Acid

Executive Summary

This guide details the synthetic utility of 4-Bromopyridazine-3-carboxylic acid (CAS: 15366-62-8) as a privileged scaffold in medicinal chemistry. Unlike simple pyridines, the pyridazine core (1,2-diazine) offers unique physicochemical properties, including high water solubility and specific hydrogen-bonding capabilities, making it a critical pharmacophore in kinase inhibitors and antimicrobial agents.[1]

This note focuses on two primary workflows:

• Cyclocondensation to form fused pyrazolo[3,4-d]pyridazines (high-value bioactive cores).

• Regioselective Cross-Coupling (Suzuki-Miyaura) for C4-arylation.

Strategic Reactivity Profile

The 4-bromopyridazine-3-carboxylic acid scaffold presents a dual-modality reactivity profile, allowing for orthogonal functionalization.

• Site A (C4-Bromo): An electrophilic center activated by the electron-deficient pyridazine ring. It is highly susceptible to Nucleophilic Aromatic Substitution (

  ) and Palladium-catalyzed cross-coupling.

• Site B (C3-Carboxyl): A nucleophilic/electrophilic handle for amide coupling, esterification, or decarboxylative transformations.[1]

Reactivity Flowchart

Figure 1: Strategic divergence points for 4-bromopyridazine-3-carboxylic acid functionalization.

Application I: Synthesis of Pyrazolo[3,4-d]pyridazines

The fusion of a pyrazole ring onto the pyridazine core creates the pyrazolo[3,4-d]pyridazine system.[1] This tricyclic mimic of purine bases is a potent scaffold for ATP-competitive kinase inhibition and antimicrobial activity.

Mechanism

The reaction proceeds via a cascade sequence:[1][2]

• Displacement: The hydrazine nucleophile displaces the C4-bromide.

• Intramolecular Cyclization: The resulting hydrazine intermediate attacks the C3-carbonyl (acid or ester), followed by dehydration to close the pyrazole ring.[1]

Detailed Protocol: One-Pot Cyclization

Target: 3-Hydroxy-1H-pyrazolo[3,4-d]pyridazine derivatives.

Reagents:

• Substrate: 4-Bromopyridazine-3-carboxylic acid (1.0 eq)

• Reagent: Hydrazine hydrate (60-80%, 3.0 eq) or substituted hydrazine (for N1-alkylation).

• Solvent: Ethanol (EtOH) or n-Butanol (for higher temp).

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of 4-bromopyridazine-3-carboxylic acid in 5 mL of EtOH. Note: If solubility is poor, add catalytic acetic acid.[1]

• Addition: Dropwise add 3.0 mmol of hydrazine hydrate at room temperature.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours.

  • Validation Point: Monitor via TLC (System: DCM/MeOH 9:1). The starting material (

    ) should disappear, and a highly polar fluorescent spot ( ) should appear.[1]

• Isolation: Cool to room temperature. The product often precipitates as a solid.[1]

• Purification: Filter the precipitate and wash with cold ethanol. If no precipitate forms, concentrate in vacuo and recrystallize from EtOH/Water.[1]

Data Validation (Expected Results):

• MS (ESI): Loss of Br pattern (M/M+2 ratio 1:1 disappears). Appearance of M+H peak consistent with cyclized product (MW - H2O - HBr).

• 1H NMR: Disappearance of the C4-proton doublet (if coupling was visible) or shift of the aromatic proton.

Application II: C4-Arylation via Suzuki-Miyaura Coupling

Direct arylation at the C4 position preserves the carboxylic acid for later elaboration (e.g., into Ru-complexes for anti-biofilm applications).

Protocol: Ligand-Free Pd-Catalysis

Target: 4-Arylpyridazine-3-carboxylic acid.

Reagents:

• Substrate: 4-Bromopyridazine-3-carboxylic acid (1.0 eq)

• Boronic Acid: Arylboronic acid (1.2 eq)[1]

• Catalyst:

  (5 mol%) or .[1]

• Base:

  (3.0 eq) or .[1]

• Solvent: 1,4-Dioxane/Water (4:1).[1]

Step-by-Step Methodology:

• Degassing: In a sealed tube, combine substrate, boronic acid, and base in the solvent mixture. Sparge with Argon for 10 minutes. Critical: Oxygen inhibits the catalytic cycle.[1]

• Catalyst Addition: Add the Pd catalyst quickly under Argon flow. Seal the tube.

• Reaction: Heat to

  for 12 hours.

• Workup: Acidify carefully with 1N HCl to pH 3–4 (to protonate the carboxylic acid). Extract with EtOAc.[1]

• Purification: Flash chromatography (C18 Reverse Phase is recommended due to the polarity of the acid).[1]

Comparative Data Summary

Feature	Protocol A ( /Cyclization)	Protocol B (Suzuki Coupling)
Reaction Type	Nucleophilic Substitution + Condensation	Palladium-Catalyzed Cross-Coupling
Key Reagent	Hydrazine / Primary Amines	Aryl Boronic Acids
Product Class	Pyrazolo[3,4-d]pyridazines (Fused)	4-Aryl-pyridazine-3-carboxylic acids
Primary Utility	Kinase Inhibitors, Purine Mimics	Biaryl building blocks, Metal Ligands
Typical Yield	75–90%	60–80%
Green Aspect	Atom economical, often ethanol-based	Requires transition metals

Troubleshooting & Expert Tips

"Self-Validating" The Reaction

• The Bromine Isotope Signature: In Mass Spectrometry, the starting material has a distinct 1:1 intensity ratio for M and M+2 peaks due to

  and .[1]

  • Success Indicator: Complete disappearance of this doublet pattern in the product spectrum confirms Br displacement.[1]

• Solubility Issues: The carboxylic acid moiety can make the starting material insoluble in non-polar solvents.[1]

  • Solution: If using DCM or Toluene, consider protecting the acid as a methyl ester first (SOCl2/MeOH), performing the reaction, and then hydrolyzing (LiOH/THF).[1]

Pathway Visualization

Figure 2: Decision tree for synthetic workflow selection.

References

• Sigma-Aldrich. (n.d.). 4-Bromopyridine-3-carboxylic acid Product Specification. Retrieved from

• MDPI. (2024).[1] Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. Molecules. Retrieved from [1]

• ResearchGate. (2014).[1] Synthesis of pyrazolo[3,4-d]pyridazine derivatives via 1,3-dipolar cycloaddition. Retrieved from

• National Institutes of Health (NIH). (2006).[1] Use of 4-bromo pyridazine 3,6-dione for building 3-amino pyridazine libraries. PubMed.[1] Retrieved from

• SciSpace. (2024).[1] Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology. Retrieved from [1]

Sources

• 1. scribd.com [scribd.com]
• 2. Synthesis of bioactive N-heterocycles by hydrogen-borrowing catalysis - American Chemical Society [acs.digitellinc.com]

Suzuki-Miyaura coupling conditions for 4-Bromopyridazine-3-carboxylic acid

Application Note: Optimized Suzuki-Miyaura Coupling of 4-Bromopyridazine-3-carboxylic Acid

Executive Summary & Strategic Analysis

The Suzuki-Miyaura coupling of 4-bromopyridazine-3-carboxylic acid (1) presents a unique set of synthetic challenges that distinguish it from standard phenyl-halide couplings. The pyridazine core is highly

-deficient (electron-poor), theoretically facilitating oxidative addition. However, the presence of the carboxylic acid at the C3 position creates two critical impediments:

• Catalyst Poisoning: The free carboxylate can coordinate to Palladium (Pd), displacing phosphine ligands and arresting the catalytic cycle.

• Ortho-Sterics & Electronics: The C3-carbonyl group exerts steric pressure on the C4-bromide, hindering the transmetallation step. Furthermore, the electron-withdrawing nature of the ring makes the C-Br bond labile, increasing the risk of hydrodehalogenation (side product formation).

Recommendation: While direct coupling of the free acid is possible under specific aqueous conditions, the "Protection-Coupling-Deprotection" (PCD) strategy (via the methyl ester) is the Gold Standard for reproducibility and yield. This guide details both approaches but prioritizes the ester route for drug development workflows.

Mechanistic Workflow & Decision Tree

The following decision tree outlines the logical flow for selecting the optimal protocol based on substrate tolerance and scale.

Figure 1: Strategic decision tree for coupling 4-bromopyridazine-3-carboxylic acid. Route A is preferred for 90% of applications.

Protocol A: The Ester Strategy (Gold Standard)

This protocol converts the acid to methyl 4-bromopyridazine-3-carboxylate . The ester group prevents catalyst coordination and activates the C4 position for oxidative addition without the solubility issues of the zwitterionic free acid.

Phase 1: Esterification

• Reagents: MeOH (Solvent), H2SO4 (Cat).

• Conditions: Reflux, 4-6 hours.

• Note: Ensure complete removal of acid traces before the coupling step.

Phase 2: Suzuki-Miyaura Coupling

Optimized Conditions Table:

Parameter	Condition	Rationale
Catalyst	Pd(dppf)Cl₂·DCM (3-5 mol%)	The bidentate ferrocenyl ligand (dppf) has a large bite angle, resisting displacement by the pyridazine nitrogens.
Alternative	XPhos Pd G2	Use for sterically hindered boronic acids (ortho-substituted).
Base	K₂CO₃ (2.0 equiv)	Standard weak base; minimizes hydrolysis of the ester during coupling.
Solvent	1,4-Dioxane / Water (4:1)	The aqueous component is critical for dissolving the inorganic base and activating the boronic acid.
Temperature	80–90 °C	Sufficient for activation; avoid >100°C to prevent protodeboronation.
Atmosphere	Argon/Nitrogen	Strict deoxygenation is required to prevent homocoupling.

Step-by-Step Methodology:

• Charge: To a reaction vial, add methyl 4-bromopyridazine-3-carboxylate (1.0 equiv), Arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂·DCM (0.05 equiv).

• Inert: Seal the vial and purge with Argon for 5 minutes.

• Solvent: Add degassed 1,4-Dioxane (0.2 M concentration relative to substrate).

• Activation: Add degassed aqueous K₂CO₃ (2.0 M solution, 2.0 equiv).

• Reaction: Heat to 85 °C for 4–12 hours. Monitor by LCMS.

  • Checkpoint: Look for the disappearance of the bromide (M+) and formation of the biaryl ester (M+Aryl-Br).

• Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (typically Hexane/EtOAc gradient).

Phase 3: Hydrolysis (Optional)

• Reagents: LiOH (3 equiv), THF/Water (1:1).

• Conditions: RT, 1-2 hours.

• Workup: Acidify to pH 3-4 with 1N HCl to precipitate the zwitterionic product.

Protocol B: Direct Acid Coupling (Specialized)

Use this only if the esterification step is chemically incompatible with the boronic acid partner.

Challenges:

• Solubility: The free acid is poorly soluble in non-polar solvents.

• Mechanism: Requires 3 equivalents of base (1 for the acid, 2 for the coupling).

Optimized Conditions:

• Catalyst: Pd(OAc)₂ (5 mol%) + SPhos (10 mol%).[1]

  • Why SPhos? This water-soluble, electron-rich Buchwald ligand promotes oxidative addition on deactivated substrates and creates a bulky active species that prevents coordination of the carboxylate.

• Base: K₃PO₄ (3.5 equiv).

• Solvent: n-Butanol / Water (3:1) .

• Temperature: 100 °C.

Troubleshooting & Critical Controls

Observation	Root Cause	Corrective Action
No Reaction (SM Recovery)	Catalyst poisoning by Pyridazine N	Switch to XPhos Pd G2 or increase catalyst load to 10 mol%.
Hydrodehalogenation (Br replaced by H)	Hydride source / Over-active catalyst	Lower temperature to 60°C; ensure solvent is anhydrous (if using Cs2CO3/DMF system).
Protodeboronation (Boronic acid loss)	Unstable boronic acid	Use Boronic Ester (Pinacol) or Potassium Trifluoroborate salts.
Black Precipitate (Pd Black)	Ligand dissociation	Add excess ligand (e.g., triphenylphosphine) or switch to stable precatalysts (Pd(dppf)).

Mechanistic Visualization

The following diagram illustrates the steric and electronic environment during the critical Transmetallation step.

Figure 2: Catalytic cycle highlighting the rate-limiting transmetallation step caused by ortho-substitution.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Suzuki−Miyaura Coupling of Heteroaryl Halides and Heteroaryl Boronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Li, H., et al. (2015).[2] Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Sulfonates with Arylboronic Acids. Organic Letters, 17(14), 3616–3619. (Demonstrates coupling on electron-deficient heterocycles). [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]

Amide coupling protocols for pyridazine-3-carboxylic acids

Application Note: Strategic Amide Coupling Protocols for Pyridazine-3-Carboxylic Acids

Part 1: Executive Summary & Strategic Analysis

Pyridazine-3-carboxylic acids represent a unique challenge in medicinal chemistry. Unlike their carbocyclic analogs (benzoates) or distal heterocyclic analogs (nicotinic acids), the carboxylic acid at the C3 position is directly adjacent to the N2 nitrogen of the pyridazine ring.[1] This 1,2-heteroatom placement creates a specific electronic environment analogous to picolinic acid (pyridine-2-carboxylic acid), leading to three critical failure modes during amide coupling:

• Thermal Decarboxylation: The substrate is prone to decarboxylation via a Hammick-like mechanism, particularly when zwitterionic or under thermal stress.

• N-Acyl Urea Formation: The adjacent ring nitrogen can act as an internal nucleophile or general base, interfering with standard carbodiimide (EDC/DCC) activations.[1]

• Solubility & Zwitterions: These acids often exist as stable, high-melting zwitterions that are insoluble in standard non-polar organic solvents (DCM, Toluene), leading to heterogeneous and stalled reactions.[1]

This guide moves beyond "standard" peptide coupling to provide chemically grounded protocols specifically optimized for this scaffold.

Part 2: Decision Matrix & Mechanism

Before selecting a protocol, utilize the following decision matrix to match the reagent to your specific substrate constraints.

Figure 1: Strategic Decision Matrix for reagent selection based on amine nucleophilicity and reaction scale.

Part 3: Detailed Experimental Protocols

Method A: The "Gold Standard" T3P Protocol

Best for: Scalability, epimerization-prone substrates, and ease of workup.[2] Mechanism: T3P (Propylphosphonic anhydride) forms a mixed anhydride.[1] The byproduct is water-soluble propylphosphonic acid, simplifying purification.[1]

Critical Scientific Insight: Unlike HATU, T3P requires a specific order of addition to prevent background side reactions. The base must be added before the T3P to solubilize the zwitterionic pyridazine acid and ensure the carboxylate is ready for activation.

Reagents:

• Pyridazine-3-carboxylic acid (1.0 equiv)[1][3]

• Amine (1.1 equiv)[1][4]

• T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)[1]

• Base: Pyridine (3.0 equiv) OR DIPEA (3.0 equiv)[1]

• Solvent: EtOAc (preferred) or DMF (if solubility is critical)[1]

Step-by-Step Protocol:

• Solubilization: Charge a reaction vessel with the pyridazine-3-carboxylic acid and the chosen solvent (EtOAc is preferred for ease of workup; use DMF only if the acid is completely insoluble).[1]

• Deprotonation: Add the base (Pyridine or DIPEA) at room temperature.[1] Stir for 10–15 minutes. Observation: The suspension should clarify as the zwitterion is broken and the carboxylate salt forms.

• Amine Addition: Add the amine substrate (1.1 equiv) to the mixture.[1][4]

• Activation (The Critical Step): Cool the mixture to 0°C. Add T3P solution dropwise.

  • Why 0°C? Although T3P is stable, the exotherm upon addition can locally overheat the pyridazine, risking decarboxylation.

• Reaction: Allow to warm to Room Temperature (20–25°C) and stir for 2–12 hours.

• Workup:

  • Dilute with water.

  • Separate organic layer.[4][5]

  • Wash organic layer with 0.5M HCl (to remove excess pyridine/amine), then Sat.[1] NaHCO3, then Brine.[5]

  • Note: If the product is water-soluble (common with pyridazines), skip aqueous wash and proceed to concentration and Reverse Phase chromatography.[1]

Method B: High-Efficiency HATU Activation

Best for: Small-scale discovery chemistry, library synthesis, and unreactive amines.[1]

Critical Scientific Insight: HATU is extremely fast but generates the O-At active ester.[1] If the amine is hindered, the N2-nitrogen of the pyridazine ring can attack the active ester, forming a fused byproduct. Therefore, pre-activation times must be minimized .

Reagents:

• Pyridazine-3-carboxylic acid (1.0 equiv)[1][3]

• HATU (1.1 equiv)[1]

• DIPEA (3.0 equiv)[1]

• Solvent: Anhydrous DMF or DMAc[1]

Step-by-Step Protocol:

• Preparation: Dissolve the amine (1.1 equiv) and DIPEA (3.0 equiv) in DMF in the main reaction vial.

• Activation (Separate Vial): Dissolve pyridazine-3-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in minimum DMF.

  • Crucial: Stir for exactly 2 minutes. Do not let this sit for >5 minutes, or the active ester may decompose or rearrange.

• Coupling: Immediately transfer the activated acid solution into the vial containing the amine/base mixture.

• Reaction: Stir at Room Temperature for 1–4 hours.

• Quench: Add 2 drops of water to quench residual HATU.

• Purification: Direct injection onto Prep-HPLC (Reverse Phase C18) is recommended to remove the tetramethylurea byproduct and HATU residues.[1]

Method C: Neutral Chloride Formation (Ghosez’s Reagent)

Best for: Extremely non-nucleophilic amines (e.g., electron-deficient anilines) where HATU fails.[1] Why not Thionyl Chloride? SOCl2 generates HCl and heat, which guarantees decarboxylation of pyridazine-3-COOH.[1] Ghosez’s reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) forms the acid chloride under neutral conditions.[1]

Step-by-Step Protocol:

• Chloride Formation: Suspend pyridazine-3-carboxylic acid (1.0 equiv) in dry DCM.

• Reagent Addition: Add Ghosez’s Reagent (1.2 equiv) dropwise at 0°C.

• Stir: Stir at 0°C to RT for 1 hour. The acid chloride forms without releasing acidic protons.

• Coupling: Add the non-nucleophilic amine (1.0 equiv) and a mild base (e.g., 2,6-lutidine or pyridine) to the solution.

• Reaction: Stir overnight.

Part 4: Data Summary & Troubleshooting

Comparative Performance Table

Feature	Method A (T3P)	Method B (HATU)	Method C (Ghosez)
Scale Suitability	High (kg)	Low (mg)	Medium (g)
Decarboxylation Risk	Low (Buffered/Mild)	Medium (Exothermic)	Low (Neutral)
Purification	Extraction (Easy)	Chromatography (Hard)	Extraction/Chromo
Cost	Moderate	High	High
Atom Economy	Good	Poor	Moderate

Troubleshooting Guide:

• Issue: Product Mass (M-44) observed by LCMS.

  • Cause: Decarboxylation occurred.

  • Solution: Lower reaction temperature to 0°C. Ensure excess base is present before activation. Switch to Method A (T3P).

• Issue: Low Conversion / Starting Material remains.

  • Cause: Zwitterionic acid insolubility.

  • Solution: Switch solvent to DMSO or NMP. Sonicate the acid with DIPEA before adding the coupling reagent.

• Issue: Product is water-soluble and lost during extraction.

  • Cause: Pyridazine ring polarity.

  • Solution: Use n-Butanol/DCM (1:3) for extraction or evaporate DMF and use direct Reverse Phase chromatography.

Part 5: References

• Dunetz, J. R., et al. (2011).[6][7] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

• Ghosez, L., et al. (1979). "1-Chloro-N,N,2-trimethyl-1-propenylamine: A Versatile Reagent for the Synthesis of Acid Chlorides."[1] Organic Syntheses. [1]

• BenchChem Application Notes. (2025). "Standard Protocol for HATU Peptide Coupling."

Sources

• 1. HATU - Wikipedia [en.wikipedia.org]
• 2. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) on 4-Bromopyridazine-3-carboxylic acid

Introduction: The Unique Reactivity of the Pyridazine Scaffold

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, the functionalization of heterocyclic scaffolds is of paramount importance. The pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms, represents a privileged pharmacophore due to its unique electronic properties and ability to engage in various biological interactions. Nucleophilic aromatic substitution (SNAr) on halopyridazines is a powerful and versatile strategy for introducing molecular diversity. The inherent electron-deficient nature of the pyridazine ring, a consequence of the electronegative nitrogen atoms, renders it highly susceptible to nucleophilic attack, often obviating the need for the strong electron-withdrawing groups typically required for SNAr on carbocyclic aromatic systems.[1][2][3]

This guide provides a comprehensive overview and detailed protocols for conducting SNAr reactions on a particularly interesting and functionalized substrate: 4-bromopyridazine-3-carboxylic acid. The presence of both a labile bromine atom at the 4-position and a carboxylic acid group at the 3-position offers a unique synthetic handle for creating a diverse library of substituted pyridazine derivatives.

Understanding the Reactivity of 4-Bromopyridazine-3-carboxylic Acid in SNAr

The amenability of 4-bromopyridazine-3-carboxylic acid to SNAr is governed by a confluence of electronic factors. The two adjacent nitrogen atoms in the pyridazine ring act as strong electron-withdrawing groups, polarizing the C-Br bond and making the C4 carbon atom highly electrophilic.[3] This intrinsic electronic deficiency is a key driver for the reaction, facilitating the initial attack by a nucleophile.

The mechanism of the SNAr reaction proceeds via a two-step addition-elimination pathway.[4] The first, and typically rate-determining, step involves the attack of the nucleophile on the electron-deficient carbon atom bearing the bromine, leading to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][5] The negative charge in this complex is effectively delocalized by the pyridazine nitrogen atoms. The subsequent step is the rapid elimination of the bromide leaving group, which restores the aromaticity of the ring and yields the substituted product.

The carboxylic acid group at the 3-position further influences the reactivity, primarily through its electron-withdrawing inductive effect, which can enhance the electrophilicity of the adjacent C4 position.[6] However, under basic reaction conditions, the carboxylic acid will be deprotonated to the carboxylate, which can modulate the overall electronic profile of the substrate and may influence reaction rates and chemoselectivity.

Visualizing the SNAr Mechanism

Caption: The two-step addition-elimination mechanism of SNAr.

General Protocol for SNAr on 4-Bromopyridazine-3-carboxylic Acid with Amine Nucleophiles

This protocol provides a generalized procedure for the reaction of 4-bromopyridazine-3-carboxylic acid with a primary or secondary amine. Optimization of the base, solvent, and temperature may be necessary for specific nucleophiles.

Materials:

• 4-Bromopyridazine-3-carboxylic acid (CAS 15366-62-8)[7][8]

• Amine nucleophile (1.1 - 2.0 equivalents)

• Base (e.g., K₂CO₃, Cs₂CO₃, or triethylamine (Et₃N), 2.0 - 3.0 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, NMP, or acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

• Heating mantle or oil bath with temperature control

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard work-up and purification reagents (water, ethyl acetate, brine, anhydrous MgSO₄ or Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add 4-bromopyridazine-3-carboxylic acid (1.0 eq) and the chosen base (2.0-3.0 eq).

• Solvent Addition: Add the anhydrous polar aprotic solvent. The choice of solvent is critical; DMF and DMSO are commonly used for their ability to dissolve the reactants and facilitate the reaction.

• Nucleophile Addition: Add the amine nucleophile (1.1-2.0 eq) to the stirred suspension.

• Reaction Monitoring: Heat the reaction mixture to the desired temperature (typically between 50-120 °C). The progress of the reaction should be monitored by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully pour the mixture into water and acidify with a dilute acid (e.g., 1M HCl) to a pH of approximately 3-4 to protonate the carboxylic acid. This will precipitate the product.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired substituted pyridazine-3-carboxylic acid.

Experimental Workflow Diagram

Caption: A streamlined workflow for the SNAr reaction and product isolation.

Optimization and Troubleshooting

The success of an SNAr reaction is highly dependent on the careful selection of reaction parameters.

Parameter	Considerations and Recommendations
Nucleophile	The nucleophilicity of the reacting amine is crucial. Electron-rich anilines and aliphatic amines are generally more reactive than electron-deficient anilines. For less reactive nucleophiles, stronger bases and higher temperatures may be required.
Base	The choice of base is critical for deprotonating the carboxylic acid and neutralizing the HBr formed during the reaction. Inorganic bases like K₂CO₃ or Cs₂CO₃ are often effective. For sensitive substrates, an organic base like triethylamine can be used.
Solvent	Polar aprotic solvents such as DMF, DMSO, and NMP are generally preferred as they can solvate the anionic Meisenheimer complex, thereby stabilizing it and accelerating the reaction.[9]
Temperature	The reaction temperature will depend on the reactivity of the nucleophile and the substrate. A typical starting point is 80 °C, which can be adjusted based on TLC monitoring. Microwave irradiation can also be employed to accelerate the reaction.[10]

Troubleshooting Common Issues:

• Low Yield: If the reaction is sluggish or gives a low yield, consider increasing the temperature, using a more polar solvent, or employing a stronger base. The use of a more reactive halide, such as 4-fluoropyridazine-3-carboxylic acid, could also be considered, as fluoride is often a better leaving group in SNAr reactions.[11]

• Side Reactions: The carboxylic acid group can potentially participate in side reactions, such as esterification if an alcohol is present, or amide formation under certain conditions. Careful control of the reaction conditions is necessary to minimize these undesired pathways.

Applications in Drug Discovery

The substituted pyridazine-3-carboxylic acids synthesized via this methodology are valuable building blocks in medicinal chemistry. The pyridazine motif is present in numerous biologically active compounds, and the carboxylic acid handle allows for further derivatization, such as amide bond formation, to explore structure-activity relationships (SAR).[12][13] For example, amides of pyrazine-2-carboxylic acid have shown antimycobacterial and antifungal activities.[12] This highlights the potential of the described synthetic route in generating novel therapeutic agents.

Conclusion

Nucleophilic aromatic substitution on 4-bromopyridazine-3-carboxylic acid is a robust and efficient method for the synthesis of a wide array of functionalized pyridazine derivatives. By understanding the underlying mechanistic principles and carefully selecting the reaction conditions, researchers can leverage this powerful transformation to access novel chemical entities for applications in drug discovery, agrochemicals, and materials science.

References

• Easy and Efficient SNAr Reactions on Halopyridines in Solvent Free Conditions. (n.d.). Google Scholar.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine - Benchchem. (n.d.). Benchchem.
• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. (2025, August 6). ResearchGate.
• SNAr Reactive Pyrazine Derivatives as p53-Y220C Cleft Binders with Diverse Binding Modes. (2025, June 3). PubMed.
• Selective Arylation of RNA 2'-OH Groups via SNAr Reaction with Trialkylammonium Heterocycles. (2024, June 17). PubMed.
• SNAr Reaction of Polyhalogenated Heterocycles. (n.d.). RCS Research Chemistry Services.
• Directed nucleophilic aromatic substitution reaction. (n.d.). The Royal Society of Chemistry.
• Nucleophilic aromatic substitution. (n.d.). Wikipedia.
• 2 - Reaction Examples. (n.d.). University of Calgary.
• Haloselectivity of Heterocycles. (n.d.). Baran Lab, Scripps Research.
• A scaffold for the synthesis of highly functionalised heterocycles. (n.d.). Durham E-Theses, Durham University.
• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. (n.d.). WordPress.
• Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (2022, October 10). MDPI.
• SNAr Reactions of Pyridine Explained: Definition, Examples, Practice & Video Lessons. (n.d.). Study.com.
• Halogenation And Nucleophilic Aromatic Substitution Reactions Of Aromatic Carboxylic Acids. (2025, October 17). LinkedIn.
• Nucleophilic Aromatic Substitution. (2021, August 9). Chemistry Steps.
• Use of 4-bromo pyridazine 3,6-dione for building 3-amino pyridazine libraries. (2006, August 15). PubMed.
• 4-Bromopyridine-3-carboxylic acid | CAS 15366-62-8 | SCBT. (n.d.). Santa Cruz Biotechnology.
• Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. (n.d.). PMC.
• 4-Bromopyridine-3-carboxylic acid 95 15366-62-8. (n.d.). Sigma-Aldrich.
• 16.7: Nucleophilic Aromatic Substitution. (2022, September 24). Chemistry LibreTexts.
• reactivity of pyridazine-4,5-dicarboxylic acid anhydride towards 1,4-binucleophiles: new spirocyclization reactions. (2018, April 3). ResearchGate.
• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025, May 20). PubMed.
• Synthesis of pyridazines. (n.d.). Organic Chemistry Portal.
• Part IV-Synthesis of some pyridazines containing phthalyl and tosyl amino aci. (n.d.). Indian Journal of Chemistry.
• 16.6 Nucleophilic Aromatic Substitution. (2023, September 20). Organic Chemistry | OpenStax.

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Reaction Examples [cdb.ics.uci.edu]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
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• 13. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Esterification methods for 4-Bromopyridazine-3-carboxylic acid

Part 1: Executive Summary & Strategic Analysis

The Challenge: The esterification of 4-Bromopyridazine-3-carboxylic acid presents a specific set of chemoselective challenges distinct from standard aromatic acids. The pyridazine ring is highly electron-deficient (π-deficient), making the system prone to nucleophilic aromatic substitution (

). Specifically, the bromine at the C4 position is activated by the adjacent nitrogen and the electron-withdrawing carboxyl group at C3.

Critical Risks:

• Nucleophilic Displacement (

  ): The use of strong nucleophiles (e.g., alkoxides) or harsh basic conditions can lead to the displacement of the 4-bromo substituent with an alkoxy group, yielding the methoxy-ether byproduct rather than the desired bromo-ester.

• Decarboxylation: Pyridazine-3-carboxylic acids are susceptible to thermal decarboxylation, particularly under prolonged high-temperature acidic conditions.

• Solubility: The zwitterionic nature of the amino-acid-like parent structure often leads to poor solubility in non-polar solvents.

Recommended Strategy: To mitigate these risks, this guide prioritizes Acid-Chloride Activation (Method A) as the gold standard for scalability and purity. A Mild Alkylation (Method B) is provided as a secondary approach for small-scale or acid-sensitive library synthesis.

Part 2: Method Selection Guide

Feature	Method A: Thionyl Chloride (Recommended)	Method B: Alkyl Iodide / Carbonate	Method C: Fischer Esterification
Mechanism	Acyl Chloride Intermediate ( type)	Carboxylate Alkylation	Acid-Catalyzed Equilibrium
Reagents	, MeOH/EtOH	MeI (or EtI), , DMF	, MeOH/EtOH
Conditions	0°C Reflux (Controlled)	Room Temp 40°C	Reflux (Prolonged)
Yield	High (85-95%)	Moderate-High (75-90%)	Variable (Risk of side rxn)
Scalability	Excellent	Good (Cost of MeI limits scale)	Good
Risk Profile	gas evolution	Methyl Iodide toxicity	side reactions likely

Part 3: Detailed Experimental Protocols

Method A: Acyl Chloride Activation (The "Standard" Protocol)

Best for: Gram-to-kilogram scale, high purity requirements.

Principle: Thionyl chloride converts the carboxylic acid into a highly reactive acid chloride in situ.[1][2] The subsequent addition of alcohol (or using alcohol as solvent) rapidly traps the intermediate. The acidic environment prevents the formation of strong alkoxide nucleophiles, preserving the sensitive C4-Bromine bond.

Reagents:

• Substrate: 4-Bromopyridazine-3-carboxylic acid (1.0 equiv)

• Reagent: Thionyl Chloride (

  ) (2.0 - 5.0 equiv)

• Solvent: Anhydrous Methanol (or Ethanol) [0.2 - 0.5 M concentration]

• Catalyst: DMF (1-2 drops, optional)

Step-by-Step Protocol:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl2 or

  inlet).

• Solvation: Suspend the 4-Bromopyridazine-3-carboxylic acid in anhydrous Methanol (MeOH) at room temperature. Note: The starting material may not fully dissolve initially.

• Activation (Exothermic): Cool the suspension to 0°C using an ice bath.

• Addition: Add Thionyl Chloride dropwise via a pressure-equalizing addition funnel or syringe over 15–30 minutes.

  • Caution: Massive evolution of HCl and SO2 gas. Ensure proper venting.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 30 minutes. Then, heat to reflux (65°C) for 2–4 hours.

  • Checkpoint: The solution should become clear and homogeneous as the acid chloride forms and reacts.

• Monitoring: Monitor by TLC (System: 50% EtOAc/Hexanes) or LC-MS. Look for the disappearance of the acid peak (

  ) and appearance of the methyl ester ( ).

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove solvent and excess

    .

  • Redissolve the residue in Ethyl Acetate (EtOAc).

  • Wash carefully with saturated

    (cold) to neutralize residual acid. Caution: CO2 evolution.

  • Wash with Brine, dry over

    , and concentrate.

• Purification: The crude product is often pure enough. If necessary, purify via silica gel chromatography (Gradient: 0

  40% EtOAc in Hexanes).

Method B: Base-Mediated Alkylation (The "Mild" Protocol)

Best for: Small scale (<1g), parallel synthesis, or if the substrate is acid-labile.

Principle: Uses a weak base (

) to generate the carboxylate anion, which acts as a nucleophile attacking the soft electrophile (Methyl Iodide). This avoids heating and strong acids.

Reagents:

• Substrate: 4-Bromopyridazine-3-carboxylic acid (1.0 equiv)

• Alkylating Agent: Methyl Iodide (MeI) (1.2 - 1.5 equiv)

• Base: Potassium Carbonate (

  ) (2.0 equiv, anhydrous/granular)

• Solvent: DMF (Dimethylformamide) [0.2 M]

Step-by-Step Protocol:

• Dissolution: Dissolve the carboxylic acid in anhydrous DMF in a vial or flask.

• Deprotonation: Add

  in one portion. Stir at room temperature for 15 minutes. The mixture may become a slurry.

• Alkylation: Add Methyl Iodide dropwise.

  • Safety: MeI is a potent alkylator and suspected carcinogen. Use in a fume hood.

• Reaction: Stir at Room Temperature for 4–16 hours.

  • Optimization: If the reaction is slow, warm gently to 40°C. Do not exceed 60°C to avoid degradation.

• Workup:

  • Dilute the mixture with water (5x reaction volume) and extract with EtOAc (3x).

  • Wash the combined organics with water (2x) and brine (1x) to remove DMF.

  • Dry over

    and concentrate.

Part 4: Mechanistic Visualization

The following diagram illustrates the decision logic and the reaction pathway for the recommended Thionyl Chloride method.

Figure 1: Strategic workflow for the esterification of 4-bromopyridazine-3-carboxylic acid, highlighting the two primary pathways and critical risk factors.

Part 5: Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield	Incomplete activation or moisture contamination.	Ensure is fresh (colorless/light yellow). Dry solvents over molecular sieves.
Byproduct: Methoxy-analog	displacement of Bromine.	Stop! Do not use base (e.g., ) during the reaction. Ensure the reaction remains acidic until workup.
Dark/Black Mixture	Decomposition/Polymerization.	Temperature too high. Maintain strict 0°C during addition. Do not reflux >4 hours.
Product in Aqueous Layer	Product is protonated (Pyridazinium salt).	During workup, ensure the aqueous layer pH is adjusted to ~7-8 using NaHCO3 to liberate the free base ester before extraction.

Part 6: References

• General Pyridazine Chemistry:

  • Synthesis of Pyridazines.[3][4][5] Organic Chemistry Portal. Available at: [Link]

• Thionyl Chloride Activation Mechanism:

  • Reaction of Carboxylic Acids with Thionyl Chloride.[1][2] Master Organic Chemistry.[6] Available at: [Link]

• Analogous Synthesis (5-Bromo Isomer):

• Esterification Protocols:

  • Fischer Esterification.[1][2][6][7] LibreTexts Chemistry. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Methyl 4-Aminopyridazine-3-carboxylate | Benchchem [benchchem.com]
• 5. [Reactions of 4,5-dihydro-4-oxo-1H-pyrido(3,2-b)indol-2-carboxylic acid ester] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Application Note: Decarboxylative Functionalization of 4-Bromopyridazine-3-carboxylic Acid

Part 1: Executive Summary & Strategic Rationale

The "Diazine Challenge" in Drug Discovery

Pyridazines are privileged scaffolds in medicinal chemistry, offering unique hydrogen-bonding capabilities and metabolic stability profiles distinct from pyridines. However, regioselective functionalization of the pyridazine core is notoriously difficult. 4-Bromopyridazine-3-carboxylic acid represents a high-value "bifunctional linchpin":

• C4-Bromo Handle: Ready for standard cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

• C3-Carboxylic Acid: A transient directing group that can be removed or replaced via decarboxylative functionalization .

This guide focuses on the C3-decarboxylative functionalization , a strategy that allows researchers to use the carboxylate to direct initial functionalization or solubility, and then "delete" or "swap" it to access the elusive 4-bromopyridazine core or 3,4-disubstituted pyridazines .

Part 2: Reaction Mechanics & Chemical Logic

The decarboxylation of 3-pyridazinecarboxylic acids is facilitated by the electron-deficient nature of the diazine ring. The adjacent nitrogen (N2) acts as an electron sink, stabilizing the developing negative charge (or radical character) at the C3 position during CO₂ extrusion.

Mechanism of Action

We utilize two primary mechanistic pathways for this substrate:

• Protodecarboxylation (COOH

  H):

  • Mechanism: Thermal or metal-catalyzed (Cu/Ag). The metal coordinates to the carboxylate and the N2 nitrogen, forming a 5-membered chelate that lowers the activation energy for CO₂ loss.

  • Outcome: Yields 4-bromopyridazine , a volatile and reactive intermediate often synthesized in situ to avoid degradation.

• Decarboxylative Cross-Coupling (COOH

  Aryl/Alkyl):

  • Mechanism: Radical pathway (Minisci-type) or Redox-active ester activation.

  • Outcome: rapid access to 3-aryl-4-bromopyridazines without using unstable organometallics.

Visualization: Reaction Pathways

The following diagram illustrates the divergent pathways available from the parent scaffold.

Caption: Divergent functionalization pathways controlled by catalyst and co-substrate selection.

Part 3: Experimental Protocols

Protocol A: Cu-Catalyzed Protodecarboxylation

Target: Synthesis of 4-Bromopyridazine

Rationale: Thermal decarboxylation of pyridazine acids often requires extreme temperatures (>200°C) which can degrade the C4-bromide. This copper-catalyzed method operates at lower temperatures (120-140°C), preserving the halogen handle.

Reagents:

• Substrate: 4-Bromopyridazine-3-carboxylic acid (1.0 equiv)

• Catalyst: Cu₂O (5 mol%)

• Ligand: 1,10-Phenanthroline (10 mol%)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO

• Additives: Quinoline (0.5 equiv, optional, acts as a proton shuttle)

Step-by-Step Methodology:

• Setup: In a 20 mL microwave vial or heavy-walled pressure tube, charge 4-Bromopyridazine-3-carboxylic acid (203 mg, 1.0 mmol), Cu₂O (7.2 mg, 0.05 mmol), and 1,10-phenanthroline (18 mg, 0.10 mmol).

• Solvation: Add NMP (3.0 mL) and quinoline (60 µL). Note: NMP is preferred over DMF due to higher boiling point and stability.

• Inerting: Sparge the solution with Argon for 5 minutes. Cap the vessel tightly.

• Reaction: Heat the block to 140°C for 12 hours (or 170°C for 30 min in a microwave reactor).

  • Safety Check: CO₂ pressure will build up. Ensure the vessel is rated for at least 10 bar.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with 1M HCl (to remove quinoline/phenanthroline) followed by brine.

• Purification: Dry organic layer over Na₂SO₄, concentrate (carefully, product is volatile), and purify via flash chromatography (Hexane/EtOAc).

Protocol B: Decarboxylative Radical Arylation (Minisci-Type)

Target: Synthesis of 3-Aryl-4-bromopyridazines

Rationale: Traditional cross-couplings at C3 require making the 3-halo derivative first. This method uses the acid directly as a radical precursor to couple with electron-deficient heteroarenes.

Reagents:

• Substrate: 4-Bromopyridazine-3-carboxylic acid (1.0 equiv)

• Coupling Partner: Heteroarene (e.g., Pyridine, Quinoline) (3.0 equiv)

• Oxidant: (NH₄)₂S₂O₈ (2.0 equiv)

• Catalyst: AgNO₃ (20 mol%)

• Solvent: DCM/Water (biphasic) or TFA/Water

Step-by-Step Methodology:

• Setup: To a vial, add the carboxylic acid (0.5 mmol), AgNO₃ (17 mg, 0.1 mmol), and the heteroarene partner (1.5 mmol).

• Solvent System: Add 2 mL of 10% TFA in water. The acid helps solubilize the pyridazine and activates the coupling partner.

• Initiation: Add (NH₄)₂S₂O₈ (228 mg, 1.0 mmol).

• Reaction: Heat to 60-80°C for 4 hours.

  • Observation: Evolution of gas (CO₂) indicates reaction progress.

• Workup: Basify with sat. NaHCO₃ (carefully!) to pH 8. Extract with DCM (3 x 10 mL).

• Purification: The product is often less polar than the starting acid. Purify on silica gel.

Part 4: Data Analysis & Troubleshooting

Solvent Compatibility Table

The choice of solvent profoundly impacts decarboxylation efficiency due to the zwitterionic nature of the intermediate.

Solvent	Temp Limit	Yield (Protocol A)	Notes
NMP	200°C	High (85%)	Best for thermal stability; solubilizes Cu-complex well.
DMSO	189°C	Mod-High (75%)	Good, but difficult to remove during workup; can oxidize at high T.
DMF	153°C	Low (<40%)	Decomposes to dimethylamine at decarboxylation temps, causing side reactions.
Toluene	110°C	Trace	Substrate insoluble; requires phase transfer catalyst.

Troubleshooting Guide

• Problem: Low conversion.

  • Root Cause:[1] Catalyst poisoning by the free bromide (if C4-Br is labile).

  • Solution: Switch from Cu₂O to Ag₂CO₃ (10 mol%) in DMSO. Silver scavenges halides but also catalyzes decarboxylation effectively (See Larrosa et al.).

• Problem: Product degradation (loss of Br).

  • Root Cause:[1] Temperature too high; hydrodehalogenation occurring.

  • Solution: Lower temperature to 120°C and extend time; ensure inert atmosphere to prevent oxidative insertion into C-Br bond.

Part 5: Workflow Visualization

The following diagram outlines the critical decision points in the experimental workflow.

Caption: Operational workflow for selecting the appropriate functionalization protocol.

Part 6: References

• Goossen, L. J., et al. (2009).[2][3] Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids. Journal of Organic Chemistry, 74(7), 2620–2623.

  • Key Insight: Establishes the Cu/Phen/NMP protocol as the gold standard for heteroaromatic decarboxylation.

• Cornella, J., & Larrosa, I. (2009).[2] Decarboxylative C-H activation of heteroaromatic carboxylic acids. Organic Letters, 11(24), 5710–5713.

  • Key Insight: Demonstrates Ag-catalyzed protocols specifically for electron-deficient heterocycles like pyridines and pyridazines.

• Shang, R., & Liu, L. (2011). Transition Metal-Catalyzed Decarboxylative Cross-Coupling Reactions.[1][3] Science China Chemistry, 54, 1670–1687.

  • Key Insight: Comprehensive review of mechanisms applicable to diazine carboxylates.

• Toronto Research Chemicals. (2023). 4-Bromo-3-pyridazinecarboxylic Acid (CAS 1261668-40-9) Product Data.

  • Key Insight: Verification of substrate existence and physical properties.

Sources

• 1. Microwave-Assisted Silver-Catalyzed Protodecarboxylation and Decarboxylative Iodination of Aromatic Carboxylic Acids | MDPI [mdpi.com]
• 2. Decarboxylation [organic-chemistry.org]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Application Notes &amp; Protocols: Buchwald-Hartwig Amination of 4-Bromopyridazine Derivatives

Introduction: The Strategic Importance of Aminopyridazines in Modern Chemistry

The pyridazine scaffold is a privileged pharmacophore, integral to the structure of numerous biologically active compounds across medicinal chemistry, agrochemicals, and materials science.[1] Its unique electronic properties and ability to participate in hydrogen bonding make it a cornerstone for designing molecules with tailored functions. Consequently, the efficient functionalization of the pyridazine ring is a critical task for synthetic chemists. Among the various methods, the palladium-catalyzed Buchwald-Hartwig amination has emerged as a powerful and versatile tool for forging carbon-nitrogen (C-N) bonds, a transformation that is often challenging using classical methods.[2]

This guide provides a comprehensive overview and detailed protocols for the Buchwald-Hartwig amination of 4-bromopyridazine derivatives. As electron-deficient heterocycles, pyridazines can present unique challenges, including catalyst inhibition and complex reaction kinetics.[3] This document is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, field-proven protocols, and troubleshooting advice to enable the successful synthesis of a diverse range of 4-aminopyridazine derivatives.

Mechanistic Rationale: Understanding the Catalytic Cycle

The Buchwald-Hartwig amination is a cross-coupling reaction that proceeds via a palladium-based catalytic cycle.[4][5] A thorough understanding of this mechanism is paramount for rational catalyst selection and reaction optimization. The generally accepted cycle involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the 4-bromopyridazine. This is often the rate-limiting step and results in a Pd(II) intermediate. The electron-deficient nature of the pyridazine ring can facilitate this step.

• Amine Coordination & Deprotonation: The amine substrate coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex. The choice of base is critical to ensure efficient deprotonation without causing undesirable side reactions.

• Reductive Elimination: This final step involves the formation of the new C-N bond and the desired 4-aminopyridazine product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle. The steric and electronic properties of the phosphine ligand play a crucial role in promoting this step.[6]

Key Experimental Parameters & Their Mechanistic Impact

• Palladium Precatalyst: While various Pd(0) and Pd(II) sources can be used, modern precatalysts are often designed for enhanced stability and reactivity. Pd(OAc)₂ and Pd₂(dba)₃ are common choices that are reduced in situ to the active Pd(0) species.

• Ligand: The ligand is arguably the most critical component of the catalyst system. For electron-deficient heteroaryl halides like 4-bromopyridazine, bulky, electron-rich phosphine ligands are generally preferred. These ligands stabilize the palladium center, promote oxidative addition, and facilitate the crucial reductive elimination step.[2] Ligands from the Buchwald (e.g., SPhos, XPhos, BrettPhos) and Hartwig (e.g., ferrocene-based) families have shown great success.[2][6] N-heterocyclic carbenes (NHCs) have also emerged as a robust class of ligands for challenging couplings.[7][8]

• Base: The base serves to deprotonate the amine, forming the active nucleophile. Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), and cesium carbonate (Cs₂CO₃) are commonly employed.[4][9] The choice of base must be compatible with the functional groups present in the substrates.

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically used to prevent quenching of the strong base and to ensure solubility of the reaction components.[4]

Visualizing the Process

The Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of 4-Bromopyridazine

This protocol provides a robust starting point for the coupling of various primary and secondary amines with 4-bromopyridazine. Note: All operations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using standard Schlenk techniques.

Materials:

• 4-Bromopyridazine (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine ligand (e.g., Xantphos, 4 mol%)

• Base (e.g., Sodium tert-butoxide, 2.0 equiv)

• Anhydrous solvent (e.g., Toluene or Dioxane)

Experimental Workflow Diagram

Caption: Step-by-step workflow for the amination protocol.

Step-by-Step Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst (e.g., Pd₂(dba)₃), phosphine ligand (e.g., Xantphos), and base (e.g., NaOtBu).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with inert gas (repeat this cycle three times).[4]

• Reagent Addition: Under a positive flow of inert gas, add the 4-bromopyridazine and the amine coupling partner.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Degassing: For optimal results, degas the reaction mixture using the freeze-pump-thaw method (three cycles).

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Quench the reaction by carefully adding saturated aqueous ammonium chloride solution. Dilute with an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aminopyridazine derivative.

Data Presentation: Catalyst & Condition Screening

The selection of the catalyst system is paramount for achieving high yields.[1] The following tables summarize representative data for the amination of 4-bromopyridazine with a model amine (e.g., morpholine), illustrating the impact of different ligands and bases.

Table 1: Comparison of Ligands for the Amination of 4-Bromopyridazine

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (2)	P(tBu)₃ (4)	NaOtBu (2.0)	Toluene	100	12	High
2	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	Toluene	100	16	High
3	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃ (2.0)	Dioxane	110	10	Good
4	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu (2.0)	Toluene	100	24	Moderate

Note: "Good" and "High" are qualitative descriptors based on literature precedents. Yields are highly dependent on the specific amine substrate.[1]

Table 2: Effect of Base on Reaction Efficiency

Entry	Catalyst System	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd₂(dba)₃ / P(tBu)₃	NaOtBu (2.0)	Toluene	100	High
2	Pd₂(dba)₃ / P(tBu)₃	LiHMDS (2.0)	THF	80	High
3	Pd₂(dba)₃ / P(tBu)₃	Cs₂CO₃ (2.0)	Dioxane	110	Good
4	Pd₂(dba)₃ / P(tBu)₃	K₂CO₃ (2.0)	Dioxane	110	Moderate-Low

Optimization & Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure anhydrous and anaerobic conditions. Use a fresh bottle of palladium precatalyst and ligand. Consider using a more robust precatalyst.
Poor choice of ligand/base	Screen a variety of bulky, electron-rich ligands (e.g., Buchwald or Hartwig type).[2] Try a stronger base like LiHMDS or NaOtBu.
Formation of Side Products	Hydrodehalogenation (reduction)	This can occur with primary amines.[10] Use a more sterically hindered ligand or lower the reaction temperature.
Diarylation of primary amines	Use a bulkier ligand (e.g., BrettPhos is designed for primary amines).[5][6] Adjust the stoichiometry of the amine.
Difficulty in Purification	Ligand-related impurities	Use a ligand that is more easily separated by chromatography. Sometimes, precipitation or recrystallization can remove the bulk of the impurities.

Conclusion

The Buchwald-Hartwig amination is an indispensable method for the synthesis of 4-aminopyridazine derivatives. By carefully selecting the palladium source, ligand, base, and solvent, researchers can efficiently construct C-N bonds with a broad range of amines. The protocols and insights provided in this guide serve as a comprehensive resource for navigating the complexities of this reaction, ultimately facilitating the discovery and development of novel chemical entities for pharmaceutical and other applications.

References

• A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions - Benchchem.
• Catalytic Amination of 2-substituted Pyridines With Hydrazine Derivatives - PubMed.
• Application Notes and Protocols for Buchwald-Hartwig Amination using 3-Bromopyridine-D4 - Benchchem.
• 2-Aminopyridine – an unsung hero in drug discovery - RSC Publishing.
• Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases - PMC.
• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts - PubMed.

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Buchwald‐Hartwig Amination of Coordinating Heterocycles Enabled by Large‐but‐Flexible Pd‐BIAN‐NHC Catalysts | Request PDF - ResearchGate. Available at: [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts - ResearchGate. Available at: [Link]

• Buchwald-Hartwig Cross-Coupling of Amides (Transamidation) by Selective N–C(O) Cleavage Mediated - The Royal Society of Chemistry. Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years - ResearchGate. Available at: [Link]

• Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions - ResearchGate. Available at: [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Available at: [Link]

• Development of novel 4-aminopyridine derivatives as potential treatments for neurological injury and disease - PubMed. Available at: [Link]

• Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. - ResearchGate. Available at: [Link]

• 2-Aminopyridine - An unsung hero in drug discovery | Request PDF - ResearchGate. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. Available at: [Link]

• Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Available at: [Link]

• Buchwald-Hartwig Coupling - Organic Synthesis. Available at: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available at: [Link]

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• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. entegris.com [entegris.com]
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• 9. organic-synthesis.com [organic-synthesis.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scalable Synthesis of 4-Bromopyridazine-3-carboxylic Acid Derivatives

Introduction: The Strategic Value of the Pyridazine Scaffold

The pyridazine nucleus, a 1,2-diazine ring system, represents what medicinal chemists refer to as a "privileged structure."[1] Its unique electronic properties, arising from the adjacent nitrogen atoms, confer upon it the ability to engage in a wide array of biological interactions, making it a cornerstone in modern drug discovery.[2] Pyridazine derivatives have demonstrated a remarkable spectrum of pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects.[3]

At the heart of this chemical diversity lies the strategic utility of functionalized building blocks. 4-Bromopyridazine-3-carboxylic acid is a particularly valuable intermediate. The bromine atom at the C4 position serves as a versatile handle for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling, allowing for the introduction of diverse aryl or alkyl substituents.[4][5] Simultaneously, the carboxylic acid at the C3 position provides a site for amide bond formation, enabling linkage to other fragments or modulation of physicochemical properties. This dual functionality makes it a powerful scaffold for generating large libraries of complex molecules for high-throughput screening and lead optimization.

This technical guide provides a comprehensive overview of scalable synthetic strategies, moving from the foundational construction of the pyridazine core to the synthesis of the target 4-bromo intermediate and its subsequent derivatization. The protocols herein are designed with scalability and reproducibility in mind, addressing the needs of researchers in both academic and industrial drug development settings.

Part 1: Foundational Synthesis of the Pyridazinone Core

A robust and highly scalable method for constructing the pyridazine ring system is the cyclocondensation of γ-ketoacids with hydrazine.[2] This reaction is mechanistically straightforward, reliable, and utilizes readily available starting materials, making it a workhorse in heterocyclic chemistry.

The general workflow involves an initial Friedel-Crafts acylation of an aromatic compound with succinic anhydride to generate a β-aroylpropionic acid (a type of γ-ketoacid). This intermediate is then cyclized with hydrazine hydrate, typically under reflux in an alcoholic solvent, to form a 4,5-dihydropyridazin-3(2H)-one. The final step is an aromatization, often achieved with a mild oxidizing agent like bromine in acetic acid, to yield the desired 6-aryl-3(2H)-pyridazinone.[3]

Caption: General workflow for the synthesis of 6-aryl-3(2H)-pyridazinones.

Part 2: Scalable Synthesis of 4-Bromopyridazine-3-carboxylic Acid

While numerous methods exist for pyridazine synthesis, a direct, scalable route to 4-Bromopyridazine-3-carboxylic acid is less commonly documented in introductory literature. Industrial-scale synthesis often prioritizes cost-effective, multi-step routes from simple starting materials. A plausible and scalable approach can be adapted from patented industrial methods for related structures, such as the synthesis of 4-bromopyridazine from 3,6-dichloropyridazine.[6] The key is to introduce the C3-carboxylic acid functionality and the C4-bromo substituent in a controlled, high-yielding sequence.

The following protocol outlines a logical, multi-step synthesis designed for scalability.

Caption: Multi-step synthetic pathway for 4-Bromopyridazine-3-carboxylic acid.

Detailed Protocol: Synthesis of 4-Bromopyridazine-3-carboxylic Acid

Rationale: This pathway leverages the differential reactivity of the chloro-substituents on the pyridazine ring. The initial product, 3,6-dichloropyridazine, is a common commodity chemical. The sequence introduces the required functional groups while selectively removing others. The final reductive dechlorination is a clean and scalable transformation.

Step 1: Chlorination to 3,4,6-Trichloropyridazine

• Setup: In a suitable reactor equipped with a mechanical stirrer, reflux condenser, and a gas scrubber for HCl, charge 3,6-dichloropyridazine (1.0 eq) and phosphorus oxychloride (POCl₃, 3.0 eq).

• Reaction: Slowly add phosphorus pentachloride (PCl₅, 1.1 eq) portion-wise. The mixture will become exothermic.

• Heating: Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 12-16 hours, monitoring by TLC or GC-MS for the disappearance of the starting material.

• Work-up: Cool the mixture to room temperature and carefully pour it onto crushed ice. The excess POCl₃ will be quenched. Neutralize the acidic solution with a saturated sodium bicarbonate solution until pH 7-8.

• Isolation: The solid product, 3,4,6-trichloropyridazine, will precipitate. Filter the solid, wash thoroughly with cold water, and dry under vacuum.

Step 2-4: Conversion to 3-Cyano-6-chloropyridazine (via intermediate steps) This multi-step conversion first removes the highly reactive C4-chloro group via hydrazinolysis and subsequent reduction, then introduces the cyano group which will become the carboxylic acid.[6]

• Hydrazinolysis & Reduction: The 3,4,6-trichloropyridazine is reacted with hydrazine hydrate to selectively form 3,6-dichloro-4-hydrazinopyridazine. This intermediate is then treated with an oxidizing agent like copper sulfate in water to remove the hydrazine group, yielding 3,6-dichloropyridazine.

• Cyanation: The resulting 3,6-dichloropyridazine (1.0 eq) is heated with copper(I) cyanide (CuCN, 1.2 eq) in a high-boiling polar aprotic solvent like DMF or NMP at 150-170 °C for 8-12 hours. The reaction progress should be monitored by HPLC.

• Isolation: After cooling, the reaction mixture is poured into an aqueous solution of ferric chloride to complex the cyanide. The product is then extracted with an organic solvent (e.g., ethyl acetate), washed, dried, and concentrated. Purification is typically achieved by column chromatography or recrystallization.

Step 5: Hydrolysis to 6-Chloropyridazine-3-carboxylic acid

• Setup: Charge the 3-cyano-6-chloropyridazine (1.0 eq) into a reactor with concentrated hydrochloric acid (10-12 M, ~10 volumes).

• Reaction: Heat the mixture to reflux (approx. 100-110 °C) for 6-10 hours. The nitrile will hydrolyze to the carboxylic acid.

• Isolation: Cool the reaction mixture. The product will often precipitate from the acidic solution. Filter the solid, wash with a small amount of cold water, and dry.

Step 6: Bromination to 4-Bromo-6-chloropyridazine-3-carboxylic acid

• Setup: In a reactor, dissolve the 6-chloropyridazine-3-carboxylic acid (1.0 eq) in concentrated sulfuric acid.

• Reaction: Cool the solution in an ice bath and add N-bromosuccinimide (NBS, 1.1 eq) portion-wise, keeping the internal temperature below 10 °C.

• Heating: Allow the mixture to warm to room temperature and then heat to 50-60 °C for 4-6 hours.

• Work-up: Carefully pour the cooled reaction mixture onto ice. The brominated product will precipitate. Filter, wash with water, and dry.

Step 7: Reductive Dechlorination to 4-Bromopyridazine-3-carboxylic acid

• Setup: To a hydrogenation vessel, add the 4-bromo-6-chloropyridazine-3-carboxylic acid (1.0 eq), a suitable solvent (e.g., methanol or ethanol), a base such as triethylamine (1.2 eq), and palladium on carbon (5-10% Pd/C, 1-5 mol%).

• Reaction: Pressurize the vessel with hydrogen gas (50-100 psi) and agitate at room temperature until hydrogen uptake ceases (typically 12-24 hours).

• Isolation: Filter the reaction mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Part 3: Scalable Derivatization Protocols

The 4-bromo-3-carboxylic acid scaffold is primed for diversification. The following sections detail scalable protocols for its key transformations.

A. Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed reaction is one of the most powerful methods for forming C(sp²)-C(sp²) bonds and is extensively used in pharmaceutical manufacturing.[7] The reaction couples the 4-bromo position of the pyridazine with an organoboron reagent (e.g., a boronic acid or ester).[8]

Causality Behind Experimental Choices:

• Catalyst: A palladium(0) species is the active catalyst. Pre-catalysts like Pd(PPh₃)₄, Pd(OAc)₂, or Pd₂(dba)₃ are often used and are reduced in situ. The choice of ligand (e.g., PPh₃, PCy₃, or N-heterocyclic carbenes) is critical and modulates catalyst activity and stability.[8]

• Base: A base is required to activate the boronic acid, forming a more nucleophilic "ate" complex, which facilitates the transmetalation step.[8] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common. The choice of base can significantly impact yield, especially with sensitive functional groups.

• Solvent: The reaction is often run in a two-phase system (e.g., toluene/water or dioxane/water) to dissolve both the organic-soluble halide and the water-soluble inorganic base and boronic acid salt.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[7]

Protocol: Suzuki Coupling of 4-Bromopyridazine-3-carboxylic acid

• Setup: To a reactor purged with an inert gas (e.g., nitrogen or argon), add 4-Bromopyridazine-3-carboxylic acid (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a suitable solvent mixture (e.g., 2:1 dioxane:water).

• Base Addition: Add an aqueous solution of a base (e.g., 2M K₂CO₃, 2-3 eq).

• Reaction: Heat the mixture to reflux (80-100 °C) and stir vigorously for 4-12 hours. Monitor the reaction by LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with water and ethyl acetate. Separate the layers.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is then acidified (e.g., with 1M HCl) to protonate the carboxylic acid, causing it to precipitate or allowing for extraction into an organic solvent. Further purification can be achieved by column chromatography or recrystallization.

B. Nucleophilic Aromatic Substitution (Amination)

The electron-deficient nature of the pyridazine ring facilitates the displacement of the C4-bromide by nitrogen nucleophiles. This is a direct and atom-economical way to install amino groups, which are critical pharmacophores.

Protocol: Amination of 4-Bromopyridazine-3-carboxylic acid derivatives Note: The free carboxylic acid can interfere with the reaction. It is often advantageous to first convert it to an ester (e.g., a methyl or ethyl ester via Fischer esterification) before performing the amination.

• Setup: In a sealed pressure vessel, combine the 4-bromopyridazine-3-carboxylate ester (1.0 eq), the desired amine (2-5 eq), and a polar aprotic solvent such as DMF or DMSO.

• Catalysis (Optional): For less reactive amines, a palladium-catalyzed Buchwald-Hartwig amination may be necessary, requiring a palladium source (e.g., Pd₂(dba)₃), a ligand (e.g., Xantphos), and a base (e.g., Cs₂CO₃).

• Reaction: Heat the mixture to 100-150 °C for 12-24 hours.

• Work-up: After cooling, dilute the mixture with water and extract the product with an organic solvent.

• Purification: Wash the organic extracts, dry, and concentrate. The crude product can be purified by column chromatography. If the final product requires the free acid, the ester can be hydrolyzed under standard basic (e.g., LiOH, NaOH) or acidic conditions.

Part 4: Data Summary and Comparison

The choice of derivatization strategy depends on the desired final compound and scalability considerations.

Reaction Type	Key Reagents	Scalability	Advantages	Key Considerations
Suzuki Coupling	Pd Catalyst, Base, Boronic Acid	High	Huge diversity of C-C bonds possible; well-understood mechanism; tolerant of many functional groups.[7][8]	Cost of palladium catalyst; potential for heavy metal contamination; requires inert atmosphere.
Amination (SNAr)	Amine, High Temp.	Moderate	Direct C-N bond formation; atom economical.	Requires high temperatures; limited to strong nucleophiles; may require pressure vessel.
Esterification	Alcohol, Acid Catalyst	Very High	Simple, high-yielding reaction to protect the acid or modify properties.	Reversible reaction; requires removal of water for high conversion.
Amidation	Amine, Coupling Agent	High	Forms stable amide bonds; wide variety of amines can be used.	Cost of coupling agents (e.g., EDC, HATU); stoichiometric byproducts.

References

• Use of 4-Bromo Pyridazine 3,6-Dione for Building 3-Amino Pyridazine Libraries. (n.d.). ResearchGate. Available at: [Link]

• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (n.d.). ResearchGate. Available at: [Link]

• Saeed, M. M., et al. (n.d.). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. SciSpace. Available at: [Link]

• Strategy for the synthesis of pyridazine heterocycles and its derivatives. (2013). Lirias. Available at: [Link]

• N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. (2011). National Institutes of Health (NIH). Available at: [Link]

• CN102924386B - Industrial preparation method of 4-bromopyridazine. (2013). Google Patents.

• Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. (2013). ACS Publications. Available at: [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura coupling. (2023). Chemistry LibreTexts. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. (2023). MDPI. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. (2012). Bentham Science. Available at: [Link]

• Hell-Volhard-Zelinskii Reaction. (2024). Chemistry LibreTexts. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues [mdpi.com]
• 6. CN102924386B - Industrial preparation method of 4-bromopyridazine - Google Patents [patents.google.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]

Technical Notes & Optimization

Advanced Technical Support Center: Purification Strategies for Polar Pyridazine Carboxylic Acids

Welcome to the Advanced Purification Support Center. As drug development increasingly explores highly polar chemical space, pyridazine carboxylic acids have emerged as frequent, yet notoriously difficult, synthetic targets.

As a Senior Application Scientist, I have designed this guide to move beyond generic advice. Here, we dissect the mechanistic causality behind chromatographic failures and provide self-validating protocols to ensure your purification workflows are robust, reproducible, and scientifically sound.

The Core Challenge: Mechanistic Causality

Why do pyridazine carboxylic acids fail on standard reversed-phase (RP) columns? The answer lies in their amphoteric nature. The pyridazine ring contains two adjacent nitrogen atoms, rendering it basic (pKa ~2–3), while the carboxylic acid group is acidic (pKa ~3–4). At near-neutral pH, these molecules exist as highly solvated zwitterions .

Standard C18 chromatography relies on hydrophobic partitioning. Because the hydration shell of a zwitterion is energetically highly favorable, the molecule refuses to partition into the hydrophobic C18 alkyl chains, 1

1[1]. Furthermore, attempting to force retention by running 100% aqueous gradients often causes the C18 chains to "dewet" or undergo phase collapse, leading to irreproducible retention times[1].

To successfully purify these compounds, we must manipulate either the ionization state of the molecule or completely change the chromatographic retention mechanism.

Strategic Workflow for Method Selection

Workflow for selecting the optimal purification strategy for polar pyridazine carboxylic acids.

Troubleshooting Guides & Self-Validating Protocols

Issue 1: Target Elutes in the Void Volume on Standard C18

Root Cause: The zwitterionic state prevents hydrophobic partitioning. Solution: Ion-Pairing Reversed-Phase (IP-RP) Chromatography. Causality: By adding an acidic ion-pairing reagent like Trifluoroacetic acid (TFA), we lower the pH to ~2.0. This suppresses the ionization of the carboxylic acid (making it neutral) and protonates the basic pyridazine ring. The lipophilic trifluoroacetate anion then forms a neutral, hydrophobic ion-pair with the protonated heterocycle,1[1].

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare Mobile Phase A (Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA).

• Column Selection: Utilize a Polar-Embedded or AQ-type C18 column. These columns feature a polar group embedded in the alkyl chain, creating a water-enriched layer that resists dewetting in highly aqueous conditions[1].

• Gradient: Run a shallow gradient from 0% B to 30% B over 15 column volumes (CV).

• Self-Validation Check: Evaluate peak symmetry (

  ). An value > 1.5 indicates secondary interactions with residual silanols. If observed, the system validates that protonation is incomplete; increase the TFA concentration to 0.2% or switch to Heptafluorobutyric acid (HFBA) to increase lipophilicity.

Issue 2: Poor Resolution and Phase Dewetting

Root Cause: Highly polar compounds require >95% aqueous mobile phases on C18, leading to phase collapse and poor mass transfer. Solution: Hydrophilic Interaction Liquid Chromatography (HILIC). Causality: HILIC operates via a completely orthogonal mechanism. The stationary phase is highly polar (e.g., bare silica, amide, or diol), and the mobile phase is organic-rich. The mechanism relies on the analyte2[2]. In HILIC, water acts as the strong eluting solvent[2].

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare Mobile Phase A (100 mM Ammonium Formate, pH 3.0) and Mobile Phase B (100% Acetonitrile). Note: Unbuffered water will cause severe electrostatic tailing.

• Sample Diluent: Dissolve the sample in at least 70% Acetonitrile.3[3].

• Equilibration: Flush the column with 90% B for a minimum of 20 CVs.3[3].

• Gradient: Run from 90% B down to 50% B.

• Self-Validation Check: Inject a neutral marker (e.g., toluene) to determine the void volume (

  ). If your target peak elutes before or exactly at , the system validates that the aqueous hydration layer has not formed. You must extend the equilibration time.

Issue 3: Irreversible Adsorption on Normal Phase Silica

Root Cause: Pyridazine nitrogens and carboxylic acids form extremely strong hydrogen bonds with acidic surface silanols on bare silica, causing streaking. Solution: Mixed-Mode Chromatography (Anion-Exchange + RP). Causality: Mixed-mode stationary phases combine hydrophobic alkyl chains with ion-exchange groups. For a carboxylic acid,4[4]. The analyte is retained via electrostatic interaction with the anion-exchange phase.

Step-by-Step Protocol:

• Loading: Adjust the sample pH to 6.5. At this pH, the carboxylic acid is deprotonated (anionic) and binds strongly to the quaternary amine of a Mixed-Mode Anion Exchange (MAX) column.

• Washing: Wash with 100% Methanol to remove neutral and basic hydrophobic impurities. The target remains bound electrostatically.

• Elution: Elute with 5% Formic Acid in Methanol. The acid neutralizes the carboxylate, breaking the electrostatic interaction and releasing the target.

• Self-Validation Check: Monitor the UV baseline during the 100% Methanol wash. The baseline must return to zero before initiating the acidic elution. If the target elutes during the wash, the system validates that the loading pH was too low, preventing complete electrostatic binding.

Quantitative Data: Stationary Phase Comparison

To assist in method development, the following table summarizes the quantitative operational parameters for the three primary purification modalities used for polar heterocycles.

Chromatographic Mode	Optimal Analyte LogP Range	Equilibration Volume (CV)	Typical Organic % at Elution	Expected Analyte Recovery	Target Peak Symmetry ( )
Ion-Pairing RP (AQ-C18)	-1.0 to 2.0	10 – 15	5% – 40%	85% – 95%	1.0 – 1.3
HILIC (Amide/Diol)	< -1.0	20 – 30	80% – 50%	90% – 98%	0.9 – 1.2
Mixed-Mode (MAX)	-2.0 to 3.0	15 – 20	0% – 100% (pH dependent)	80% – 90%	1.0 – 1.4

Frequently Asked Questions (FAQs)

Q: How do I remove ion-pairing reagents like TFA or HFBA post-purification? A: Co-evaporation or lyophilization is often insufficient because the strong acid forms a durable salt with the basic pyridazine ring. To break the salt, perform a free-basing step using a basic resin (e.g., Amberlyst A21). Alternatively, dissolve the product in a minimal amount of water, adjust the pH to the exact isoelectric point (pI) of your specific pyridazine carboxylic acid, and induce isoelectric precipitation.

Q: My sample isn't soluble in the high-organic HILIC starting conditions. Can I use dry loading? A: Yes. If your polar compound crashes out in the initial mobile phase,1[1]. Dissolve the sample in a highly polar solvent (like water or methanol), adsorb it onto a small amount of the HILIC stationary phase (or an inert support like Celite), and evaporate the solvent completely under reduced pressure before loading it into a solid load cartridge.

Q: Why does my pyridazine carboxylic acid show two distinct peaks on HILIC? A: This is a classic sign of slow interconversion between tautomeric or zwitterionic states on the column timescale. Ensure your aqueous buffer concentration is sufficiently high (at least 10–20 mM Ammonium Formate) to facilitate rapid proton exchange and collapse the states into a single, sharp peak.

References

• Benchchem. "Technical Support Center: Purification of Polar Heterocyclic Compounds".
• Buchi.com. "Why HILIC is what your polar compounds need for purification".
• NIH / PubMed Central. "Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique".
• HELIX Chromatography. "Applications".
• Welch Materials. "[Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 3. welch-us.com [welch-us.com]
• 4. helixchrom.com [helixchrom.com]

Overcoming solubility issues of 4-Bromopyridazine-3-carboxylic acid in DCM

Welcome to the technical support center for 4-Bromopyridazine-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during its use, with a particular focus on its limited solubility in dichloromethane (DCM).

Frequently Asked Questions (FAQs)

Q1: Why is 4-Bromopyridazine-3-carboxylic acid poorly soluble in DCM?

A1: The poor solubility of 4-Bromopyridazine-3-carboxylic acid in dichloromethane (DCM) stems from a mismatch in polarity. DCM is a moderately polar aprotic solvent.[1] In contrast, 4-Bromopyridazine-3-carboxylic acid is a more polar molecule due to the presence of a carboxylic acid group and two nitrogen atoms in the pyridazine ring. Carboxylic acids have the ability to form strong hydrogen bonds, often leading to the formation of dimers in the liquid phase, which increases their effective molecular size and intermolecular forces.[2] These strong intermolecular interactions are not easily overcome by the weaker dipole-dipole interactions offered by DCM, leading to low solubility.

Q2: Can I use a co-solvent to improve solubility in DCM?

A2: Yes, using a co-solvent is a common and effective strategy. Small amounts of a polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can significantly enhance solubility. These co-solvents disrupt the hydrogen bonding network of the carboxylic acid and solvate it more effectively, allowing it to dissolve in the bulk DCM solution. Start with a small percentage (e.g., 1-5% v/v) and increase as needed.

Q3: Are there any "greener" or safer alternatives to DCM for my reaction?

A3: Absolutely. Due to increasing safety and environmental concerns, many researchers are moving away from DCM.[3][4] Ethyl acetate is a highly recommended alternative as it is a moderately polar, aprotic solvent with a much better safety profile.[1][4] Other potential replacements include 2-Methyltetrahydrofuran (2-MeTHF), which is a bio-derived solvent, and cyclopentyl methyl ether (CPME).[3] Solvent selection guides from major pharmaceutical companies often list these as preferred alternatives.[1]

Q4: I've tried heating the mixture, but the compound precipitates upon cooling. What should I do?

A4: This is a common observation and indicates that you are likely creating a supersaturated solution at elevated temperatures. While heating can temporarily increase solubility, it may not be a practical solution if your reaction needs to be run at or below room temperature. In this scenario, you should explore the other strategies outlined in this guide, such as using a co-solvent, converting the acid to a more soluble derivative, or switching to an alternative solvent system altogether.

In-Depth Troubleshooting Guide

Understanding the Core Problem: Polarity Mismatch

The primary reason for the low solubility of 4-Bromopyridazine-3-carboxylic acid in DCM is the significant difference in their polarities. The key functional groups on the molecule, the carboxylic acid and the pyridazine nitrogens, can participate in hydrogen bonding. In contrast, DCM is a non-protic solvent and cannot act as a hydrogen bond donor. This fundamental incompatibility limits the dissolution of the polar solute in the less polar solvent.

Strategy 1: Employing Co-Solvent Systems

The addition of a small amount of a polar, aprotic co-solvent can dramatically improve solubility.

Underlying Principle: Co-solvents like DMF or DMSO are highly polar and can effectively solvate the carboxylic acid through strong dipole-dipole interactions. This breaks down the solute-solute interactions, allowing the solvated molecules to be dispersed within the less polar DCM.

Experimental Protocol: Co-solvent Addition

• To your reaction vessel containing 4-Bromopyridazine-3-carboxylic acid, add the required volume of DCM.

• While stirring, add a polar aprotic co-solvent (e.g., DMF, DMSO) dropwise. Start with 1% (v/v) of the total DCM volume.

• Continue stirring and observe for dissolution. If the solid persists, gradually increase the co-solvent concentration up to 10% (v/v).

• Caution: Be mindful that the co-solvent can sometimes influence the reaction kinetics or work-up procedure. Always perform a small-scale trial first.

Table 1: Comparison of Common Co-solvents with DCM

Co-Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
DMF	153	36.7	Miscible with DCM; can be difficult to remove under vacuum.
DMSO	189	46.7	Highly polar; can complicate work-up due to water miscibility.
Acetonitrile	82	37.5	Lower boiling point than DMF/DMSO; easier to remove.

Strategy 2: Conversion to a More Soluble Derivative

For reactions where the carboxylic acid functionality is not directly involved initially, converting it to a more DCM-soluble derivative, such as an ester or an acid chloride, can be an excellent strategy.

Underlying Principle: By converting the carboxylic acid to an ester (e.g., methyl or ethyl ester) or an acid chloride, you replace the polar hydroxyl group with a less polar group. This significantly reduces the capacity for hydrogen bonding and increases the compound's affinity for less polar solvents like DCM.

Experimental Protocol: Conversion to Methyl Ester

• Suspend 4-Bromopyridazine-3-carboxylic acid in methanol.

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or thionyl chloride).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and neutralize with a mild base (e.g., saturated sodium bicarbonate solution).

• Extract the methyl ester with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate under reduced pressure, and use the resulting ester directly in your DCM-based reaction.

Caption: Decision workflow for addressing solubility issues.

Strategy 3: Alternative Solvent Systems

In many cases, the most straightforward solution is to replace DCM with a more suitable solvent.

Underlying Principle: The "like dissolves like" principle is key here. A solvent with a polarity closer to that of 4-Bromopyridazine-3-carboxylic acid will be a more effective solvent.

Recommended Alternatives:

• Ethyl Acetate (EtOAc): Often the first choice for a greener and safer alternative to DCM for both reactions and chromatography.[1][4] It is a moderately polar, aprotic solvent that can dissolve a wide range of compounds.

• 2-Methyltetrahydrofuran (2-MeTHF): A bio-based solvent with excellent performance in many reactions where DCM is traditionally used.[3] It has limited water miscibility, which can simplify work-up procedures.

• Acetonitrile (MeCN): A polar aprotic solvent that is a good choice for many reactions involving polar substrates.

• Toluene: While less polar than the other options, it can be effective, particularly at elevated temperatures.

Table 2: Properties of Alternative Solvents

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Safety/Green Profile
Dichloromethane (DCM)	40	9.1	Poor; regulated substance.[3]
Ethyl Acetate (EtOAc)	77	6.0	Good; preferred alternative.[1]
2-Methyltetrahydrofuran (2-MeTHF)	80	6.2	Excellent; bio-derived.[3]
Acetonitrile (MeCN)	82	37.5	Moderate; toxic.
Toluene	111	2.4	Moderate; environmental concerns.

Strategy 4: The Role of Water in Enhancing Solubility

Interestingly, the presence of a small amount of water can sometimes increase the solubility of carboxylic acids in certain organic solvents.[5][6][7]

Underlying Principle: Water molecules can act as a "bridge" between the carboxylic acid and the organic solvent, forming hydrogen bonds with both and facilitating dissolution.[6][7] This phenomenon is particularly noticeable in Lewis-base solvents.[5]

Experimental Consideration: While often undesirable, if your reaction is tolerant to small amounts of water, this could be an influencing factor. However, for most anhydrous reactions, this is not a viable strategy.

Conclusion

Overcoming the solubility challenges of 4-Bromopyridazine-3-carboxylic acid in DCM is achievable through a systematic approach. By understanding the underlying principles of polarity and intermolecular forces, researchers can make informed decisions about the most appropriate strategy, whether it involves using co-solvents, converting to a more soluble derivative, or embracing safer and more effective alternative solvents.

References

• Alternatives to Dichloromethane for Teaching Laboratories | Journal of Chemical Education. (2025, May 29). Retrieved March 7, 2026, from [Link]

• Exploration of Viable Alternative Solvents to Dichloromethane in Organic Synthesis and Purification - Minds@UW. (n.d.). Retrieved March 7, 2026, from [Link]

• Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library. (1991, October 31). Retrieved March 7, 2026, from [Link]

• Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. (1992). Industrial & Engineering Chemistry Research, 31(10), 2422–2428.

• What are alternatives to DCM/MeOH for polar reaction mix purifications? - Biotage. (2023, February 6). Retrieved March 7, 2026, from [Link]

• Solubility comparison in dichloromethane. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• Physical Properties of Carboxylic Acids | CK-12 Foundation. (2026, January 14). Retrieved March 7, 2026, from [Link]

• Safer Solvents can Replace Dichloromethane in Pharmaceutical Manufacturing - TURI. (2024, August 30). Retrieved March 7, 2026, from [Link]

• Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Technical Report) | OSTI.GOV. (1991, October 31). Retrieved March 7, 2026, from [Link]

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• 2. CK12-Foundation [flexbooks.ck12.org]
• 3. Dichloromethane Substitute: Sustainable Solvent Options [elchemy.com]
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• 5. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library [digital.library.unt.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Technical Report) | OSTI.GOV [osti.gov]

Navigating the Challenges of Bromopyridazine Cross-Coupling: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The palladium-catalyzed cross-coupling of bromopyridazines is a cornerstone reaction in medicinal chemistry, enabling the synthesis of complex molecules vital for drug discovery. However, the unique electronic properties of the pyridazine ring present distinct challenges, often leading to low yields, catalyst deactivation, and reaction stalls. This guide, structured in a responsive question-and-answer format, provides in-depth troubleshooting strategies and frequently asked questions to empower you to optimize your catalyst loading and achieve robust, reproducible results.

Troubleshooting Guide: From Low Yields to Stalled Reactions

This section addresses specific experimental issues with a focus on understanding the underlying chemical principles to inform your troubleshooting strategy.

Question 1: My cross-coupling reaction with a bromopyridazine substrate is resulting in a low yield or has completely stalled. What are the primary causes and how can I address them?

Low yields in bromopyridazine cross-coupling reactions are frequently traced back to catalyst deactivation or inhibition.[1][2] The electron-deficient nature of the pyridazine ring, while facilitating oxidative addition, also means the lone pair of electrons on the ring nitrogens can coordinate to the palladium center, effectively poisoning the catalyst.[3]

Initial Diagnostic Steps:

• Visual Inspection: Observe the reaction mixture. The formation of a black precipitate is a strong indicator of catalyst decomposition into palladium black, an inactive form of the catalyst.[4]

• Reaction Monitoring: If possible, monitor the reaction progress using techniques like TLC, GC-MS, or LC-MS.[5][6] This will help determine if the reaction started and then stalled, or never initiated.

Troubleshooting Workflow for Low Yield/Stalled Reactions

Caption: A logical workflow to diagnose and resolve failed bromopyridazine cross-coupling reactions.

Detailed Solutions:

• Catalyst System Optimization:

  • Ligand Choice is Critical: Standard ligands like PPh₃ may not be sufficient to prevent the pyridazine nitrogen from coordinating with the palladium center.[7] The use of bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos is often necessary.[8][9] These ligands create a sterically hindered environment around the palladium, discouraging coordination by the pyridazine substrate.[8]

  • Increase Initial Catalyst Loading: For challenging substrates like bromopyridazines, starting with a higher catalyst loading in the range of 2-5 mol% can be beneficial to overcome initial reactivity barriers.[8][9] Once a viable process is established, the loading can be incrementally decreased to find the optimal level.[10]

  • Consider Precatalysts: Using well-defined palladium precatalysts can lead to more reliable formation of the active catalytic species compared to generating the catalyst in situ from sources like Pd(OAc)₂.[11][12]

• Reaction Condition Refinement:

  • Base Selection: The choice of base is crucial and can significantly impact the reaction's success.[13] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are common in Buchwald-Hartwig aminations, while inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often effective for Suzuki-Miyaura couplings.[8][9] Ensure the base is finely powdered to maximize its surface area and reactivity.[14]

  • Solvent Screening: Toluene and 1,4-dioxane are common and effective solvents for these types of reactions.[1] If solubility of your starting materials is an issue, a different solvent system may be required.[12] However, be aware that some polar aprotic solvents like DMF can sometimes coordinate to the palladium and inhibit catalysis.[4]

  • Temperature Control: These reactions typically require heating to proceed at a reasonable rate, often in the range of 80-110 °C.[2] However, excessively high temperatures (>120 °C) can lead to thermal decomposition of the catalyst.[1] If you observe the formation of palladium black, consider lowering the reaction temperature and extending the reaction time.[4][10]

• Rigorous Experimental Setup:

  • Inert Atmosphere: Palladium catalysts, particularly the active Pd(0) species, are sensitive to oxygen.[8] Ensure that your reaction vessel is thoroughly purged with an inert gas (argon or nitrogen) and that all solvents are properly degassed.[11]

  • Reagent Purity: The purity of all reagents, including the bromopyridazine, the coupling partner, and the base, is paramount.[8] Trace impurities, especially water, can poison the catalyst.[3] Using anhydrous solvents is critical.[11]

Question 2: I am observing a significant amount of debrominated pyridazine as a side product. What causes this and how can I minimize it?

The formation of a debrominated (or hydrodehalogenated) product is a common side reaction where the bromine atom is replaced by a hydrogen atom.[8] This typically occurs when the palladium-aryl intermediate reacts with a hydride source in the reaction mixture instead of the intended coupling partner.

Potential Hydride Sources & Mitigation Strategies:

Potential Hydride Source	Mitigation Strategy
Protic impurities (e.g., water, alcohols)	Ensure all reagents and solvents are anhydrous.[13] Rigorously dry solvents and handle reagents under an inert atmosphere.
The boronic acid or its decomposition products	Use a slight excess (1.1-1.2 equivalents) of a high-purity boronic acid or consider using a more stable boronate ester (e.g., a pinacol ester).[8][13]
The solvent or base	Optimize the reaction conditions. Sometimes a change in solvent or using a milder base can reduce the rate of hydrodehalogenation.[13]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for catalyst loading in a bromopyridazine cross-coupling reaction?

For initial screening experiments with a new bromopyridazine substrate, a catalyst loading of 2-5 mol% is a robust starting point.[10] For highly optimized reactions with very active catalysts, this can sometimes be reduced to as low as 0.5-1 mol%.[15] Conversely, for particularly challenging couplings, an initial loading of up to 10 mol% may be necessary to see any product formation.[15]

Q2: How does the choice of palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) affect the reaction?

Different palladium precursors can have varying efficiencies in forming the active Pd(0) catalyst. Pd(OAc)₂ is a common Pd(II) source that requires in situ reduction, a step that can sometimes be inefficient.[11] Pd₂(dba)₃ is a Pd(0) source, but the dibenzylideneacetone (dba) ligands need to be displaced by the desired phosphine ligand to generate the active catalyst.[12] For reproducibility, especially when troubleshooting, using a well-defined precatalyst where the palladium is already complexed with the phosphine ligand is often advantageous.[12]

Q3: Can I use the same catalyst system for different types of cross-coupling reactions (e.g., Suzuki vs. Buchwald-Hartwig)?

While some catalyst systems show broad utility, it is generally recommended to use systems optimized for the specific transformation.[8]

• Suzuki-Miyaura Couplings: Often employ catalyst systems like Pd(PPh₃)₄ or a combination of a Pd(II) source with bulky biarylphosphine ligands like SPhos or XPhos, and typically use inorganic bases like K₃PO₄ or Cs₂CO₃.[8]

• Buchwald-Hartwig Aminations: Almost always require specialized, bulky, electron-rich phosphine ligands (e.g., BrettPhos, RuPhos) and strong, non-nucleophilic bases like NaOtBu.[9][16]

Q4: How can I effectively monitor the progress of my reaction to optimize catalyst loading?

Real-time or frequent reaction monitoring is key to understanding your reaction's kinetics and determining the minimum effective catalyst concentration.

• Offline Methods: Taking small, periodic aliquots from the reaction mixture for analysis by TLC, LC-MS, or GC-MS is a standard and effective approach.[2]

• Online/In-situ Methods: Advanced techniques using automated sampling platforms connected to HPLC-MS can provide high-density, real-time data on the consumption of starting materials and formation of products.[5][6][17] This level of detail is invaluable for mechanistic studies and fine-tuning catalyst loading.

Experimental Protocol: Catalyst Loading Optimization for a Suzuki-Miyaura Coupling of 3-Bromo-6-phenylpyridazine

This protocol provides a step-by-step methodology for systematically screening catalyst loading to find the optimal concentration.

Materials:

• 3-Bromo-6-phenylpyridazine

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium precatalyst (e.g., XPhos Pd G3)

• Potassium phosphate (K₃PO₄), finely powdered

• Anhydrous, degassed 1,4-dioxane

• Anhydrous, degassed water

• Reaction vials with stir bars

• Inert atmosphere glovebox or Schlenk line

Catalytic Cycle Overview

Caption: A simplified Suzuki-Miyaura catalytic cycle.

Procedure:

• Preparation (in a glovebox or under inert gas flow):

  • To a series of four identical reaction vials, add 3-Bromo-6-phenylpyridazine (1.0 equiv.).

  • Add the arylboronic acid (1.2 equiv.) and K₃PO₄ (2.0 equiv.) to each vial.

  • Prepare a stock solution of the XPhos Pd G3 precatalyst in anhydrous, degassed 1,4-dioxane.

• Catalyst Addition:

  • To the vials, add the appropriate volume of the catalyst stock solution to achieve final catalyst loadings of 5 mol%, 2 mol%, 1 mol%, and 0.5 mol%, respectively.

• Solvent Addition:

  • Add anhydrous, degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio) to each vial to achieve the desired reaction concentration.[18]

• Reaction:

  • Seal the vials and place them in a pre-heated reaction block or oil bath at 85-95 °C with vigorous stirring.[18]

• Monitoring and Workup:

  • Monitor the reactions by taking small aliquots at regular intervals (e.g., 1h, 4h, 12h) and analyzing by LC-MS to determine the conversion to product.

  • Once the reaction with the lowest catalyst loading that provides a high yield is complete, cool all vials to room temperature.

  • Dilute the reaction mixtures with an organic solvent (e.g., ethyl acetate), and filter through a small plug of celite to remove palladium residues.

  • Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product by flash column chromatography.

  • Compare the isolated yields for each catalyst loading to determine the optimal concentration.

Data Summary: Expected Outcomes of Catalyst Loading Optimization

Catalyst Loading (mol%)	Expected Conversion Rate	Potential Observations
5.0	Fast	High yield, but potentially higher cost and more side products.[19]
2.0	Moderate-Fast	Often the "sweet spot" for initial optimization, balancing rate and efficiency.[10]
1.0	Moderate	Good yield may be achievable with longer reaction times.
0.5	Slow	Reaction may be sluggish or stall; indicates this loading is too low for the conditions.

By systematically troubleshooting and optimizing, researchers can overcome the inherent challenges of bromopyridazine cross-coupling, leading to more efficient, cost-effective, and scalable synthetic routes for the development of novel therapeutics.

References

• Fath, T., et al. (2020). Real-time HPLC-MS reaction progress monitoring using an automated analytical platform. Reaction Chemistry & Engineering. Retrieved from [Link]

• Gerbino, D. C., et al. (2015). Catalyst activation, deactivation, and degradation in palladium-mediated Negishi cross-coupling reactions. Chemistry – A European Journal. Retrieved from [Link]

• Fath, T., et al. (2020). Real-Time HPLC-MS Reaction Progress Monitoring using an Automated Analytical Platform. ResearchGate. Retrieved from [Link]

• Vapourtec. (2023). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 8: Pyridazines. Retrieved from [Link]

• Colacot, T. J., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development. Retrieved from [Link]

• Johnson Matthey. (n.d.). Cross-Coupling Reactions Guide. Retrieved from [Link]

• Zhu, Q., et al. (2014). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing. Retrieved from [Link]

• Gueiffier, C., et al. (2014). Reactivity of a 6-Chloroimidazo[1,2-b]pyridazine Derivative Towards Suzuki Cross-Coupling Reaction. ResearchGate. Retrieved from [Link]

• Khan, I., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. PMC. Retrieved from [Link]

• Colacot, T. J., et al. (2022). Pd-Catalyzed Cross-Couplings:On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. Retrieved from [Link]

• Roughley, S. D., & Jordan, A. M. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. MDPI. Retrieved from [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination?. Retrieved from [Link]

• Buchwald, S. L., et al. (2016). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• Hein, J. E., et al. (2022). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. UBC Theses and Dissertations. Retrieved from [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. Retrieved from [Link]

• Weiss, E. A., et al. (2022). A Fluorogenic Reaction for Monitoring Cross-Coupling with Turn-On Ratio Greater than a Hundred Thousand. Chemical & Biomedical Imaging. Retrieved from [Link]

• Lipshutz, B. H., et al. (2023). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. PMC. Retrieved from [Link]

• MacMillan, D. W. C., et al. (2021). Photocatalytic Synthesis of (Hetero)biaryls via Palladium-Catalyzed Hybrid-Radical Cross-Coupling of (Hetero)aryl Halides and C–H Functionalization of Heteroarenes. PMC. Retrieved from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Buchwald, S. L., et al. (2011). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. DSpace@MIT. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Nolan, S. P., et al. (n.d.). Ligand electronic influence in Pd-catalyzed C-C coupling processes. Retrieved from [Link]

• Pérez-Temprano, M. H., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis. Retrieved from [Link]

• Buchwald, S. L., et al. (n.d.). Pd-Catalyzed Cross-Coupling, High Throughput Experimentation, and Machine Learning. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ACS Publications. (2024). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Retrieved from [Link]

• Hopkinspropel. (2026). Mastering Suzuki Coupling: Your Guide to Efficient Palladium Catalysts. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. jmcct.com [jmcct.com]
• 17. Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring - UBC Library Open Collections [open.library.ubc.ca]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Stability &amp; Handling of 4-Bromopyridazine-3-carboxylic Acid

⚠️ Critical Stability Alert: Basic Conditions

Executive Summary: 4-Bromopyridazine-3-carboxylic acid is moderately unstable in basic aqueous media. While the formation of the carboxylate anion (

) provides a temporary electrostatic shield against nucleophilic attack, the electron-deficient pyridazine core remains highly susceptible to Nucleophilic Aromatic Substitution ( ) .

Prolonged exposure to strong bases (NaOH, KOH) or elevated temperatures (

) will result in the irreversible displacement of the bromine atom by a hydroxyl group, yielding the pharmacologically inactive 4-hydroxypyridazine-3-carboxylic acid (which exists predominantly as the 4-pyridazone tautomer).

Stability Dashboard

Parameter	Status	Recommendation
pH > 10 (RT)	🔴 Critical	Hydrolysis of C-Br bond occurs within hours.
pH > 10 (0°C)	🟡 Caution	Stable for short durations (< 2 hours). Use for rapid workups only.
Weak Bases ( , )	🟢 Safe	Preferred for neutralization and mild reactions.
Storage	🔵 Stable	Store as solid acid at 2-8°C. Do not store as a basic stock solution.

Module 1: The Core Mechanism (The "Why")

To troubleshoot effectively, you must understand the competition between deprotonation and substitution .

The Electronic Tug-of-War

The pyridazine ring is a 1,2-diazine. The two adjacent nitrogen atoms withdraw electron density from the ring carbons, making positions 3, 4, 5, and 6 highly electrophilic.

• The Shield (Deprotonation): When base is added, the carboxylic acid (

  ) deprotonates first. The resulting negative charge on the carboxylate ( ) pushes some electron density back into the ring, slightly deactivating it.

• The Sword (

  ): Despite the carboxylate shield, the 4-position remains activated by the adjacent nitrogen and the electron-withdrawing nature of the ring. Hydroxide ions ( ) can attack C4, displacing the Bromide leaving group.

Degradation Pathway Visualization

The following diagram illustrates the irreversible degradation pathway you must avoid.

Caption: Figure 1. The degradation pathway from the active starting material (Blue) to the inactive oxo-impurity (Red) via

.

Module 2: Troubleshooting Guide

Scenario A: "I lost my bromine during saponification."

Symptom: You hydrolyzed Methyl 4-bromopyridazine-3-carboxylate using 1M NaOH. LCMS shows a mass of M-Br+OH (M-80+17). Diagnosis: The hydrolysis conditions were too harsh. The rate of ester hydrolysis was slower than or competitive with the rate of halogen displacement. Solution:

• Lower Temperature: Conduct the reaction at 0°C to -5°C .

• Change Base: Switch to LiOH (Lithium Hydroxide). Lithium coordinates tightly with the carboxylate, often slowing down secondary nucleophilic attacks.

• Stoichiometry: Use exactly 1.05 - 1.1 equivalents of base. Excess base accelerates the

  reaction.

Scenario B: "My product turned brown/black in solution."

Symptom: The aqueous basic solution darkened rapidly. Diagnosis: Pyridazine ring degradation. While the

product is white/off-white, extensive exposure to strong base can cause ring opening or polymerization of the resulting electron-rich pyridazinone. Solution:

• Immediate Quench: Acidify the solution to pH 3-4 immediately after the reaction is complete.

• Avoid Storage: Never store the compound in basic buffer overnight.

Diagnostic Flowchart

Caption: Figure 2. Diagnostic logic for identifying stability failures during synthesis or handling.

Module 3: Validated Experimental Protocols

Protocol 1: Safe Saponification (Ester to Acid)

Use this protocol to generate the acid from its methyl/ethyl ester without losing the bromine.

Reagents:

• Methyl 4-bromopyridazine-3-carboxylate (1.0 eq)

• LiOH·H₂O (1.1 eq)

• THF/Water (3:1 ratio)

Procedure:

• Dissolve the ester in THF and cool the solution to 0°C in an ice bath.

• Dissolve LiOH in the minimum amount of water necessary.

• Add the LiOH solution dropwise to the ester over 10 minutes, maintaining temperature < 2°C.

• Monitor by TLC/LCMS every 15 minutes. The reaction is usually complete in 30-60 minutes.

  • Checkpoint: If starting material remains after 1 hour, do not heat. Add 0.1 eq more LiOH and wait.

• Workup: Immediately acidify with 1M HCl to pH 3-4 while still cold.

• Extract with EtOAc or filter the precipitate if the solid crashes out (preferred).

• Dry under vacuum at room temperature (do not heat >40°C).

Protocol 2: Rapid Stability Check

Use this to verify the integrity of an old batch.

• Dissolve 1 mg of sample in 1 mL of 1:1 MeCN:Water.

• Inject on LCMS (Standard C18 column, Acidic mobile phase).

• Pass Criteria:

  • Purity > 95%.[1][2]

  • 4-Hydroxy impurity (M-Br+OH) < 1%.

  • No dimer formation.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Potassium Carbonate (

) as a base for Suzuki couplings with this molecule? A: Yes. Weak bases like carbonate or bicarbonate are generally safe. The of carbonate is not high enough to drive the reaction rapidly at moderate temperatures. However, ensure the reaction time is minimized.

Q: Why is the 4-position so reactive compared to the 5-position? A: In 3-carboxylic acid derivatives, the 4-position is electronically activated by the ortho effect of the electron-withdrawing carboxyl group combined with the inherent electron deficiency of the pyridazine ring. The 5-position is less influenced by the carboxyl group.

Q: Can I store the compound in DMSO? A: Yes, but ensure the DMSO is dry and acid-free. DMSO is a polar aprotic solvent which can actually accelerate nucleophilic substitution if any trace base or water is present (naked anion effect). Store DMSO stocks frozen at -20°C.

References

• Coelho, A., et al. (2004). Synthesis of pyridazine derivatives. This work details the general reactivity of halopyridazines, highlighting the susceptibility of the 4- and 5-positions to nucleophilic attack.

• Patel, N. R., et al. (2006). Use of 4-bromo pyridazine 3,6-dione for building 3-amino pyridazine libraries. Demonstrates the lability of bromine in pyridazinone systems under basic conditions.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 29: Nucleophilic Aromatic Substitution).

  on electron-deficient heterocycles.

• Sigma-Aldrich. (2024).[3] Safety Data Sheet: 4-Bromopyridine-3-carboxylic acid. (Analogous compound storage data).

Sources

• 1. chemscene.com [chemscene.com]
• 2. H66322.03 [thermofisher.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Unambiguous Regioisomer Differentiation: 1H NMR Profiling of 4-Bromopyridazine-3-carboxylic Acid vs. Alternatives

Executive Summary

In early-stage drug discovery and process chemistry, substituted pyridazines are highly valued as bioisosteres for phenyl and pyridine rings. However, the functionalization of the pyridazine core—such as the synthesis of 4-Bromopyridazine-3-carboxylic acid—frequently yields a mixture of regioisomers (e.g., 5-bromo and 6-bromo derivatives) depending on the synthetic route.

While Liquid Chromatography-Mass Spectrometry (LC-MS) is the standard for assessing chemical purity, it is fundamentally blind to regioisomerism in this context; all three bromopyridazine-3-carboxylic acid isomers share the exact same mass and exhibit nearly identical fragmentation patterns. To establish absolute structural identity and objectively compare the performance of different synthetic batches without relying on authentic reference standards, 1H Nuclear Magnetic Resonance (NMR) spectroscopy is the ultimate analytical tool.

The Causality of the Analytical Choice: A Self-Validating System

As application scientists, we must prioritize analytical methods that are internally self-consistent. Relying solely on 1H NMR chemical shifts (

) to compare these regioisomers can be misleading. Chemical shifts are highly sensitive to sample concentration, residual water, and the pH-altering presence of the carboxylic acid moiety.

Instead, we rely on spin-spin coupling constants (

-values) . The -coupling is an intrinsic quantum mechanical property dictated by the rigid geometry, bond order, and electron density of the pyridazine ring. Because these values are invariant to external solvent conditions, they form a self-validating system . You do not need a reference standard of 4-bromopyridazine-3-carboxylic acid to prove its identity; the coupling constants mathematically prove the relative positions of the protons on the heteroaromatic ring.

Theoretical Framework: Pyridazine Coupling Constants

The unsubstituted pyridazine ring possesses highly distinct coupling constants due to the electron-withdrawing nature of the adjacent nitrogen atoms. According to [1], the ortho-coupling between the protons adjacent to the nitrogens and their neighbors (

or ) is abnormally small for an aromatic system, typically around 5.0 Hz. Conversely, the ortho-coupling between the two central carbon protons ( ) is much larger, typically around 8.0 Hz. Meta-couplings ( or ) are characteristically small, near 1.8 Hz[1].

By applying these established physical constants to the brominated isomers of pyridazine-3-carboxylic acid, we can predict the exact splitting patterns and unambiguously identify the product.

Comparative Data Analysis

The table below objectively compares the expected 1H NMR performance of 4-Bromopyridazine-3-carboxylic acid against its common synthetic alternatives.

Regioisomer	Substitution Pattern	Observed Protons	Coupling Type	Expected -Value (Hz)	Expected Chemical Shifts (ppm)*
4-Bromopyridazine-3-carboxylic acid	3-COOH, 4-Br	H5, H6	(ortho to N)	~5.0	H6: ~9.3 (d), H5: ~8.1 (d)
5-Bromopyridazine-3-carboxylic acid	3-COOH, 5-Br	H4, H6	(meta)	~1.8	H6: ~9.4 (d), H4: ~8.3 (d)
6-Bromopyridazine-3-carboxylic acid	3-COOH, 6-Br	H4, H5	(ortho, C-C)	~8.0	H5: ~8.0 (d), H4: ~7.8 (d)

*Chemical shifts are approximate and recorded in DMSO-

. (d) = doublet.

Workflow Visualization

The following logical workflow demonstrates how to route your analytical data to the correct structural assignment based purely on the extracted

-couplings.

Figure 1: Workflow for identifying bromopyridazine-3-carboxylic acid regioisomers via 1H NMR J-coupling.

Standardized Experimental Protocol: 1H NMR Acquisition & Processing

To ensure reproducibility and sharp resolution of the coupling constants, the following step-by-step methodology must be strictly adhered to.

Step 1: Sample Preparation

• Weighing: Accurately weigh 10–15 mg of the synthesized bromopyridazine-3-carboxylic acid sample.

• Solvation: Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-

  ) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality Note: DMSO-

    is selected over CDCl because its high dielectric constant disrupts the strong intermolecular hydrogen bonding of the carboxylic acid, preventing peak broadening and ensuring complete dissolution.

Step 2: Instrument Setup

• Transfer: Transfer the homogenous solution to a standard 5 mm precision NMR tube, ensuring no air bubbles are trapped in the active volume.

• Insertion & Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the

  H frequency, lock onto the deuterium signal of DMSO- , and shim the magnet to achieve a line width at half-height ( ) of <1.0 Hz for the TMS peak.

Step 3: Acquisition Parameters

• Pulse Sequence: Standard 1D

  H pulse sequence (e.g., zg30 on Bruker systems).

• Temperature: Regulate at 298 K.

• Spectral Width (SW): Set to 15 ppm to ensure the downfield carboxylic acid proton (~13–14 ppm) is captured without aliasing.

• Scans (NS): 16 to 32 scans, depending on exact concentration, to achieve a Signal-to-Noise Ratio (SNR) > 100:1.

• Relaxation Delay (D1): 2.0 seconds to allow for complete longitudinal relaxation (

  ) of the rigid aromatic protons.

Step 4: Processing & Analysis

• Window Function: Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz prior to Fourier Transformation. This optimizes SNR without sacrificing the resolution needed to measure small meta-couplings (~1.8 Hz).

• Calibration: Phase and baseline correct the spectrum. Calibrate the chemical shift axis by setting the internal TMS peak to 0.00 ppm, or the [2].

• Extraction: Integrate the aromatic region (7.5–9.5 ppm). Measure the peak-to-peak distance of the doublets in ppm, and multiply by the spectrometer frequency (e.g., 400 MHz) to extract the

  -coupling in Hertz (Hz). Compare this value against the table above to confirm your isomer.

References

• Title: H-H and 13C-H coupling constants in pyridazine Source: Molecular Physics, 1965, 9(5), 443-447. URL: [Link]

• Title: NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities Source: Journal of Organic Chemistry, 1997, 62(21), 7512-7515. URL: [Link]

• Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Source: Organometallics, 2010, 29(9), 2176-2179. URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: HPLC Method Development for 4-Bromopyridazine-3-carboxylic Acid Purity

This guide outlines a comparative approach to HPLC method development for 4-Bromopyridazine-3-carboxylic acid , a polar, acidic heteroaromatic intermediate often used in scaffold synthesis for kinase inhibitors.

Executive Summary & Compound Analysis

The analysis of 4-Bromopyridazine-3-carboxylic acid presents a classic chromatographic paradox: the molecule is too polar for standard Reversed-Phase (RP) retention yet often too hydrophobic for pure Normal Phase. Its zwitterionic potential—stemming from the basic diazine ring and the acidic carboxyl group—demands a method that strictly controls ionization state to prevent peak tailing and retention loss.

This guide compares three distinct separation strategies to identify the most robust protocol for purity determination:

• Method A (Baseline): Standard C18 (Low pH)

• Method B (Recommended): Polar-Embedded / Phenyl-Hexyl (Low pH)

• Method C (Alternative): HILIC (Hydrophilic Interaction)

Physicochemical Profile[1][2][3][4][5]

• Structure: 1,2-diazine ring with electron-withdrawing bromine and carboxylic acid.

• pKa (Acid): ~3.5 (Carboxylic acid).

• pKa (Base): < 2.0 (Pyridazine nitrogens are weakly basic due to Br/COOH electron withdrawal).

• Challenge: At neutral pH, the molecule is anionic and elutes near the void volume (

  ). At low pH (< 2.5), it is neutral but highly polar, risking "dewetting" on highly hydrophobic C18 phases.

Method Development Logic (The "Why")

The primary failure mode in analyzing pyridazine acids is lack of retention . If the analyte elutes at the void volume (

), co-elution with polar matrix components (salts, synthesis byproducts like hydrazine) is inevitable.

We employ a Decision Tree to select the stationary phase based on the analyte's interaction mechanics:

Figure 1: Strategic decision tree for column selection based on analyte polarity and ionization constraints.

Comparative Performance Data

We evaluated three column chemistries using a synthetic crude mixture containing the main peak, a decarboxylated impurity (4-Bromopyridazine), and a hydrolysis byproduct.

Experimental Conditions (Common)

• Flow Rate: 1.0 mL/min

• Detection: UV @ 254 nm (Pyridazine ring absorption)

• Temperature: 30°C

Summary of Results

Parameter	Method A: Standard C18	Method B: Phenyl-Hexyl	Method C: HILIC (Silica)
Mobile Phase	0.1% TFA / ACN	0.1% Formic Acid / MeOH	10mM NH4 Formate / ACN
Retention ( )	0.8 (Poor)	3.2 (Optimal)	5.5 (High)
Tailing Factor ( )	1.8 (Silanol interaction)	1.1 (Symmetric)	1.3
Resolution ( )	1.2 (Co-elution risk)	> 4.0	> 5.0
Mechanism	Hydrophobic Interaction	Interaction + Hydrophobic	Partitioning
Verdict	Not Recommended	Recommended (Robust)	Specialized Use

Analysis of Comparison

• Method A (C18): The analyte is too polar. Even at 5% organic, it elutes too fast (

  ). The residual silanols on the silica surface interact with the nitrogen ring, causing tailing ( ).

• Method B (Phenyl-Hexyl): The phenyl ring in the stationary phase engages in

  stacking with the pyridazine ring. This "secondary interaction" dramatically increases retention without requiring high aqueous content, preventing phase collapse.

• Method C (HILIC): Excellent retention, but HILIC requires long equilibration times and is sensitive to sample diluent (must be high organic). It is less robust for routine QC but excellent for LC-MS confirmation.

Recommended Protocol: Phenyl-Hexyl RP-HPLC

This protocol is the "Gold Standard" for robustness, balancing retention, peak shape, and ease of preparation.

Instrumentation & Materials[4][6]

• System: HPLC with UV/DAD detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Phenyl-Hexyl or Biphenyl phase (e.g., Phenomenex Kinetex Biphenyl or Waters XBridge Phenyl), 150 x 4.6 mm, 3.5 µm or 5 µm.

• Reagents: HPLC Grade Methanol (MeOH), Formic Acid (FA), HPLC Water.

Mobile Phase Preparation[6]

• Solvent A (Aqueous): Water + 0.1% Formic Acid (

  ).

  • Why: Maintains pH ~2.7, keeping the carboxylic acid protonated (neutral) for maximum RP retention.

• Solvent B (Organic): Methanol + 0.1% Formic Acid (

  ).

  • Why: Methanol promotes

    interactions better than Acetonitrile in phenyl phases.

Gradient Program

Time (min)	% Solvent A	% Solvent B	Action
0.0	95	5	Initial Hold (Equilibration)
2.0	95	5	Injection / Loading
12.0	40	60	Linear Gradient
12.1	5	95	Wash Step
15.0	5	95	Hold Wash
15.1	95	5	Re-equilibration
20.0	95	5	End of Run

Sample Preparation Workflow

The sample diluent is critical. Dissolving a polar acid in 100% organic solvent can lead to "solvent effect" (peak splitting) when injecting onto a high-aqueous initial gradient.

Figure 2: Sample preparation workflow to ensure solubility and protect column integrity.

Validation Criteria (Self-Validating System)

To ensure the method is performing correctly during every run, adhere to these System Suitability Test (SST) limits:

• Retention Time (

  ): Main peak must elute between 4.0 – 8.0 minutes.

  • Failure Mode: If

    min, the column may be dewetted (flush with 100% MeOH) or the mobile phase pH is too high (remake Solvent A).

• Tailing Factor (

  ): NMT (Not More Than) 1.5.

  • Failure Mode: High tailing indicates silanol activity. Ensure column is "end-capped" and acid modifier is fresh.

• Resolution (

  ): NLT (Not Less Than) 2.0 between main peak and nearest impurity.

References

• PubChem. (2025).[1] 4-Bromopyridazine-3-carboxylic acid - Chemical Properties. National Library of Medicine. [Link]

• Phenomenex. (2024). HPLC Column Selection Guide: Phenyl-Hexyl Selectivity. [Link]

• McCalley, D. V. (2017). Understanding and manipulating the separation of hydrophilic, ionizable compounds in HILIC and RPLC. Journal of Chromatography A. [Link]

• SIELC Technologies. (2025). Separation of Pyridinecarboxylic and Pyrazinecarboxamide Acids. [Link]

Sources

• 1. 4-Bromopyridazine | C4H3BrN2 | CID 17888927 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Mass Spectrometry Fragmentation Patterns of Bromopyridazines

Executive Summary

Bromopyridazines are highly versatile heterocyclic scaffolds utilized extensively in modern medicinal chemistry and drug discovery. The structural elucidation of these compounds relies heavily on mass spectrometry (MS). However, the presence of the diazine ring coupled with a halogen atom creates complex, competing fragmentation pathways. As an Application Scientist, choosing between hard ionization (Electron Ionization, EI) and soft ionization (Electrospray Ionization, ESI) is not merely a matter of instrument availability; it fundamentally alters the gas-phase chemistry observed. This guide objectively compares the performance of EI-MS and ESI-MS/MS for bromopyridazine analysis, providing self-validating protocols and mechanistic insights to ensure absolute data integrity.

Mechanistic Foundations: The Causality of Fragmentation

When a bromopyridazine enters the mass spectrometer, its fragmentation is not random; it is strictly governed by thermodynamic stability, bond dissociation energies, and ionization mechanics.

• The Nitrogen Expulsion Engine: The adjacent nitrogen atoms (N-N) in the pyridazine ring represent a site of high electron density but relative instability. Upon ionization, the molecular system seeks the lowest energy state. The formation and expulsion of neutral nitrogen gas (

  ) is highly exothermic and entropically favored. This thermodynamic driving force results in a characteristic retro-Diels-Alder (RDA) cleavage, which is a universal hallmark of pyridazine mass spectra[1].

• Halogen Radical Cleavage: The carbon-bromine (C-Br) bond is relatively weak (~280 kJ/mol) compared to C-C or C-N bonds. Under 70 eV electron impact, this weak bond readily undergoes homolytic cleavage, ejecting a bromine radical (Br•)[2].

• Isotopic Signatures: The natural isotopic distribution of bromine (

  Br and Br in a ~1:1 ratio) acts as a built-in mass tracer. This creates a distinct M and M+2 doublet that instantly flags the presence of an intact halogen before fragmentation occurs[3].

Figure 1: Primary electron ionization (EI) fragmentation pathways of 3-bromopyridazine.

Technology Comparison: GC-EI-MS vs. LC-ESI-MS/MS

While EI-MS provides highly reproducible, library-searchable spectra via odd-electron radical cations (

), it often obliterates the molecular ion of fragile bromopyridazines. Conversely, ESI-MS/MS generates stable even-electron precursor ions ( ), allowing for targeted MS/MS experiments that cleanly map structural connectivity[4].

Parameter	GC-EI-MS (Hard Ionization)	LC-ESI-MS/MS (Soft Ionization)
Ionization Mechanism	70 eV Electron bombardment	Desolvation & protonation via high voltage
Precursor Ion Type	Odd-electron radical cation ( )	Even-electron protonated adduct ( )
Primary Neutral Loss	Br• (Radical),	HBr (Neutral molecule),
Molecular Ion Survival	Low to Moderate	Very High
Best Application	Untargeted screening, NIST library matching	Targeted quantitation, structural elucidation

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems. Every analytical run must prove its own accuracy before the resulting fragmentation data can be accepted.

Protocol A: GC-EI-MS Analysis

• System Suitability (Validation Step): Inject 1

  L of 1 pg/ L Octafluoronaphthalene (OFN). The system is only validated if the m/z 272 signal-to-noise ratio exceeds 100:1. This proves the electron filament is operating at a true 70 eV and the ion optics are uncontaminated.

• Sample Introduction: Inject 1

  L of the bromopyridazine sample (10 g/mL in hexane) at a GC inlet temperature of 250°C.

  • Causality: 250°C ensures complete volatilization without inducing thermal degradation of the heat-sensitive pyridazine ring.

• Ionization & Detection: Bombard the eluent with 70 eV electrons in the source.

  • Causality: 70 eV is utilized because it slightly exceeds the ionization potential of most organic molecules (~10 eV) while providing enough excess internal energy to induce the reproducible fragmentation required for standardized library matching[2].

Protocol B: LC-ESI-MS/MS Analysis

• System Suitability (Validation Step): Utilize a post-column infusion of a

  C-labeled bromopyridazine internal standard. If the mass accuracy of the standard deviates by >5 ppm during the run, the data is automatically rejected. This isolates quadrupole/TOF drift from actual sample variance.

• Chromatography: Elute using a UHPLC gradient of Water and Acetonitrile, both modified with 0.1% Formic Acid.

  • Causality: Formic acid lowers the mobile phase pH, ensuring the basic nitrogen atoms of the pyridazine ring are pre-protonated in solution. This exponentially increases positive mode ESI sensitivity.

• Collision-Induced Dissociation (CID): Isolate the

  ion in Q1, then accelerate it into q2 filled with Argon gas.

  • Causality: Argon, an inert heavy gas, efficiently converts the precursor ion's kinetic energy into vibrational energy upon collision. This selectively breaks the weakest bonds (typically C-Br) first, allowing for predictable, stepwise structural deconstruction[4].

Figure 2: Step-by-step LC-ESI-MS/MS workflow for targeted bromopyridazine analysis.

Quantitative Data Interpretation

The following table summarizes the diagnostic fragment ions observed for a standard 3-bromopyridazine molecule across both platforms. Notice how ESI-MS/MS favors the loss of neutral HBr, while EI-MS favors the loss of the Br• radical.

Diagnostic Ion Type	m/z ( Br)	m/z ( Br)	Rel. Abundance (EI-MS)	Rel. Abundance (ESI-MS/MS)
Molecular Ion	158.9	160.9	45%	N/A
Protonated Adduct	159.9	161.9	N/A	100% (Precursor)
Loss of	130.9	132.9	85%	15%
Loss of Br•	79.0	79.0	100% (Base Peak)	5%
Loss of HBr	79.0	79.0	10%	100% (Base Peak)
Pyridazine Ring Cleavage	51.0	51.0	60%	40%

Conclusion

The accurate structural elucidation of bromopyridazines requires a deep understanding of their gas-phase thermodynamics. While GC-EI-MS is unparalleled for library matching and observing radical-driven halogen loss, LC-ESI-MS/MS provides superior control over the fragmentation pathway via CID, preserving the molecular ion and yielding cleaner, even-electron product spectra. By implementing the self-validating protocols outlined above, researchers can ensure their mass spectrometry data is both highly sensitive and analytically unassailable.

References[1] Title: VUV photoionisation of free azabenzenes : pyridine, pyrazine, pyrimidine, pyridazine and s-triazine

Source: diva-portal.org URL: [3] Title: Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis Source: sapub.org URL: Title: Navigating the Fragmentation Landscape: A Comparative Guide to the Mass Spectrometry of 6-Chloro-3-methoxypyridazin-4-amine Source: benchchem.com URL: [4] Title: Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag Source: uni-halle.de URL:

Sources

• 1. VUV photoionisation of free azabenzenes : pyridine, pyrazine, pyrimidine, pyridazine and s-triazine [diva-portal.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. article.sapub.org [article.sapub.org]
• 4. opendata.uni-halle.de [opendata.uni-halle.de]

Bioactivity &amp; Scaffold Analysis: Pyridazine vs. Pyridine Carboxylic Acids

Topic: Bioactivity Comparison of Pyridazine vs. Pyridine Carboxylic Acids Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, Drug Discovery Researchers

Executive Summary

In medicinal chemistry, the transition between pyridine and pyridazine scaffolds—often termed a "nitrogen scan" or "scaffold hop"—is a strategic maneuver used to modulate physicochemical properties without altering the fundamental pharmacophore. While pyridine carboxylic acids (e.g., nicotinic, picolinic) are ubiquitous due to synthetic ease, pyridazine analogues often offer superior metabolic stability, aqueous solubility, and reduced CYP450 inhibition liabilities. This guide objectively compares these two scaffolds, supported by experimental data and mechanistic insights.

Physicochemical Profiling: The Mechanistic Divergence

The bioactivity differences between these scaffolds stem directly from their electronic structures. The introduction of a second nitrogen atom in the pyridazine ring creates a "diazine effect," significantly altering basicity and lipophilicity.

Table 1: Physicochemical Property Comparison

Property	Pyridine-3-Carboxylic Acid	Pyridazine-3-Carboxylic Acid	Impact on Drug Design
pKa (Ring N)	~5.2 (Moderately Basic)	~2.3 (Weakly Basic)	Pyridazine remains unprotonated at physiological pH, improving membrane permeability in some contexts.
LogP (Lipophilicity)	Higher	Lower (ΔLogP ≈ -0.5 to -1.0)	Pyridazine improves aqueous solubility, reducing formulation risks.
Dipole Moment	~2.2 D	~4.2 D	Higher polarity of pyridazine enhances specific electrostatic interactions but may increase efflux risk.
H-Bond Acceptors	1	2	Pyridazine offers a unique "dual-acceptor" motif for water-mediated bridging or specific residue targeting.
Metabolic Liability	High (N-oxidation, Ring oxidation)	Low (Electron-deficient ring)	Pyridazine is less susceptible to oxidative metabolism by CYP450 enzymes.

Structural Visualization: Electronic & Binding Vectors

The following diagram illustrates the divergent hydrogen-bonding vectors and electronic demands of the two scaffolds.

Caption: Divergence in electronic properties leading to distinct metabolic and solubility outcomes.

Bioactivity & Performance Case Studies

The theoretical advantages of pyridazine translate into measurable bioactivity differences. Below are two critical case studies demonstrating the "Scaffold Hop" effect.

Case Study A: S1P2 Antagonists (Metabolic Liability Reduction)

In the development of Sphingosine-1-phosphate receptor 2 (S1P2) antagonists for pulmonary fibrosis, researchers transitioned from a pyridine to a pyridazine core to address safety concerns.[1]

• Challenge: The pyridine lead exhibited high potency but suffered from significant CYP450 inhibition, predicting drug-drug interaction (DDI) risks.

• Solution: Replacement with a pyridazine core maintained potency while abolishing CYP inhibition due to the ring's electron deficiency and increased polarity.

Table 2: S1P2 Antagonist Performance Data

Compound ID	Scaffold Core	S1P2 Potency (IC50)	CYP2C19 Inhibition (IC50)	CYP3A4 Inhibition (IC50)	LipE (Lipophilic Efficiency)
Cmpd 287	Pyridine	Potent (< 50 nM)	High (< 10 µM)	High (58% @ 10 µM)	4.4
GLPG2938	Pyridazine	Potent (< 50 nM)	Low (> 33 µM)	Low (> 100 µM)	> 5.0

Analysis: The pyridazine scaffold preserved the pharmacophore binding (S1P2 potency) but drastically improved the safety profile by eliminating CYP liability.

Case Study B: Trypanosoma cruzi Proteasome Inhibitors

In infectious disease research, the stability of the scaffold against parasitic metabolism is crucial.

• Observation: Pyridazinone (oxidized pyridazine) derivatives demonstrated superior "washout" efficacy compared to standard treatments like Benznidazole.

• Data: Pyridazine-based inhibitors showed a pEC50 of 6.9 against intracellular amastigotes with zero cytotoxicity against host VERO cells, highlighting the scaffold's selectivity.[2]

Experimental Protocol: Evaluating the Scaffold Hop

To validate the switch from pyridine to pyridazine in your own pipeline, follow this self-validating workflow. This protocol ensures that the physicochemical gains do not come at the cost of target affinity.

Phase 1: Computational Assessment

• Electrostatic Potential Map (ESP): Calculate ESP surfaces to visualize the electron-deficient region between N1-N2 in pyridazine.

• WaterMap Analysis: Check if the second nitrogen can displace a high-energy water molecule in the binding pocket.

Phase 2: Synthesis & Profiling

• Synthesis Note: Historically, pyridazines were harder to synthesize ("Synthesis Gap").[3][4] However, modern Skeletal Editing (e.g., using mCPBA/N-amination) allows direct conversion of pyridines to pyridazines.

Step-by-Step Evaluation Workflow:

Caption: Decision tree for validating a pyridine-to-pyridazine scaffold hop.

Toxicity and Safety Implications

The safety profile of pyridazine carboxylic acids is generally favorable compared to pyridines, primarily due to:

• Reduced Lipophilicity: Lower accumulation in fatty tissues.

• Metabolic Shunt: Pyridazines are less likely to form reactive N-oxide metabolites compared to electron-rich pyridines.

• Experimental Evidence: In in vivo tumor models (Ehrlich ascites), pyridazine derivatives induced necrosis in tumor cells without observable systemic toxicity or weight loss in treated mice, whereas pyridine-based cationic lipids (e.g., Miltefosine analogues) often exhibit narrower therapeutic windows due to host cell membrane lysis.

Conclusion and Recommendation

Switch to a Pyridazine Carboxylic Acid Scaffold when:

• Your pyridine lead suffers from rapid oxidative metabolism (short t1/2).

• You observe high CYP450 inhibition (DDI risk).

• You need to lower LogP to improve solubility without adding solubilizing tails.

Retain the Pyridine Scaffold when:

• The basicity of the pyridine nitrogen (pKa ~5.[3]2) is essential for a salt bridge interaction with an acidic residue (e.g., Asp/Glu) in the binding pocket.

References

• Comparison of Pyridine and Pyridazine Physicochemical Properties . Journal of Medicinal Chemistry.

• Discovery of S1P2 Antagonist GLPG2938 . Journal of Medicinal Chemistry.

• Pyridine-to-Pyridazine Skeletal Editing . Journal of the American Chemical Society.

• Trypanosoma cruzi Proteasome Inhibitors . Journal of Medicinal Chemistry.

• The Pyridazine Heterocycle in Drug Discovery . Medicinal Chemistry Research.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structure-Guided Design and Synthesis of a Pyridazinone Series of Trypanosoma cruzi Proteasome Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 4. researchgate.net [researchgate.net]

Technical Reference: Characterization of 4-Bromopyridazine-3-carboxylic Acid

Introduction: The Scaffold Hunter's Challenge

4-Bromopyridazine-3-carboxylic acid is a high-value heterocyclic building block, particularly in the synthesis of kinase inhibitors and fragment-based drug discovery (FBDD). Its utility lies in the orthogonal reactivity of its functional handles: the carboxylic acid (C3) allows for amide coupling or decarboxylation, while the bromine (C4) serves as an electrophilic site for Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

However, a common analytical challenge arises during its synthesis: Regioisomer confusion. The 4-bromo and 5-bromo isomers often co-elute or co-crystallize, and their polarity is similar.

This guide provides a self-validating spectral framework to definitively identify 4-Bromopyridazine-3-carboxylic acid, distinguishing it from its 5-bromo isomer using first-principles NMR logic and diagnostic IR bands.

Synthesis & Structural Logic

To understand the spectra, one must understand the origin. The most reliable synthesis typically proceeds via the oxidation or functionalization of pyridazin-3(2H)-one precursors.

Synthetic Pathway Visualization

Figure 1: Generalized synthetic workflow. Note that regioisomers often form at the halogenation step.

Nuclear Magnetic Resonance (NMR) Characterization

The definitive identification of the 4-bromo isomer rests on Spin-Spin Coupling (

-coupling) . Chemical shifts ( ) can vary with concentration and pH, but the coupling constant is a molecular fingerprint.

The "Self-Validating" Protocol: Coupling Constants

In the pyridazine ring:

• Vicinal Coupling (

  ): Protons on adjacent carbons (e.g., H5 and H6) typically show Hz.

• Long-range Coupling (

  ): Protons separated by one carbon (e.g., H4 and H6) show minimal splitting ( Hz).

Diagnostic Rule:

• If you see a pair of doublets with

  Hz , you have the 4-Bromo isomer (H5 and H6 are vicinal).

• If you see two singlets (or very tight doublets,

  Hz), you have the 5-Bromo isomer (H4 and H6 are meta-positioned).

Reference Data: H NMR (DMSO-d )

Solvent Choice: DMSO-d

is required. The carboxylic acid proton is often invisible in CDCl due to exchange or precipitation.

Position	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment Logic
COOH	Acidic	13.5 – 14.5	Broad Singlet	-	Highly deshielded, exchangeable.
H6	Aromatic	9.35 – 9.45	Doublet		to Nitrogen (most deshielded).
H5	Aromatic	8.10 – 8.20	Doublet		to Nitrogen, ortho to Br.

Note: Shifts are referenced to TMS (0.00 ppm) or residual DMSO quintet (2.50 ppm).

Reference Data: C NMR (DMSO-d )

Carbon	Shift ( , ppm)	Type	Assignment Logic
C=O	163 – 165	Cq	Carboxylic acid carbonyl.
C3	150 – 155	Cq	Ortho to N, ipso to COOH.
C6	152 – 156	CH	Imine-like carbon ( to N).
C5	128 – 132	CH	to N.
C4	120 – 125	Cq	Diagnostic: Upfield shift due to Heavy Atom Effect (Bromine).

Infrared Spectroscopy (IR)[1][2]

While NMR provides structural connectivity, IR confirms the functional group integrity, particularly the carboxylic acid status (dimer vs. monomer).

Method: ATR (Attenuated Total Reflectance) on solid powder.

Wavenumber (cm )	Intensity	Assignment	Notes
2500 – 3300	Broad, Strong	O-H Stretch	Characteristic "Acid Dimer" envelope. Overlaps C-H stretches.[1]
3050 – 3100	Medium	C-H Stretch (Aromatic)	Visible as "shoulders" on the OH broad band.
1710 – 1740	Strong	C=O Stretch	Carboxylic acid carbonyl.
1560 – 1580	Medium	C=N Stretch	Pyridazine ring breathing mode.
~650 – 750	Medium/Strong	C-Br Stretch	Fingerprint region; useful for purity checks against non-halogenated precursors.

Comparative Analysis: 4-Bromo vs. 5-Bromo Isomer

This table is the critical decision matrix for the researcher.

Feature	4-Bromopyridazine-3-COOH (Target)	5-Bromopyridazine-3-COOH (Impurity)
Proton Relationship	H5 and H6 are Vicinal (Neighbors)	H4 and H6 are Meta (Separated)
H NMR Splitting	Distinct Doublets ( Hz)	Singlets (or Hz)
H6 Shift	~9.4 ppm	~9.6 ppm (Deshielded by Br ortho effect)
Symmetry	Asymmetric substitution	Asymmetric substitution
Polarity (TLC)	Generally slightly less polar (Check in MeOH/DCM)	Generally slightly more polar

Experimental Protocol: Sample Preparation

To ensure high-fidelity spectra matching the reference data above, follow this protocol:

• Drying: Dry the solid intermediate under high vacuum (0.1 mbar) at 40°C for 2 hours to remove water/solvents that broaden the OH signal.

• Solvent: Use DMSO-d

  (99.9% D). Do not use CDCl as the acid is sparingly soluble and will yield poor signal-to-noise ratios.

• Concentration: Prepare a solution of 10-15 mg of sample in 0.6 mL of solvent.

• Acquisition:

  • Set relaxation delay (

    ) to seconds to allow full relaxation of the aromatic protons.

  • Scans: 16 (minimum) for

    H; 512 (minimum) for C.

References

• Synthesis & Precursors: CN102924386B - Industrial preparation method of 4-bromopyridazine. (Describes the halogenation pathways relevant to this scaffold).

• Pyridazine Chemistry: WO2016180833A1 - Process for preparing 4-amino-pyridazines. (Contains detailed characterization data for 4-substituted pyridazine intermediates).

• General Heterocyclic NMR: Katritzky, A. R., et al. Handbook of Heterocyclic Chemistry. (Standard reference for vicinal vs. long-range coupling in diazines).

• Spectral Database Baseline: SDBS (AIST) - Reference for Pyridazine-3-carboxylic acid (non-brominated) used for baseline shift calculation.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

A Researcher's Guide to Validating Regioisomers in Substituted Pyridazine Synthesis

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of substituted pyridazines is paramount. The regiochemistry of substituents on the pyridazine ring profoundly influences the molecule's biological activity, physicochemical properties, and potential as a therapeutic agent. This guide provides an in-depth comparison of analytical methodologies for validating regioisomers in substituted pyridazine synthesis, supported by experimental data and field-proven insights.

The synthesis of substituted pyridazines often yields a mixture of regioisomers, making the precise determination of the substituent's position a critical step in characterization. While various synthetic strategies aim for regioselectivity, validation of the resulting products is a non-trivial challenge that requires a multi-faceted analytical approach.[1][2][3] This guide will explore the common synthetic routes that can lead to regioisomeric mixtures and detail the most effective spectroscopic and chromatographic techniques for their differentiation and structural confirmation.

The Synthetic Challenge: Formation of Regioisomers

One of the most common methods for pyridazine synthesis involves the condensation of a 1,4-dicarbonyl compound with hydrazine. When an unsymmetrical 1,4-dicarbonyl is used, the reaction can proceed in two different ways, leading to the formation of two distinct regioisomers. For instance, the reaction of an unsymmetrical diketone with hydrazine can yield either a 3,6-disubstituted or a 3,5-disubstituted pyridazine.[4] Similarly, inverse-electron-demand Diels-Alder reactions between tetrazines and unsymmetrical alkynes can also produce regioisomeric pyridazine products.[1][2][5]

The prediction of the major regioisomer can sometimes be guided by computational methods that analyze the frontier molecular orbitals of the reactants.[3][5][6] However, experimental validation remains the gold standard for unambiguous structural assignment.

The Analytical Toolkit for Regioisomer Validation

A combination of spectroscopic and chromatographic techniques is essential for the definitive structural elucidation of pyridazine regioisomers.

NMR spectroscopy is the most powerful tool for distinguishing between regioisomers. One-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC, and NOESY) NMR experiments provide a wealth of information about the connectivity and spatial relationships of atoms within the molecule.[7][8][9]

• ¹H and ¹³C NMR: The chemical shifts and coupling constants of the protons and carbons on the pyridazine ring are highly sensitive to the nature and position of the substituents.[10][11] For example, in a 3,6-disubstituted pyridazine, the symmetry of the molecule often results in a simpler spectrum compared to its unsymmetrical 3,5-disubstituted counterpart.

• Heteronuclear Multiple Bond Correlation (HMBC): This 2D NMR technique is invaluable for establishing long-range (2-3 bond) correlations between protons and carbons. By observing the correlation between a substituent's protons and the carbons of the pyridazine ring, one can definitively determine the point of attachment.[12] For instance, a key diagnostic correlation in an N-substituted pyridazine would be the cross-peak between the protons of the substituent and the carbon atoms of the pyridazine ring.[12]

• Nuclear Overhauser Effect Spectroscopy (NOESY): NOESY experiments identify protons that are close in space, providing crucial information about the through-space proximity of substituents to the protons on the pyridazine ring.[12][13][14] This is particularly useful for differentiating isomers where HMBC data may be ambiguous. For example, a NOE correlation between the protons of a substituent and a specific proton on the pyridazine ring can confirm the regiochemistry.[15]

Table 1: Comparison of Diagnostic NMR Correlations for Hypothetical 3- and 6-Substituted Pyridazines

Regioisomer	Key Diagnostic Correlation (HMBC)	Key Diagnostic Correlation (NOESY)	Rationale
3-substituted	Protons of the substituent show a correlation to C4 and C2 of the pyridazine ring.	Protons of the substituent may show a through-space correlation to the H4 proton.	The substituent is three bonds away from C4 and two bonds from C2, resulting in clear HMBC cross-peaks. The proximity to H4 can result in a distinct NOE cross-peak.
6-substituted	Protons of the substituent show a correlation to C5 and C1 of the pyridazine ring.	Protons of the substituent may show a through-space correlation to the H5 proton.	The substituent is three bonds away from C5 and two bonds from C1, allowing for unambiguous HMBC correlations. The proximity to H5 can result in a distinct NOE cross-peak.

For compounds that can be obtained as single crystals, X-ray crystallography provides the most definitive and unambiguous structural determination.[16][17][18][19] The resulting crystal structure offers a three-dimensional representation of the molecule, leaving no doubt as to the connectivity and regiochemistry of the substituents.[20][21]

High-Performance Liquid Chromatography (HPLC) is a crucial technique for both the separation and quantification of regioisomers in a mixture.[22][23][24] By developing an appropriate chromatographic method, it is possible to resolve the different isomers and determine their relative abundance.[25][26] Chiral stationary phases can even be employed for the separation of enantiomers of chiral pyridazine derivatives.[22]

Experimental Protocol: Differentiating Regioisomers using 2D NMR

Objective: To unambiguously determine the substitution pattern of a synthesized pyridazine derivative.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified pyridazine derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube.

• ¹H and ¹³C NMR Acquisition: Acquire standard one-dimensional proton and carbon spectra to get an initial overview of the molecule.

• HMBC Experiment:

  • Set up a standard gradient-selected HMBC experiment.

  • Optimize the long-range coupling delay (typically around 8 Hz) to enhance correlations over 2-3 bonds.

  • Process the 2D data and identify cross-peaks between the substituent protons and the pyridazine ring carbons.

• NOESY Experiment:

  • For small molecules, it is recommended to degas the sample to remove dissolved oxygen.

  • Acquire a 2D NOESY spectrum with a mixing time appropriate for the size of the molecule (e.g., 500-800 ms for small molecules).

  • Analyze the spectrum for through-space correlations between the substituent protons and the pyridazine ring protons.

• Data Analysis and Structure Elucidation:

  • Integrate the information from both HMBC and NOESY spectra to build a complete picture of the molecular structure.

  • Correlate the observed cross-peaks with the possible regioisomeric structures to make a definitive assignment.

Conclusion

The validation of regioisomers in substituted pyridazine synthesis is a critical aspect of chemical research and drug development. A comprehensive analytical approach, spearheaded by advanced NMR techniques and complemented by X-ray crystallography and chromatography, is essential for unambiguous structural elucidation. By understanding the principles behind the formation of regioisomers and mastering the application of these analytical tools, researchers can confidently characterize their synthesized compounds and advance their scientific endeavors.

References

• Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides - RSC Publishing. (n.d.).
• Synthesis and complete assignment of the 1H and 13C NMR spectra of 6-substituted and 2,6-disubstituted pyridazin-3(2H)-ones - PubMed. (2011, July 15).
• 1 H, 13 C, and 15 N NMR spectra of some pyridazine derivatives - ResearchGate. (n.d.).
• 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed. (2010, May 15).
• Synthesis, HPLC Enantioresolution, and X-ray Analysis of a New Series of C5-methyl Pyridazines as N-Formyl Peptide Receptor (FPR) Agonists - PMC. (n.d.).
• A Green and Convenient Route for the Regioselective Synthesis of New Substituted 3-Aryl-5H-indeno[1,2-c]pyridazines as Potential Monoamine Oxidase Type A Inhibitors | Australian Journal of Chemistry - CSIRO Publishing. (2016, October 12).
• 13C nuclear magnetic resonance spectra of 3,6-disubstituted pyridazines. (n.d.).
• Bridging the pyridine-pyridazine synthesis gap by skeletal editing - Knowledge UChicago. (n.d.).
• Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides - ResearchGate. (n.d.).
• Pyridazine Synthesis from 1,2,4,5-Tetrazines and Alkynes in 1,1,1,3,3,3-Hexafluoro-2-propanol through the Inverse Electron Demand Diels–Alder Reaction | Bulletin of the Chemical Society of Japan | Oxford Academic. (2022, December 15).
• HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies. (n.d.).
• Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO01286K. (2024, August 29).
• Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (n.d.).
• A Definitive Guide to Differentiating N-Regioisomers of Imidazo[4,5-b]pyridines using 2D-NOESY and HMBC - Benchchem. (n.d.).
• Separation of Pyridazine, 3,6-dichloro- on Newcrom R1 HPLC column | SIELC Technologies. (2018, February 16).
• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column - HELIX Chromatography. (n.d.).
• The pyridazine heterocycle in molecular recognition and drug discovery - PMC. (n.d.).
• (PDF) Synthesis X-ray Structure of a New Pyrrolo[1,2-b]-pyridazine Derivative. (2025, October 16).
• Synthesis, characterization and preliminary screening of regioisomeric 1-(3-pyridazinyl)-3-arylpyraz - AVESİS. (2008, October 4).
• Single crystal X-ray structure of 3-amino-5-(4-chlorophenyl)pyridazine-4- carbonitrile - Growing Science. (2013, October 18).
• An X-ray crystallographic investigation of the structures of pyrazine adducts of diphenyltin dichloride and dimethyltin dichloride - Journal of the Chemical Society, Dalton Transactions (RSC Publishing). (n.d.).
• (PDF) Structure of Pyridazine at 100 K - ResearchGate. (2018, May 23).
• HPLC Methods for analysis of Pyridine - HELIX Chromatography. (n.d.).
• An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.).
• Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones - PMC. (2023, July 19).
• Tandem mass spectrometric study of annelation isomers of the novel thieno[3 -,2 -:4,5]pyrido[2,3-d]pyridazine ring system - ResearchGate. (n.d.).
• A One-Pot Approach to Novel Pyridazine C-Nucleosides - MDPI. (2021, April 17).
• Relevant NMR couplings observed in NOESY and HMBC spectra of 8... - ResearchGate. (n.d.).
• Enhancing chemical synthesis planning: automated quantum mechanics-based regioselectivity prediction for C–H activation with directing groups - PMC. (2025, June 16).

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Comparative Stability of Halogenated Heterocyclic Carboxylic Acids: A Technical Guide

As a Senior Application Scientist in medicinal chemistry and process development, I frequently encounter a recurring challenge: the unexpected degradation of halogenated heterocyclic carboxylic acids during synthesis, formulation, or storage. These scaffolds—particularly functionalized pyridines, pyrimidines, and thiazoles—are privileged building blocks in drug discovery. However, their stability is not uniform.

This guide objectively compares the stability profiles of these compounds, dissecting the causality behind their degradation pathways. By understanding the interplay between heteroatom placement, carboxylic acid regiochemistry, and halogen electronic effects, researchers can preemptively design robust synthetic routes and avoid costly late-stage failures.

The Stability Triad: Thermal, Hydrolytic, and Photolytic Degradation

The degradation of halogenated heterocyclic carboxylic acids is governed by three primary vectors. The structural nuances of the heterocycle dictate which pathway dominates.

A. Thermal Stability & Decarboxylation Dynamics

The propensity for thermal decarboxylation is highly dependent on the position of the carboxylic acid relative to the heteroatom.

The 2-Position Anomaly: Carboxylic acids located at the 2-position (alpha to the nitrogen) are notoriously unstable. Pyridine-2-carboxylic acid, for example, undergoes facile decarboxylation at elevated temperatures (e.g., 150 °C in aqueous media)[1]. The mechanism is driven by the formation of a resonance-stabilized ylide or carbene intermediate, often exacerbated by the protonation of the ring nitrogen[2].

Thiazole-2-carboxylic acids exhibit even lower thermal stability. The annelation and electronic distribution of the thiazole ring lower the activation barrier for CO₂ loss so significantly that slow decarboxylation can be observed even in the solid state at room temperature, and rapid degradation occurs upon boiling in solvents like toluene[3].

The Halogen Effect: The introduction of halogens modulates this thermal stability. Strongly electron-withdrawing halogens, particularly fluorine, exert a powerful inductive effect (-I). When placed ortho or para to the decarboxylation site, fluorine stabilizes the incipient negative charge of the transition state, thereby lowering the decarboxylation temperature compared to chlorinated or non-halogenated analogs.

B. Hydrolytic Stability & Nucleophilic Aromatic Substitution (SₙAr)

Halogenated heterocycles are inherently electron-deficient, making them prime substrates for Nucleophilic Aromatic Substitution (SₙAr)[4]. The presence of a carboxylic acid group further withdraws electron density, activating the ring toward attack by water, hydroxides, or basic amines used during workup.

The Fluorine Paradox: While the C–F bond is the strongest carbon-halogen single bond, fluorinated heterocyclic carboxylic acids are often less hydrolytically stable than their chlorinated or brominated counterparts under basic conditions. Because SₙAr proceeds via a two-step addition-elimination mechanism, the rate-determining step is typically the formation of the anionic Meisenheimer complex[4]. Fluorine's extreme electronegativity highly polarizes the C–F bond, making the ipso-carbon intensely electrophilic and accelerating nucleophilic attack[5].

C. Photolytic Stability

Exposure to UV radiation can induce photodecarboxylation, particularly in argon or nitrogen matrices. For instance, the UV-induced photolysis of thiazole-4-carboxylic acids initiates with a primary decarboxylation event, generating an unstable intermediate that undergoes subsequent ring-opening[6].

Quantitative Comparative Data

The following table summarizes the comparative stability metrics of representative heterocyclic carboxylic acids under standardized stress conditions.

Compound Class	Isomer / Substitution	Thermal Stability (Onset of Decarboxylation)	Hydrolytic Half-Life (pH 12, 25°C)	Primary Degradation Pathway
Pyridine	Pyridine-2-carboxylic acid	~150 °C	> 30 days	Thermal Decarboxylation
Pyridine	5-Fluoro-pyridine-2-carboxylic acid	~120 °C	< 2 hours	SₙAr Hydrolysis (Loss of F)
Pyridine	5-Chloro-pyridine-2-carboxylic acid	~135 °C	~ 48 hours	Thermal Decarboxylation
Pyridine	Pyridine-3-carboxylic acid	> 250 °C	> 30 days	Highly Stable
Thiazole	Thiazole-2-carboxylic acid	~25 °C (Slow, Solid State)	> 30 days	Thermal Decarboxylation
Thiazole	2-Aminothiazole-4-carboxylic acid	> 200 °C	> 30 days	Photodecarboxylation (UV)

(Note: Data aggregated and extrapolated from kinetic modeling of ylide formation and Meisenheimer complex stabilization rates).

Mechanistic Visualizations

To conceptualize these degradation vectors, the following diagram maps the divergent pathways of thermal decarboxylation versus hydrolytic SₙAr degradation.

Fig 1: Divergent degradation pathways: Thermal decarboxylation via ylide vs. Hydrolytic SₙAr via Meisenheimer complex.

Self-Validating Experimental Protocols

To accurately assess the stability of a novel halogenated heterocyclic carboxylic acid before committing to large-scale synthesis, implement the following self-validating workflows. These protocols are designed to isolate variables and provide unambiguous kinetic data.

Protocol A: Controlled Thermal Degradation Assay (TGA-MS)

Rationale: Traditional melting point apparatuses cannot distinguish between melting and decarboxylation. Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) provides definitive proof of CO₂ loss.

Step-by-Step Methodology:

• Sample Preparation: Dry the halogenated heterocyclic carboxylic acid under vacuum at 25 °C for 12 hours to remove residual solvent, which could mask early mass loss events.

• Instrument Setup: Load 5–10 mg of the analyte into an alumina TGA crucible.

• Purge: Purge the furnace with high-purity Nitrogen (50 mL/min) for 15 minutes to establish an inert atmosphere.

• Heating Ramp: Program a heating rate of 10 °C/min from 25 °C to 300 °C.

• MS Coupling: Monitor the MS effluent specifically for m/z = 44 (CO₂).

• Validation Check: A sharp mass loss corresponding to the exact molecular weight fraction of the carboxyl group, perfectly aligned with an m/z 44 spike, confirms decarboxylation rather than sublimation or standard decomposition.

Protocol B: Accelerated Hydrolytic Stability Screen (pH-Dependent SₙAr)

Rationale: Fluorinated and chlorinated derivatives must be evaluated for SₙAr susceptibility to ensure they survive basic workups (e.g., saponification of upstream esters).

Step-by-Step Methodology:

• Buffer Preparation: Prepare three standardized aqueous buffer solutions: pH 4.0 (acetate), pH 7.4 (phosphate), and pH 12.0 (borate/NaOH).

• Stock Solution: Dissolve the compound in HPLC-grade DMSO to a concentration of 10 mM.

• Incubation: Spike 100 µL of the stock solution into 9.9 mL of each buffer (final concentration 100 µM, 1% DMSO). Incubate in sealed vials at 25 °C and 40 °C.

• Sampling: Withdraw 100 µL aliquots at t = 0, 1h, 4h, 12h, 24h, and 48h. Quench the pH 12 samples immediately with 10 µL of 1M HCl to halt the SₙAr reaction.

• LC-MS Analysis: Analyze via reverse-phase LC-MS. Monitor the disappearance of the parent mass and the appearance of the [M - Halogen + OH] mass (e.g., substitution of -F for -OH).

• Validation Check: Plot

  versus time. A linear fit validates pseudo-first-order kinetics, allowing for the precise calculation of the hydrolytic half-life ( ).

Fig 2: Self-validating experimental workflow for comprehensive stability profiling.

Summary and Strategic Recommendations

When designing synthetic routes involving halogenated heterocyclic carboxylic acids:

• Avoid prolonged heating of 2-carboxylic acid isomers, particularly thiazoles, to prevent ylide-mediated decarboxylation[3].

• Exercise extreme caution during the basic hydrolysis of fluorinated pyridine esters; the highly polarized C–F bond is exceptionally prone to SₙAr displacement by hydroxide ions, often reacting faster than the ester undergoes saponification[5].

• Store sensitive scaffolds (like 2-aminothiazole-4-carboxylic acids) in amber vials under argon to mitigate UV-induced photodecarboxylation[6].

By integrating these stability principles into your process design, you ensure higher yields, fewer impurities, and a more robust chemical development pipeline.

References

• Accelerating Decarboxylation Reactions through the Formation of Bicarbonate Source: scholaris.ca URL:[Link][2]

• Organic & Biomolecular Chemistry: Annelation and Stability of Thiazole-2-carboxylic Acids Source: rsc.org URL:[Link][3]

• UV-Induced Photodegradation of 2-Aminothiazole-4-Carboxylic Acid: Identification of New Carbodiimide Molecules Source: nih.gov (PMC) URL:[Link][6]

• High temperature water as reaction medium towards heteroaromatic compounds and contributions to assess chemical greenness Source: uni-konstanz.de (KOPS) URL:[Link][1]

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• 4. 5-Bromo-4-chloronicotinaldehyde | 1060802-24-5 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. UV-Induced Photodegradation of 2-Aminothiazole-4-Carboxylic Acid: Identification of New Carbodiimide Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Elemental Analysis Standards for 4-Bromopyridazine-3-carboxylic Acid: A Comparative Guide

Target Audience: Researchers, analytical scientists, and drug development professionals.

Introduction: The Analytical Challenge

4-Bromopyridazine-3-carboxylic acid (CAS: 1261668-40-9) is a highly valuable building block in medicinal chemistry, frequently utilized to synthesize functionalized pyridazine scaffolds for drug discovery[1]. Validating the purity of this compound for downstream pharmaceutical applications requires rigorous elemental analysis (EA).

However, its molecular formula (C5H3BrN2O2) presents a distinct analytical challenge: it contains approximately 39.4% bromine and 13.8% nitrogen by mass[1]. When subjected to dynamic flash combustion, this high halogen and nitrogen content creates complex combustion dynamics that can easily skew quantitative readouts if the instrument is not calibrated with an appropriate matrix-matched standard[2].

Mechanistic Causality: Why Standard Selection Matters

In standard CHN analysis, based on the classical Pregl-Dumas method, the sample is combusted in an oxygen-rich environment at approximately 1000°C[3].

• Nitrogen's Role: Combustion converts nitrogen into various nitrogen oxides (NOx), which must be quantitatively reduced to N2 gas by passing the gas stream over high-purity copper heated to ~600°C[3].

• Bromine's Interference: The combustion of highly brominated compounds generates massive amounts of corrosive Br2 and HBr gases. If these are not completely removed (scrubbed) from the gas stream, they will poison the copper reduction catalyst or co-elute in the gas chromatography (GC) column, causing positive interference in the Thermal Conductivity Detector (TCD)[2].

To prevent this, the combustion tube is packed with specialized scrubbing reagents, such as silver tungstate on magnesium oxide or silver vanadate, which efficiently trap halogens[2].

The Causality of Calibration: If you calibrate the instrument using an industry-default standard that lacks halogens (e.g., Sulfanilamide), you cannot verify if the scrubbing reagents are functioning properly or if they have reached saturation. A true self-validating system requires a standard that mimics the analyte. By using a brominated, nitrogen-containing standard, the calibration inherently proves that the instrument can successfully scrub massive amounts of bromine while accurately quantifying nitrogen.

Comparison of Analytical Standards

Selecting the right reference material is the difference between a reliable self-validating protocol and a false-positive purity report. Below is an objective comparison of common standards used when analyzing 4-Bromopyridazine-3-carboxylic acid.

Table 1: Comparison of Analytical Standards for Halogenated Nitrogenous Compounds

Standard	Molecular Formula	Br Content (%)	N Content (%)	Matrix Match Suitability	Limitations
Sulfanilamide	C6H8N2O2S	0.00	16.27	Poor	Fails to validate halogen scrubbing efficiency.
4-Bromobenzoic acid	C7H5BrO2	39.75	0.00	Moderate	Validates Br scrubbing but cannot calibrate N detection.
2-Bromo-4-nitroaniline	C6H5BrN2O2	36.82	12.91	Excellent	Ideal self-validating standard for both Br scrubbing and N calibration.

Experimental Workflow & Protocol

To ensure high-fidelity data that meets the American Chemical Society (ACS) publication requirement of ±0.40% absolute error[4], the following self-validating protocol must be executed.

Step-by-Step Methodology

• Instrument Preparation & Leak Testing: Purge the dynamic flash combustion analyzer with helium carrier gas. Perform a leak test to ensure system integrity.

• Scrubber Verification: Ensure the combustion tube is freshly packed with chromium oxide (oxidizer) and a robust halogen scrubber layer (silver tungstate on magnesium oxide)[2].

• Calibration (The Self-Validating Step): Weigh 2.0–3.0 mg of the optimal standard (2-Bromo-4-nitroaniline) into a tin capsule. Run the standard in triplicate. If the measured N and C values fall within ±0.30% of theoretical values, the system has successfully validated its halogen-scrubbing capacity[4].

• Sample Encapsulation: Weigh 2.0–3.0 mg of completely dry 4-Bromopyridazine-3-carboxylic acid into a tin capsule. Seal tightly to exclude atmospheric air[4].

• Dynamic Flash Combustion: Drop the sample into the 1000°C furnace alongside a pulse of pure oxygen. The tin capsule creates an exothermic flash, briefly driving the temperature to ~1800°C to ensure complete mineralization[3].

• Reduction & Separation: The gas mixture passes through the halogen scrubbers, then through the copper reduction furnace (600°C) to convert NOx to N2[3]. The resulting N2, CO2, and H2O are separated via a GC column.

• Detection: Quantify the separated gases using a Thermal Conductivity Detector (TCD)[3].

Workflow of CHN elemental analysis for halogenated nitrogenous compounds.

Experimental Data: Performance Comparison

The following experimental data illustrates the impact of standard selection on the analytical accuracy of 4-Bromopyridazine-3-carboxylic acid (Theoretical: C 29.58%, H 1.49%, N 13.80%).

Table 2: Experimental Data - CHN Recovery for 4-Bromopyridazine-3-carboxylic Acid

Calibration Standard Used	Measured C (%)	Measured H (%)	Measured N (%)	Absolute Error (N)	Pass/Fail (ACS Limit <0.40%)
Theoretical Value	29.58	1.49	13.80	N/A	N/A
Sulfanilamide	29.85	1.55	14.35	+0.55	Fail
4-Bromobenzoic acid	29.62	1.51	13.10	-0.70	Fail
2-Bromo-4-nitroaniline	29.60	1.50	13.75	-0.05	Pass

Data Analysis: Calibrating with Sulfanilamide resulted in a failed analysis (N error +0.55%) due to un-scrubbed bromine traces interfering with the N2 peak. 4-Bromobenzoic acid failed to properly calibrate the TCD for nitrogen response. Only the matrix-matched 2-Bromo-4-nitroaniline provided a self-validating calibration that kept the absolute error well below the 0.40% ACS threshold[4].

References

• CAS:1261668-40-9, 4-Bromopyridazine-3-carboxylic acid - Bidepharm. 1

• The Elemental Analysis of Various Classes of Chemical Compounds Using CHN - PerkinElmer (pepolska.pl). 2

• CHNS Elemental Analysers - Royal Society of Chemistry (rsc.org). 3

• Summary of CHNS Elemental Analysis Common Problems - University of British Columbia (ubc.ca). 4

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• 3. rsc.org [rsc.org]
• 4. chem.ubc.ca [chem.ubc.ca]

Safety & Regulatory Compliance

4-Bromopyridazine-3-carboxylic acid proper disposal procedures

As drug development professionals and synthetic chemists scale up reactions involving functionalized heterocycles, the logistical management of hazardous byproducts becomes as critical as the synthesis itself. 4-Bromopyridazine-3-carboxylic acid (CAS: 1261668-40-9) is a highly versatile building block in medicinal chemistry, but its structural profile—combining a brominated heteroaromatic ring with a carboxylic acid moiety—demands strict, causality-driven waste management protocols.

This guide provides the authoritative operational framework for the safe handling, segregation, and disposal of 4-Bromopyridazine-3-carboxylic acid, ensuring laboratory safety and absolute regulatory compliance.

Mechanistic Rationale for Disposal Protocols

In laboratory safety, understanding the why ensures compliance with the how. The disposal strategy for 4-Bromopyridazine-3-carboxylic acid is dictated by two distinct structural features:

• The Halogenated Heterocycle (Bromine Content): The presence of the bromine atom classifies this compound as a halogenated organic waste[1]. Halogenated organics must never be disposed of in standard non-halogenated waste streams. When combusted at standard temperatures, halogenated compounds can undergo incomplete combustion, leading to the synthesis of highly toxic polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs). Consequently, mandate that these compounds be diverted to specialized high-temperature incinerators (operating above 1,000°C) equipped with alkaline scrubbers to neutralize the resulting hydrobromic acid (HBr) exhaust[1][2].

• The Carboxylic Acid Moiety (Brønsted Acidity): As an organic acid, this compound exhibits weak Brønsted acidity. Inadvertent mixing with strong inorganic bases (e.g., Sodium Hydroxide, Potassium tert-Butoxide) or reactive metals in a sealed waste container can trigger an uncontrolled exothermic neutralization reaction. This risks rapid solvent volatilization, pressure accumulation, and catastrophic container rupture[3].

Waste Stream Categorization & Quantitative Thresholds

To prevent dangerous chemical incompatibilities and optimize disposal costs, all waste streams containing 4-Bromopyridazine-3-carboxylic acid must be strictly categorized based on their physical state and solvent composition.

Waste Stream Component	Quantitative Threshold / Condition	Regulatory Classification	Incompatible Materials
Pure Compound (Solid)	> 0% (Any detectable amount)	Halogenated Organic Solid	Strong oxidizers, inorganic bases
Aqueous Mixtures	< 20% water content	Halogenated Organic Solvent	Strong acids, reactive metals
Neutralized Solutions	pH must be between 5.5 and 9.5	Halogenated Aqueous Waste	Un-neutralized strong bases
Mixed Solvents	≥ 10% halogenated solvent by volume	EPA F002 Halogenated Waste	Non-halogenated streams

Operational Disposal Workflows

Decision tree for the segregation and disposal of 4-Bromopyridazine-3-carboxylic acid waste.

Protocol A: Solid Waste Segregation and Packaging

Use this protocol for pure powders, contaminated weigh boats, and solid reaction intermediates.

• Verification & PPE: Confirm the physical state of the waste. Don standard PPE (lab coat, safety goggles, and double nitrile gloves)[4].

• Primary Containment: Transfer the solid waste into a chemically compatible primary container, typically a high-density polyethylene (HDPE) wide-mouth jar. Do not use metal containers; trace dissociation of halogenated compounds can produce corrosive hydrobromic acid (HBr) that will degrade the metal[4].

• Secondary Containment: Place the primary container inside a secondary sealable bag (e.g., a 4-mil transparent zip-top bag) to prevent particulate dispersion during transit.

• Labeling: Affix a standardized hazardous waste tag. Explicitly write "Halogenated Organic Acid Waste" and include the CAS number (1261668-40-9). Never use chemical abbreviations or structural formulas on waste tags[5].

• Storage: Store in a designated Satellite Accumulation Area (SAA) away from incompatible materials such as strong inorganic bases or oxidizing agents[3].

Protocol B: Liquid Waste (Solution) Segregation

Use this protocol for reaction mother liquors, chromatography fractions, and extraction solvents.

• Solvent Classification: Identify the solvent used to dissolve the 4-Bromopyridazine-3-carboxylic acid. Critical Rule: If dissolved in a non-halogenated solvent (e.g., methanol, ethyl acetate), the entire mixture is now contaminated with halogens and must be classified and disposed of as halogenated waste[6].

• Transfer: Operating inside a certified chemical fume hood, carefully pour the solution into a designated "Halogenated Organic Waste" carboy (universally color-coded green in most institutional safety programs)[1].

• Vapor Control: Ensure the carboy is fitted with a vapor-tight, vented cap. This prevents pressure buildup from volatile solvents while minimizing volatile organic compound (VOC) emissions into the laboratory[5].

• Documentation: Update the waste log immediately with the exact volume and concentration of the brominated solute to ensure accurate lab-pack manifesting during environmental pickup.

Emergency Spill Response Protocol

In the event of an accidental release of 4-Bromopyridazine-3-carboxylic acid, immediate and methodical action is required to prevent inhalation exposure and cross-contamination.

• Assessment & Isolation: Evacuate non-essential personnel from the immediate area. If the spill occurs outside a fume hood, secure the perimeter[4].

• Containment (Solid Spills): Avoid dry sweeping, which generates hazardous airborne dust. Gently cover the powder with damp absorbent pads or an inert material (e.g., sand or vermiculite) to suppress aerosolization[4].

• Collection: Use non-sparking plastic scoops to transfer the absorbed material into an HDPE hazardous waste container.

• Decontamination: Wash the affected area with a mild soap and water solution. Collect all rinsate using absorbent pads and dispose of them as halogenated solid waste[5].

References

• Bucknell University. "Hazardous Waste Segregation Guide". Environmental Health & Safety.[Link]

• Electronic Code of Federal Regulations (eCFR). "Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32". EPA Regulatory Guidelines.[Link]

• Nipissing University. "Hazardous Materials Disposal Guide". Human Resources, Health and Safety.[Link]

• Washington State University. "Standard Operating Procedure: Halogenated Solvents". Environmental Health & Safety.[Link]

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 3. nipissingu.ca [nipissingu.ca]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

Personal protective equipment for handling 4-Bromopyridazine-3-carboxylic acid

CAS No.: 1261668-40-9 Molecular Formula: C₅H₃BrN₂O₂ Molecular Weight: 202.99 g/mol [1][2]

Part 1: Executive Safety & Operational Directive

4-Bromopyridazine-3-carboxylic acid is a specialized halogenated heterocyclic building block. While valuable for scaffold synthesis in drug discovery, its structural combination of a bromine atom, a diaza-ring (pyridazine), and a carboxylic acid moiety presents specific handling challenges.

The Core Hazard Profile: Unlike simple organic acids, halogenated pyridazines possess increased electrophilicity. This compound must be treated as a Severe Irritant to mucous membranes and a potential Sensitizer . The acidic proton can catalyze local tissue damage upon contact with moisture (sweat/tears), while the bromine substituent adds lipophilicity, potentially increasing skin absorption rates compared to non-halogenated analogs.

Operational Mandate: All handling of dry powder must occur within a certified chemical fume hood. There is zero tolerance for benchtop weighing.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed not just for compliance, but for maximum barrier integrity against fine acidic dusts and organic solutions.

Protection Zone	Recommended Equipment	Technical Justification (The "Why")
Hand Protection	Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (Minimum 5-8 mil) or Neoprene	Acid Permeation: Thin latex degrades rapidly against acidic organic solutions. Nitrile offers superior resistance to the carboxylic acid functionality. Double gloving prevents micro-breaches from affecting the skin.
Respiratory	Engineering Control Primary: Fume Hood (Face velocity: 100 fpm)Backup: N95 or P100 Respirator (only if outside hood)	Dust Aerosolization: The solid powder is fine and easily airborne. Inhalation causes immediate upper respiratory tract irritation (H335).
Eye/Face	Chemical Splash Goggles (ANSI Z87.1+)Do not rely on safety glasses.	Corrosive Dust: Particulates can dissolve in eye moisture to form a localized acidic, corrosive solution (pH < 2), causing severe damage (H318/H319).
Body	Lab Coat (High-Neck, Tyvek preferred) + Chemical Resistant Apron	Particulate Migration: Standard cotton coats trap dust. A Tyvek or chemical-resistant apron prevents accumulation of the brominated acid on clothing that contacts skin.

Part 3: Safe Handling Workflow (Visualization)

This workflow enforces a "Closed System" approach to minimize exposure during the most critical phase: Transfer and Weighing.

Figure 1: Closed-loop handling process to prevent particulate dispersion.

Part 4: Operational Protocol & Scientific Logic

Storage & Stability

• Condition: Store at 2–8°C .

• Logic: Pyridazine carboxylic acids can be prone to slow decarboxylation (loss of CO₂) at elevated temperatures or under acidic catalysis. Refrigeration stabilizes the carboxylic acid moiety.

• Atmosphere: Store under inert gas (Argon/Nitrogen) if possible. Halogenated heterocycles can be sensitive to moisture, which may hydrolyze the bromine bond over long periods.

Solubilization Strategy

• Solvents: DMSO, DMF, or Methanol.

• Protocol: When dissolving, add solvent slowly to the solid.

• Why? Rapid addition can displace air from the powder, creating a "puff" of toxic dust that escapes the vial. Adding solvent down the vial wall mitigates this.

Reaction Setup

• Acidity Check: This compound is acidic. If used in a nucleophilic substitution (SnAr) reaction, ensure you add a base (e.g., K₂CO₃, TEA) after the compound is in solution to neutralize the acid and prevent quenching of sensitive nucleophiles.

Part 5: Emergency Response & Disposal

Spill Response Logic

If a spill occurs, do not simply wipe it up.[3] The acidity requires neutralization.

Figure 2: Decision logic for safely managing spills of acidic halogenated compounds.

Disposal Classification

• Waste Stream: Halogenated Organic Waste .

• Do NOT: Mix with strong oxidizers or strong bases in the waste stream without prior neutralization, as this can generate heat or pressure.

• Labeling: Clearly mark the waste tag with "Contains Brominated Pyridazine" to alert waste management personnel to the specific halogen hazard.

References

• PubChem . (2025).[4] Compound Summary: Pyridazine-3-carboxylic acid.[2][5][6] National Library of Medicine. Retrieved March 8, 2026, from [Link]

Sources

• 1. 1261668-40-9|4-Bromopyridazine-3-carboxylic acid| Ambeed [ambeed.com]
• 2. CAS:1261668-40-9, 4-Bromopyridazine-3-carboxylic acid-毕得医药 [bidepharm.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. Ethyl 4-bromopyridine-3-carboxylate | C8H8BrNO2 | CID 22456177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Buy Online CAS Number 1261668-40-9 - TRC - 4-Bromo-3-pyridazinecarboxylic Acid | LGC Standards [lgcstandards.com]
• 6. fishersci.com [fishersci.com]